Deptomycin

Core Science & Biosynthesis

An In-depth Technical Guide to the Daptomycin Biosynthesis Pathway in Streptomyces roseosporus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Daptomycin (B549167) is a clinically vital cyclic lipopeptide antibiotic effective against a range of Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2][3] Its unique structure, comprising a 13-amino acid peptide core and a decanoyl lipid tail, is assembled by a sophisticated nonribosomal peptide synthetase (NRPS) machinery in Streptomyces roseosporus.[4][5][6][7] Understanding the intricacies of its biosynthesis is paramount for enhancing production yields and for bioengineering novel derivatives with improved therapeutic properties. This guide provides a comprehensive technical overview of the daptomycin biosynthetic pathway, detailing the genetic and enzymatic components, precursor supply, and regulatory networks. It also includes a compilation of quantitative data from various metabolic engineering strategies and outlines key experimental protocols for studying this pathway.

The Daptomycin Biosynthetic Gene Cluster (dpt)

The genetic blueprint for daptomycin biosynthesis is located within a 128 kb gene cluster in the S. roseosporus chromosome.[4][5][6] This cluster, designated dpt, contains all the necessary genes for the synthesis and regulation of daptomycin production. The core of this cluster is comprised of the genes encoding the multi-modular NRPS enzymes.

The Nonribosomal Peptide Synthetase (NRPS) Machinery

The synthesis of the daptomycin peptide backbone is carried out by a multi-enzyme complex of three NRPSs: DptA, DptBC, and DptD.[4][5][6][7] These large proteins are organized into modules, with each module responsible for the incorporation of a specific amino acid into the growing peptide chain. The catalytic domains within each module perform distinct functions:

• Adenylation (A) domain: Selects and activates the cognate amino acid as an aminoacyl adenylate.

• Thiolation (T) domain (or Peptidyl Carrier Protein, PCP): Covalently binds the activated amino acid via a 4'-phosphopantetheinyl arm.

• Condensation (C) domain: Catalyzes the formation of a peptide bond between the amino acid on its own T domain and the growing peptide chain attached to the T domain of the previous module.

• Epimerization (E) domain: Converts L-amino acids to their D-isomers, which is a feature of several residues in the daptomycin peptide.[4][5][6]

• Thioesterase (TE) domain: Located at the C-terminus of the final NRPS module (DptD), this domain is responsible for the cyclization and release of the final lipopeptide.[8]

The modular organization of the daptomycin NRPS is as follows:

• DptA: Incorporates the first five amino acids.

• DptBC: Incorporates the next six amino acids.[4][5]

• DptD: Incorporates the final two amino acids and catalyzes the cyclization of the peptide.[4][5]

Initiation of Daptomycin Biosynthesis: The Role of the Lipid Tail

The biosynthesis of daptomycin is initiated by the attachment of a decanoic acid tail to the N-terminal tryptophan. This process is mediated by the products of the dptE and dptF genes.[4][5] DptE, an acyl-CoA ligase, activates decanoic acid, which is then transferred to DptF, an acyl carrier protein.[9] A specialized condensation domain at the N-terminus of DptA then catalyzes the acylation of the first amino acid, tryptophan.[1][7]

Precursor Supply Pathways

The production of daptomycin is dependent on a steady supply of both proteinogenic and non-proteinogenic amino acid precursors, as well as the decanoic acid lipid tail. Key precursors include:

• Decanoic Acid: This fatty acid is incorporated as the lipid tail of daptomycin. Exogenous feeding of decanoic acid is often employed in fermentation processes to enhance daptomycin yield.[3][10]

• L-Kynurenine (Kyn): This non-proteinogenic amino acid is a crucial component of the daptomycin structure. It is derived from the degradation of tryptophan, a pathway that involves the enzyme tryptophan-2,3-dioxygenase, encoded by dptJ.[3][4]

• L-3-Methylglutamic Acid (3-mGlu): The biosynthesis of this unusual amino acid is not fully elucidated but is thought to involve the product of the dptI gene.[4][7]

• Aspartate (Asp): This proteinogenic amino acid is a significant precursor in daptomycin biosynthesis. Enhancing the intracellular pool of aspartate has been shown to increase daptomycin production.[5]

Regulation of Daptomycin Biosynthesis

The expression of the daptomycin biosynthetic gene cluster is tightly regulated by a complex network of both cluster-situated and global regulators.

• Pleiotropic Regulators: Several global regulators in S. roseosporus have been shown to influence daptomycin production. ArpA and PhaR act as negative regulators, and their knockout has been demonstrated to increase daptomycin yields.[1][3][4] Conversely, the cyclic AMP receptor protein (Crp) has a positive effect on daptomycin biosynthesis.

• A-factor Signaling Pathway: The autoregulator AtrA, a TetR family transcriptional regulator, directly binds to the promoter of the dptE gene (dptEp) and positively regulates the expression of the entire gene cluster. The expression of atrA itself is under the positive control of AdpA, a key component of the A-factor signaling pathway.[11][12] The A-factor receptor homolog, ArpA, negatively regulates this cascade.[11]

Data Presentation: Quantitative Impact of Metabolic Engineering Strategies

The following tables summarize the quantitative data on daptomycin production improvements achieved through various metabolic engineering strategies.

Table 1: Enhancement of Daptomycin Production through Genetic Manipulation

Strain/Modification	Daptomycin Titer (mg/L)	Fold Increase	Reference
Starting Strain L2790	17	-	[1][3][4]
L2797-VHb (multilevel engineering)	113 (shake flask)	5.65	[1][3][4]
L2797-VHb (15L fermenter)	786	46.2	[1][3][4]
Overexpression of dptJ	-	2.1	[3][4]
Disruption of kyn	-	1.3	[3][4]
Deletion of arpA and phaR	-	-	[1][3][4]
Duplication of dpt BGC	105	-	[3][4]
Heterologous expression in S. coelicolor M511	28.9	-	[3][4][9][13]
Combined inhibition of acsA4, pta, pyrB, pyrC	167.4 µg/mL	1.74	[5]
Co-overexpression of aspC, gdhA, ppc, ecaA	168 µg/mL	1.76	[5]
Chassis strain with engineered promoter and red pigment deletion	185.8 µg/mL	1.95	[5]
Chassis strain with enhanced Asp supply	302 µg/mL	3.17	[5]
Chassis strain with duplicated engineered BGC	274.6 µg/mL	2.88	[5]
Combination of all strategies	350.7 µg/mL	3.68	[5]

Table 2: Effect of Precursor Feeding on Daptomycin Production

Precursor	Concentration	Daptomycin Titer (µg/mL)	Fold Increase	Reference
Aspartate	60 mg/L	134.8	1.41	[5]

Experimental Protocols

This section provides an overview of key experimental methodologies used in the study of daptomycin biosynthesis.

Fermentation for Daptomycin Production

• Seed Culture: Spores of S. roseosporus are inoculated into a seed medium (e.g., 3% Tryptic Soy Broth, 2.5% dextrin) and incubated at 28-30°C for 48 hours with shaking.[5][14]

• Production Culture: The seed culture is then transferred to a fermentation medium. A typical fermentation medium contains a carbon source (e.g., dextrin, glucose, sucrose), a nitrogen source (e.g., yeast extract, soybean powder), and minerals.[3][5][15] For example: 1.1% yeast extract, 0.086% Fe(NH₄)₂(SO₄)₂·6H₂O, 7.2% dextrin, 1.07% glucose, and 1% sucrose.[5]

• Precursor Feeding: Decanoic acid, often dissolved in a carrier like methyl oleate, is fed into the fermentation culture to promote daptomycin production.[10][14]

• Incubation: Fermentation is typically carried out at 28-30°C for 6-10 days with vigorous shaking or aeration in a fermenter.[5][14]

Daptomycin Extraction and Quantification by HPLC

• Sample Preparation: A volume of the fermentation broth is harvested. Mycelia can be separated by centrifugation. For intracellular analysis, mycelia are washed and disrupted by sonication in a suitable buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.0).[3][4]

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., Zorbax 300SB-C18, 5 µm, 4.6 mm x 250 mm).[3][4][15]

  • Mobile Phase: A gradient of solution A (water with 0.1% formic acid) and solution B (acetonitrile).[3][4][15]

  • Flow Rate: 1 mL/min.[3][4][15]

  • Detection: UV detection at 215 nm.[3][4][15]

  • Quantification: Daptomycin concentration is determined by comparing the peak area to a standard curve of purified daptomycin.

Analysis of Precursors by HPLC

• Tryptophan and Kynurenine:

  • Sample Preparation: Mycelial lysate is prepared as described above.

  • HPLC Conditions:

    • Column: C18 reverse-phase column.[3][4]

    • Mobile Phase: Isocratic elution with a mixture of solution A (15 mM sodium acetate, pH 4.0) and solution B (100% acetonitrile) at a ratio of 92:8.[3][4]

    • Detection: UV detection at 280 nm for tryptophan and 360 nm for kynurenine.[3][4]

• Aspartate:

  • Sample Preparation: Mycelial lysate is prepared.

  • Quantification: A fluorimetric assay kit (e.g., Amplite™ Fluorimetric L-Aspartate Assay Kit) can be used. Fluorescence is measured with an excitation wavelength of 540 nm and an emission wavelength of 590 nm.[5]

Gene Knockout using CRISPR-Cas9

• Plasmid Construction: A CRISPR-Cas9 plasmid is constructed containing the Cas9 nuclease, a guide RNA (gRNA) targeting the gene of interest, and a homology-directed repair template with upstream and downstream flanking regions of the target gene. Several pCRISPR-Cas9 based plasmids are available for use in Streptomyces.

• Transformation: The CRISPR-Cas9 plasmid is introduced into S. roseosporus via conjugation from an E. coli donor strain (e.g., ET12567/pUZ8002).

• Selection and Screening: Exconjugants are selected on media containing appropriate antibiotics. Positive clones with the desired gene knockout are identified by PCR screening and sequencing.

Visualizations

Daptomycin Biosynthesis Pathway

Caption: Overview of the daptomycin biosynthesis pathway.

Regulatory Cascade of Daptomycin Biosynthesis

Caption: Simplified regulatory network of daptomycin biosynthesis.

Conclusion

The biosynthesis of daptomycin in Streptomyces roseosporus is a complex and highly regulated process. A thorough understanding of the daptomycin gene cluster, the NRPS machinery, precursor supply pathways, and the intricate regulatory networks is essential for the rational design of metabolic engineering strategies aimed at improving daptomycin titers and generating novel analogs. The experimental protocols and quantitative data presented in this guide provide a valuable resource for researchers in the field of natural product biosynthesis and drug development. Future research will likely focus on further elucidating the enzymatic mechanisms of the NRPS and tailoring enzymes, as well as uncovering additional regulatory elements, to unlock the full potential of daptomycin and its derivatives.

References

• 1. Improving the Yield and Quality of Daptomycin in Streptomyces roseosporus by Multilevel Metabolic Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic engineering of Streptomyces roseosporus for increased production of clinically important antibiotic daptomycin | Semantic Scholar [semanticscholar.org]
• 3. Frontiers | Improving the Yield and Quality of Daptomycin in Streptomyces roseosporus by Multilevel Metabolic Engineering [frontiersin.org]
• 4. Improving the Yield and Quality of Daptomycin in Streptomyces roseosporus by Multilevel Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic engineering of Streptomyces roseosporus for increased production of clinically important antibiotic daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Daptomycin biosynthesis in Streptomyces roseosporus: cloning and analysis of the gene cluster and revision of peptide stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Daptomycin, a Bacterial Lipopeptide Synthesized by a Nonribosomal Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Heterologous Expression of Daptomycin Biosynthetic Gene Cluster Via Streptomyces Artificial Chromosome Vector System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US8313922B2 - Process for the production of daptomycin - Google Patents [patents.google.com]
• 11. Transcriptional Regulation of the Daptomycin Gene Cluster in Streptomyces roseosporus by an Autoregulator, AtrA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Transcriptional regulation of the daptomycin gene cluster in Streptomyces roseosporus by an autoregulator, AtrA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jmb.or.kr [jmb.or.kr]
• 14. Improvement of Daptomycin Production in Streptomyces roseosporus through the Acquisition of Pleuromutilin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]

Daptomycin's Assault on the Bacterial Cell Membrane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core mechanism of action of daptomycin (B549167), a critical last-resort lipopeptide antibiotic, on bacterial cell membranes. Through a synthesis of pivotal research, this document details the molecular interactions, biophysical consequences, and downstream effects that culminate in bacterial cell death. Quantitative data are summarized for comparative analysis, key experimental methodologies are outlined, and complex molecular pathways are visualized to facilitate a deeper understanding of this potent antimicrobial agent.

Executive Summary

Daptomycin exerts its bactericidal activity through a unique, calcium-dependent mechanism that targets the cell membrane of Gram-positive bacteria.[1][2] The core process involves a series of sequential events: calcium-mediated conformational change, binding to phosphatidylglycerol (PG) rich domains of the cytoplasmic membrane, oligomerization, and subsequent disruption of membrane integrity.[1][3][4] This disruption manifests as ion leakage, membrane depolarization, and interference with essential cellular processes, including cell wall synthesis, ultimately leading to bacterial demise.[1][2][5] While the precise nature of the membrane disruption—pore formation versus lipid domain perturbation—remains a subject of active investigation, its profound impact on bacterial viability is undisputed.

Calcium-Dependent Membrane Binding and Specificity

The initial and indispensable step in daptomycin's mechanism is its interaction with calcium ions.[1][6] This binding induces a conformational change in the daptomycin molecule, facilitating its interaction with the bacterial cell membrane.[1] Daptomycin exhibits a marked preference for membranes containing the anionic phospholipid phosphatidylglycerol (PG), a major component of Gram-positive bacterial membranes but rare in mammalian cells, which accounts for its selective toxicity.[4][7]

Recent studies have elucidated the stereospecificity of this interaction, demonstrating that daptomycin preferentially binds to the 2R,2'S stereoisomer of PG.[8] The interaction is further characterized by a two-stage process: a rapid, reversible binding to the membrane surface followed by a slower, irreversible insertion into the lipid bilayer, contingent on the presence of PG.[7]

Quantitative Analysis of Daptomycin-Membrane Interactions

The binding affinities and stoichiometric relationships of daptomycin with calcium and phospholipids (B1166683) have been quantified in several studies, providing a clearer picture of the initial complex formation.

Parameter	Value	Experimental Conditions	Reference
Daptomycin:Ca²⁺ Stoichiometry	1:1	Nuclear Magnetic Resonance (NMR) in solution	[9]
Daptomycin:Ca²⁺ Stoichiometry for Membrane Binding	2:3	Isothermal Titration Calorimetry (ITC)	[3]
Daptomycin:PG Stoichiometry	~1:1	Assuming PG in the outer leaflet is accessible	[3]
Daptomycin:PG Stoichiometry for Complex Formation	1:2	Fluorescence-based titration	[7]
Binding Affinity (KD) to Cardiolipin (B10847521) LUVs	26.23 ± 1.35 µM	Isothermal Titration Calorimetry (ITC)	[10]
Binding Affinity (Kd) to E. faecalis in PBS	104 ± 9 µM	Second-Harmonic Generation (SHG)	[11]
Binding Affinity (Kd) to S. aureus in PBS	147 ± 33 µM	Second-Harmonic Generation (SHG)	[11]

Oligomerization and Membrane Perturbation

Following membrane binding, daptomycin molecules oligomerize, forming higher-order structures that are crucial for its bactericidal activity.[1] The exact nature and consequence of this oligomerization are central to the debate on daptomycin's mechanism of action.

The Pore-Formation Model

One prominent model suggests that daptomycin oligomers form ion-conducting channels or pores in the bacterial membrane.[1][12] This leads to the leakage of essential ions, particularly potassium, down their concentration gradient, resulting in rapid membrane depolarization.[1] This loss of membrane potential disrupts numerous cellular functions that are dependent on the proton motive force, including ATP synthesis and nutrient transport, and ultimately inhibits the synthesis of DNA, RNA, and proteins.[1]

Conductance measurements on planar lipid bilayers have demonstrated that daptomycin can form non-uniform oligomeric pores with varying conductance.[12][13]

Pore Characteristic	Value	Experimental System	Reference
Conductance Range	120 pS to 14 nS	Planar lipid bilayers	[12][13]
Most Frequent Oligomeric State	Tetramers and pentamers	Planar lipid bilayers	[12][13]
Smallest Conductance Unit	Likely a dimer	Planar lipid bilayers	[12][13]

A proposed structure for a functional pore consists of two aligned tetramers, one in each leaflet of the membrane, forming a complete octameric pore.[14][15]

The Membrane Fluidity Disruption Model

An alternative and not mutually exclusive model posits that daptomycin does not form discrete, stable pores but rather disrupts the organization and fluidity of the bacterial membrane.[16] According to this model, daptomycin binding and oligomerization lead to the clustering of fluid lipid domains, causing a significant rearrangement of the membrane architecture and an overall increase in membrane rigidity.[16]

This alteration of membrane microdomains results in the delocalization of essential peripheral membrane proteins involved in cell wall biosynthesis, such as MurG and PlsX.[16] The mislocalization of these enzymes is a key factor in the observed inhibition of peptidoglycan synthesis.[5][17] More recent findings suggest the formation of a tripartite complex between daptomycin, PG, and the cell wall precursor Lipid II, which sequesters this essential building block and disrupts the peptidoglycan synthesis machinery.[18][19]

Downstream Effects: Inhibition of Macromolecular Synthesis

Regardless of the precise mechanism of membrane perturbation, a critical consequence of daptomycin action is the inhibition of cell wall synthesis.[5][16] This effect is observed through the strong impairment of radioactive precursor incorporation into peptidoglycan.[5][16] The depolarization of the membrane also leads to a broader inhibition of DNA, RNA, and protein synthesis.[1][2]

Mechanisms of Resistance

Bacterial resistance to daptomycin is often associated with alterations in the cell membrane and cell wall.[18] Common resistance mechanisms include:

• Alterations in Phospholipid Composition: A reduction in the net negative charge of the cell membrane through the lysinylation of PG to form lysyl-PG, a process mediated by MprF, can repel the daptomycin-calcium complex.[5] A decrease in the overall PG content also reduces the number of available binding sites for daptomycin.[5]

• Increased Cardiolipin Content: An increased concentration of cardiolipin in the membrane has been shown to inhibit daptomycin-mediated pore formation and translocation.[14][20] Cardiolipin appears to prevent the translocation of daptomycin oligomers to the inner leaflet of the membrane, thereby forestalling the formation of complete pores.[14][15]

• Changes in Membrane Fluidity: Alterations in the fatty acid composition of membrane lipids can impact membrane fluidity, which in turn affects daptomycin susceptibility.[19][21]

Visualizing the Molecular Mechanisms and Workflows

To better illustrate the complex processes involved in daptomycin's mechanism of action and the experimental approaches used to study them, the following diagrams are provided.

References

• 1. What is the mechanism of Daptomycin? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Bacterial cell membranes and their role in daptomycin resistance: A review [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 8. The Chiral Target of Daptomycin Is the 2R,2'S Stereoisomer of Phosphatidylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Binding Studies Reveal Phospholipid Specificity and Its Role in the Calcium-Dependent Mechanism of Action of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phosphate ions alter the binding of daptomycin to living bacterial cell surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Daptomycin Pore Formation and Stoichiometry Depend on Membrane Potential of Target Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. "Cardiolipin Prevents Membrane Translocation and Permeabilization by Da" by TianHua Zhang, Jawad K. Muraih et al. [touroscholar.touro.edu]
• 15. researchgate.net [researchgate.net]
• 16. Daptomycin inhibits cell envelope synthesis by interfering with fluid membrane microdomains - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Daptomycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Bacterial cell membranes and their role in daptomycin resistance: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cardiolipin Prevents Membrane Translocation and Permeabilization by Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biorxiv.org [biorxiv.org]

The Calcium-Dependent Symphony of Daptomycin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the calcium-dependent activity of Daptomycin (B549167), a critical lipopeptide antibiotic in the fight against Gram-positive pathogens. This document delves into the core mechanisms, presents quantitative data on its activity, and provides detailed experimental protocols for key investigative assays.

The Pivotal Role of Calcium in Daptomycin's Mechanism of Action

Daptomycin's bactericidal activity is fundamentally reliant on the presence of physiological concentrations of calcium ions. Calcium orchestrates a series of conformational and organizational changes in the Daptomycin molecule, enabling it to effectively target and disrupt the bacterial cell membrane. The key steps, illustrated in the signaling pathway below, are:

• Calcium Binding and Conformational Change: In the presence of calcium, Daptomycin undergoes a crucial conformational change. This alteration enhances its amphipathicity, preparing it for interaction with the cell membrane.

• Micelle Formation: While some studies suggest calcium induces the formation of Daptomycin micelles in solution, others indicate that micellization is not strictly calcium-dependent but is influenced by it. These micelles may act as reservoirs for the antibiotic.[1]

• Membrane Binding and Phosphatidylglycerol (PG) Recognition: The Daptomycin-calcium complex exhibits a strong affinity for the anionic phospholipid, phosphatidylglycerol (PG), which is abundant in the membranes of Gram-positive bacteria. This interaction is a critical determinant of Daptomycin's specificity.[2][3]

• Oligomerization and Pore Formation: Upon binding to the PG-rich regions of the membrane, Daptomycin molecules oligomerize.[2][4] This oligomeric complex is believed to form a pore-like structure, although the exact nature of this structure is still under investigation.

• Membrane Depolarization and Cell Death: The formation of this channel disrupts the integrity of the cell membrane, leading to a rapid efflux of potassium ions and subsequent membrane depolarization.[5] This dissipation of the membrane potential inhibits essential cellular processes, including the synthesis of DNA, RNA, and proteins, ultimately leading to bacterial cell death.

Caption: Calcium-dependent mechanism of Daptomycin action.

Quantitative Analysis of Calcium-Dependent Activity

The concentration of calcium ions directly impacts the in vitro efficacy of Daptomycin, as evidenced by changes in the Minimum Inhibitory Concentration (MIC) and bactericidal kinetics.

Effect of Calcium Concentration on Daptomycin MIC

The susceptibility of various Gram-positive pathogens to Daptomycin is significantly enhanced in the presence of physiological calcium concentrations (approximately 50 mg/L).[6][7]

Bacterial Species	Calcium Conc. (mg/L)	Daptomycin MIC50 (µg/mL)	Daptomycin MIC90 (µg/mL)	Reference
Enterococcus faecalis	25	1.0	2.0	[6]
50	0.5	1.0	[6]
Enterococcus faecium	25	2.0	4.0	[6]
50	1.0	2.0	[6]
Staphylococcus aureus	25	0.5	0.5	[6]
50	0.25	0.5	[6]
Methicillin-resistant S. aureus (MRSA)	25	0.5	1.0	[8]
50	0.25	1.0	[8]
Vancomycin-resistant Enterococcus faecium (VREF)	~25	1.0	2.0	[8]
~50	0.5	1.0	[8]
~75	0.5	1.0	[8]

Calcium-Dependent Time-Kill Kinetics

Higher calcium concentrations accelerate the bactericidal activity of Daptomycin. Time-kill assays demonstrate a more rapid and profound reduction in bacterial viability at elevated calcium levels. For instance, against S. aureus, increasing the calcium concentration from 25 mg/L to 50 or 75 mg/L significantly reduces the time required to achieve a bactericidal effect.[8]

Organism	Daptomycin Conc.	Calcium Conc. (mg/L)	Time to >3-log10 reduction (hours)	Reference
S. aureus SSL 50 (MRSA)	1x MIC (1 µg/mL)	25	>6	[8]
50	~5	[8]
75	~5	[8]
4x MIC (4 µg/mL)	25	~6	[8]
50	~3	[8]
75	~3	[8]

Stoichiometry of the Daptomycin-Calcium-PG Complex

Biophysical studies have elucidated the stoichiometry of the ternary complex formed between Daptomycin, calcium, and phosphatidylglycerol, highlighting the precise molecular interactions required for its activity.

Component	Stoichiometric Ratio	Method	Reference
Daptomycin : Calcium	2:3	Circular Dichroism	[1]
Daptomycin : PG	~1:1 (outer leaflet)	Circular Dichroism	[1]
Daptomycin : PG	1:2	Fluorescence Titration	[3][9]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the calcium-dependent activity of Daptomycin.

Broth Microdilution MIC Assay

Objective: To determine the minimum inhibitory concentration of Daptomycin against a bacterial isolate under varying calcium concentrations.

Materials:

• Bacterial isolate

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Daptomycin powder

• Calcium chloride (CaCl₂) solution, sterile

• 96-well microtiter plates

• Spectrophotometer

• Incubator (35-37°C)

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard from an overnight culture. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Calcium Supplementation: Prepare CAMHB supplemented with different concentrations of CaCl₂, typically 25 mg/L and 50 mg/L.

• Daptomycin Dilution Series: Prepare a two-fold serial dilution of Daptomycin in the calcium-supplemented CAMHB in the microtiter plates.

• Inoculation: Add the prepared bacterial inoculum to each well containing the Daptomycin dilutions. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of Daptomycin that completely inhibits visible bacterial growth.

Time-Kill Assay

Objective: To assess the rate and extent of bactericidal activity of Daptomycin over time in the presence of a specific calcium concentration.

Caption: Experimental workflow for a bacterial time-kill assay.

Procedure:

• Inoculum Preparation: Grow a bacterial culture to the mid-logarithmic phase in CAMHB supplemented with the desired calcium concentration. Adjust the culture to a starting inoculum of approximately 5 x 10⁵ CFU/mL.

• Antibiotic Addition: Add Daptomycin at the desired concentrations (e.g., 1x, 4x, 8x MIC) to the bacterial culture. Include a growth control without antibiotic.

• Incubation: Incubate the cultures at 37°C with shaking.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each culture.

• Viable Cell Counting: Perform serial dilutions of the aliquots in sterile saline and plate onto appropriate agar plates.

• Incubation and Analysis: Incubate the plates for 18-24 hours and count the resulting colonies to determine the number of viable bacteria (CFU/mL) at each time point. Plot the log₁₀ CFU/mL versus time to generate the time-kill curve.

Membrane Depolarization Assay using DiSC₃(5)

Objective: To measure the dissipation of bacterial membrane potential upon exposure to Daptomycin.

References

• 1. Molecular State of the Membrane-Active Antibiotic Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oligomerization of daptomycin on membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 4. researchgate.net [researchgate.net]
• 5. Correlation of Daptomycin Bactericidal Activity and Membrane Depolarization in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Activities of Daptomycin against 2,789 Clinical Isolates from 11 North American Medical Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The in vitro activity of daptomycin against Staphylococcus aureus and Enterococcus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative In Vitro Activities of Daptomycin and Vancomycin against Resistant Gram-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane - PMC [pmc.ncbi.nlm.nih.gov]

The Core Interaction: A Technical Guide to Daptomycin and Phosphatidylglycerol in Bacterial Membranes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical interaction between the lipopeptide antibiotic daptomycin (B549167) and the key bacterial membrane phospholipid, phosphatidylglycerol (PG). Understanding this interaction at a molecular level is paramount for comprehending daptomycin's mechanism of action, overcoming resistance, and developing novel antimicrobial strategies. This document provides a comprehensive overview of the binding kinetics, thermodynamics, and structural changes that define this essential antibiotic-lipid interplay, supplemented with detailed experimental protocols and visual representations of the underlying processes.

The Molecular Mechanism: A Calcium-Dependent Affinity for Phosphatidylglycerol

Daptomycin's bactericidal activity is contingent upon its ability to disrupt the integrity of the Gram-positive bacterial cell membrane.[1][2] This process is not a random insertion but a highly specific, multi-step mechanism orchestrated by the presence of calcium ions and the availability of phosphatidylglycerol.[3]

The currently accepted model suggests a two-stage process.[4][5] Initially, in the presence of physiological calcium concentrations, daptomycin monomers undergo a conformational change, increasing their amphipathicity.[6] This calcium-daptomycin complex then engages in a rapid, reversible binding to the surface of the bacterial membrane, likely interacting with the phospholipid headgroups.[4] This initial binding is followed by a slower, PG-dependent, and irreversible insertion into the membrane.[4][5]

The presence of phosphatidylglycerol is crucial for this second stage. Daptomycin exhibits a distinct preference for PG over other phospholipids.[7][8] This specificity is believed to be a key determinant of daptomycin's selective toxicity towards bacteria, as PG is a major component of bacterial membranes but rare in mammalian cell membranes.[9] Upon binding to PG, daptomycin molecules oligomerize on the membrane surface, a process that has been demonstrated using techniques such as Fluorescence Resonance Energy Transfer (FRET).[10] This oligomerization is a prerequisite for the subsequent disruption of the membrane.[10] The formation of these oligomeric structures is thought to create ion-conducting channels or pores, leading to the leakage of essential ions like potassium, dissipation of the membrane potential, and ultimately, cell death.[6][11]

Caption: Daptomycin's mechanism of action.

Quantitative Analysis of the Daptomycin-Phosphatidylglycerol Interaction

The interaction between daptomycin and phosphatidylglycerol has been quantified using various biophysical techniques. The following tables summarize key quantitative data from the literature, providing insights into the binding affinity, stoichiometry, and kinetics of this critical interaction.

Table 1: Binding Affinity of Daptomycin for Phosphatidylglycerol-Containing Membranes

Method	Lipid Composition	Dissociation Constant (Kd)	Conditions	Reference
Fluorescence Titration	DMPG micelles	7.2 x 10-15 M2	15 nM Daptomycin, 1.67 mM CaCl2, 20 mM HEPES (pH 7.57)	[4][5][9]
Isothermal Titration Calorimetry (ITC)	DOPG/DOPC (1:3) LUVs	1.7 ± 0.08 µM	50 µM Daptomycin, 5 mM CaCl2, 20 mM HEPES, 150 mM NaCl (pH 7.4)	[7][8]

Note: The Kd from fluorescence titration is reported in M2 due to the 1:2 binding stoichiometry of daptomycin to DMPG, as described in the referenced study.[9]

Table 2: Stoichiometry of Daptomycin and Associated Molecules in Membrane Interaction

Component Ratio	Stoichiometry	Method	Model System	Reference
Daptomycin : Phosphatidylglycerol	1 : 2	Fluorescence Titration	DMPG micelles	[4][5][9]
Daptomycin : Phosphatidylglycerol	~1 : 1 (outer leaflet)	Circular Dichroism	DOPC/DOPG (7:3) SUVs	[12]
Daptomycin : Calcium	2 : 3	Circular Dichroism	DOPC/DOPG (7:3) SUVs	[12]
Daptomycin Oligomer Subunits	~6 to 7	FRET	Model membranes	[13]

Table 3: Kinetic Aspects of Daptomycin-Membrane Interaction

Process	Timescale	Method	Model System	Reference
Reversible Membrane Binding	Milliseconds	Stopped-flow kinetics	Micelles containing cardiolipin	[4]
Irreversible Membrane Insertion	Minutes	Fluorescence kinetics	PG-containing micelles	[4][5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the daptomycin-phosphatidylglycerol interaction.

Preparation of Model Membranes

The choice of a model membrane system is critical for studying lipid-drug interactions.

• Small Unilamellar Vesicles (SUVs) and Large Unilamellar Vesicles (LUVs):

  • Lipid Film Hydration: A mixture of desired lipids (e.g., a 7:3 molar ratio of DOPC to DOPG) is dissolved in an organic solvent like chloroform.[14] The solvent is then evaporated under a stream of nitrogen gas to form a thin lipid film on the wall of a glass vial.[14] The film is further dried under vacuum for at least 2 hours to remove residual solvent.[15]

  • Hydration: The lipid film is hydrated with a buffer solution (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4) by vortexing, resulting in the formation of multilamellar vesicles (MLVs).[14]

  • Vesicle Sizing: To obtain unilamellar vesicles of a defined size, the MLV suspension is subjected to either sonication (for SUVs) or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm for LUVs).[14]

• Giant Unilamellar Vesicles (GUVs):

  • Electroformation: A lipid solution is deposited on conductive slides (e.g., indium tin oxide-coated glass). After solvent evaporation, the slides are assembled into a chamber filled with a swelling buffer (e.g., sucrose (B13894) solution). An AC electric field is applied to the slides, which induces the lipid film to swell and form GUVs.

  • Film Hydration: A lipid film is prepared on a Teflon disk.[15] The film is prehydrated with a warm, water-saturated inert gas stream.[15] A buffer is then gently added to immerse the disk, and the system is incubated to allow for the spontaneous formation of GUVs.[15]

Caption: A typical experimental workflow.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

• Sample Preparation: Prepare a solution of daptomycin (e.g., 50 µM) in a buffer (e.g., 20 mM HEPES, 150 mM NaCl, 5 mM CaCl2, pH 7.4) and place it in the ITC sample cell.[7] Prepare a suspension of LUVs (e.g., 10 mM total lipid) in the same buffer and load it into the injection syringe.[7]

• Titration: Perform a series of small injections (e.g., 1.5 µL) of the LUV suspension into the daptomycin solution while monitoring the heat released or absorbed.[7]

• Data Analysis: Integrate the heat flow peaks for each injection to generate a binding isotherm. Fit the isotherm to a suitable binding model (e.g., a one-site binding model) to determine the thermodynamic parameters.[7]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is used to monitor conformational changes in daptomycin upon interaction with calcium and lipid membranes.

• Sample Preparation: Prepare samples containing daptomycin (e.g., 40 µM) in a suitable buffer (e.g., 10 mM Tris, pH 7.4).[12] For membrane interaction studies, add SUVs (e.g., 800 µM total lipid) and varying concentrations of CaCl2.[12]

• Data Acquisition: Record CD spectra in the far-UV region (e.g., 200-280 nm) using a spectropolarimeter.[12]

• Data Analysis: Subtract the spectrum of the buffer and lipid vesicles from the sample spectra.[14] Analyze the changes in the CD signal to infer conformational transitions in daptomycin.[12]

Fluorescence Spectroscopy

The intrinsic fluorescence of the kynurenine (B1673888) residue in daptomycin can be exploited to monitor membrane binding and insertion.

• Fluorescence Titration: Prepare a solution of daptomycin (e.g., 15 nM) in a buffer containing CaCl2.[9] Titrate this solution with increasing concentrations of PG-containing micelles or vesicles while monitoring the fluorescence emission of kynurenine (e.g., at 454 nm).[4][5][9] An increase in fluorescence intensity and a blue shift in the emission maximum are indicative of the kynurenine residue moving into a more hydrophobic environment upon membrane insertion.

• Stopped-Flow Kinetics: For studying rapid binding events, mix a solution of daptomycin and CaCl2 with a suspension of lipid vesicles in a stopped-flow apparatus.[4] Monitor the change in fluorescence intensity over a short timescale (milliseconds) to determine the kinetics of the initial binding phase.[4]

Logical Relationships in Daptomycin's Action

The bactericidal activity of daptomycin is not a simple, direct effect but rather the culmination of a series of dependent events. The following diagram illustrates the logical dependencies between the key components involved in daptomycin's mechanism of action.

Caption: Logical dependencies in daptomycin's action.

Conclusion

The interaction between daptomycin and phosphatidylglycerol is a highly specific and calcium-dependent process that is fundamental to the antibiotic's mechanism of action. A thorough understanding of the quantitative aspects of this interaction, as well as the experimental techniques used to study it, is essential for the rational design of new daptomycin analogs with improved efficacy and a lower propensity for resistance. This guide provides a foundational resource for researchers and drug development professionals working to address the ongoing challenge of antibiotic resistance.

References

• 1. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 5. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane | eLife [elifesciences.org]
• 6. What is the mechanism of Daptomycin? [synapse.patsnap.com]
• 7. Binding Studies Reveal Phospholipid Specificity and Its Role in the Calcium-Dependent Mechanism of Action of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oligomerization of daptomycin on membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Correlation of Daptomycin Bactericidal Activity and Membrane Depolarization in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular State of the Membrane-Active Antibiotic Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Estimation of the subunit stoichiometry of the membrane-associated daptomycin oligomer by FRET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. avantiresearch.com [avantiresearch.com]

Physicochemical Properties of Daptomycin in Aqueous Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of daptomycin (B549167) in aqueous solutions. Daptomycin is a cyclic lipopeptide antibiotic with potent activity against Gram-positive bacteria, and its efficacy is intrinsically linked to its behavior in aqueous environments, particularly in the presence of calcium ions. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of its mechanism of action and experimental workflows.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical parameters of daptomycin in aqueous solutions, compiled from various studies. These values are crucial for understanding its solubility, stability, and aggregation behavior, which are critical factors in formulation development and clinical application.

Table 1: Solubility of Daptomycin

Solvent/Medium	pH	Temperature (°C)	Solubility
Water	Neutral	Room Temperature	100 mg/mL[1]
Phosphate (B84403) Buffered Saline (PBS)	7.2	Room Temperature	~5 mg/mL[2]
0.9% Sodium Chloride	-	Room Temperature	Used for dilution for IV infusion[3]
DMSO	-	Room Temperature	~5 mg/mL[2]
Ethanol	-	Room Temperature	Soluble[3]
Methanol	-	Room Temperature	Soluble[3]

Table 2: Stability of Daptomycin in Aqueous Solutions

Concentration	Storage Conditions	Duration	Remaining Concentration	Reference
50 mg/mL (in NaCl)	2-8°C	7 days	>95%	[4][5]
5.6 and 14.0 mg/mL (in polypropylene (B1209903) bags)	2-8°C	7 days	>95%	[4][5]
50 mg/mL (in NaCl)	Room Temperature	2 days	Stable	[4]
20 mg/L (in peritoneal dialysis solution)	4°C	120 hours	>90%	[6]
20 mg/L (in peritoneal dialysis solution)	25°C	72 hours	>90%	[6]
20 mg/L (in peritoneal dialysis solution)	37°C	12 hours	>90%	[6]

Table 3: Aggregation Properties of Daptomycin

Parameter	Condition	Value	Reference
Critical Aggregation Concentration (CAC)	pH ≤ 4	~0.12 mM	[7]
Critical Aggregation Concentration (CAC)	pH > 5.5	Aggregation not clearly observed by fluorescence	[7]

Table 4: Calcium and Phospholipid Binding Affinity of Daptomycin

Binding Partner(s)	Method	Dissociation Constant (Kd)	Stoichiometry	Reference
DOPG-containing LUVs	Isothermal Titration Calorimetry (ITC)	1.7 ± 0.08 µM	-	[8]
DMPG (in the presence of Ca2+)	Fluorescence Titration	7.2 x 10⁻¹⁵ M²	1 Daptomycin : 2 DMPG	[9][10][11]
Calcium and PG-containing membranes	Circular Dichroism (CD)	-	2 Daptomycin : 3 Ca²⁺	[7]
E. faecalis membrane (in 0.9% NaCl with Ca2+)	Second Harmonic Generation (SHG)	73 ± 10 µM	-	[12]
E. faecalis membrane (in PBS with Ca2+)	Second Harmonic Generation (SHG)	104 ± 9 µM	-	[12]
S. aureus membrane (in PBS with Ca2+)	Second Harmonic Generation (SHG)	147 ± 33 µM	-	[12]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of daptomycin's physicochemical properties. The following sections outline the key experimental protocols cited in the literature.

Stability Analysis by High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is crucial for quantifying daptomycin and its degradation products over time.

Objective: To determine the concentration of daptomycin in aqueous solutions under various storage conditions and identify degradation products.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

Materials:

• Daptomycin reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium dihydrogen phosphate

• Orthophosphoric acid

• Water (HPLC grade)

• 0.9% Sodium Chloride for injection

• Hydrochloric acid, sodium hydroxide, and hydrogen peroxide for forced degradation studies.

Chromatographic Conditions (Example 1): [4]

• Column: Zorbax eclipse XDB-C18 (150 mm × 4.6 mm, 5 µm)

• Mobile Phase: 70% phosphate buffer (pH 5.5) and 30% acetonitrile

• Flow Rate: 1.2 mL/min

• Injection Volume: 50 µL

• Column Temperature: 30°C

• Detection Wavelength: 223 nm

Chromatographic Conditions (Example 2): [13]

• Column: Phenomenex IB-SIL C8

• Mobile Phase: 3.4 g/L NH₄H₂PO₄ adjusted to pH 3.1 with H₃PO₄

• Flow Rate: 0.9 mL/min

• Injection Volume: 25 µL

• Detection Wavelength: 223 nm

Procedure:

• Preparation of Standard Solutions: Prepare a stock solution of daptomycin reference standard in the diluent (e.g., mobile phase or water). Prepare a series of working standard solutions by diluting the stock solution to known concentrations to generate a calibration curve.

• Sample Preparation: Reconstitute or dilute the daptomycin formulation to the desired concentration in the test medium (e.g., 0.9% NaCl, peritoneal dialysis solution).

• Forced Degradation (for method validation): Expose daptomycin solutions to stress conditions such as acid (e.g., 0.5 M HCl), base (e.g., 0.5 M NaOH), oxidation (e.g., 0.25% H₂O₂), heat, and light to generate degradation products.[6]

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: Determine the concentration of daptomycin in the samples by comparing the peak area with the calibration curve. The stability is assessed by the percentage of the initial concentration remaining over time.

Determination of Critical Aggregation Concentration (CAC) by Fluorescence Spectroscopy

The intrinsic fluorescence of daptomycin can be utilized to determine its critical aggregation concentration.

Objective: To determine the concentration at which daptomycin monomers begin to form aggregates in aqueous solution.

Instrumentation:

• Fluorometer

Materials:

• Daptomycin

• Appropriate buffer solutions (e.g., phosphate or HEPES buffers) with varying pH.

Procedure:

• Sample Preparation: Prepare a series of daptomycin solutions with increasing concentrations in the desired buffer.

• Fluorescence Measurement: Excite the daptomycin solutions at a wavelength that excites the kynurenine (B1673888) residue (e.g., ~370 nm). Measure the emission spectrum, particularly the intensity at the emission maximum (around 460 nm).

• Data Analysis: Plot the fluorescence intensity at 460 nm as a function of the daptomycin concentration. The CAC is identified as the concentration at which there is a distinct change in the slope of the plot. At pH values of 4 or lower, a clear inflection point is typically observed around 0.12 mM.[7]

Characterization of Calcium and Phospholipid Binding by Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique to directly measure the thermodynamics of binding interactions.

Objective: To determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of daptomycin's interaction with calcium ions and phospholipid vesicles.

Instrumentation:

• Isothermal Titration Calorimeter

Materials:

• Daptomycin

• Calcium chloride (CaCl₂) solution

• Large Unilamellar Vesicles (LUVs) composed of lipids such as 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC) and 1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (DOPG).

• HEPES buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

Procedure for Daptomycin-Lipid Binding: [8]

• Sample Preparation: Prepare a solution of daptomycin in the ITC cell and a suspension of LUVs in the titration syringe, both in the same buffer.

• Titration: Perform a series of injections of the LUV suspension into the daptomycin solution while monitoring the heat change.

• Data Analysis: Integrate the heat pulses and plot them against the molar ratio of lipid to daptomycin. Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to determine the thermodynamic parameters.

Procedure for Calcium Binding to Daptomycin-Lipid Complex: [14]

• Sample Preparation: Prepare a solution containing both daptomycin and LUVs in the ITC cell. Prepare a solution of CaCl₂ in the titration syringe, with both solutions in the same buffer.

• Titration: Titrate the CaCl₂ solution into the daptomycin-LUV mixture.

• Data Analysis: Analyze the resulting thermogram to characterize the calcium binding in the presence of the lipid membrane.

Visualizations

The following diagrams, created using the DOT language, illustrate key aspects of daptomycin's behavior and analysis.

Caption: Calcium-dependent mechanism of action of daptomycin.

References

• 1. selleckchem.com [selleckchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. agscientific.com [agscientific.com]
• 4. Stability of daptomycin reconstituted vials and infusion solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Stability of daptomycin in peritoneal dialysis solutions packaged in dual-compartment infusion bags - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular State of the Membrane-Active Antibiotic Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 10. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 12. Phosphate ions alter the binding of daptomycin to living bacterial cell surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijcrt.org [ijcrt.org]
• 14. Binding Studies Reveal Phospholipid Specificity and Its Role in the Calcium-Dependent Mechanism of Action of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Molecular Structure and Stereochemistry of Daptomycin

Introduction: Daptomycin (B549167) is a potent, cyclic lipopeptide antibiotic used in the treatment of life-threatening infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2] Its unique structure, which includes a 13-amino acid peptide chain with a decanoyl lipid tail, dictates its distinct mechanism of action involving the disruption of bacterial cell membrane function.[3][4] This guide provides an in-depth analysis of daptomycin's molecular architecture, stereochemical configuration, and the experimental methodologies employed for its structural elucidation, intended for researchers and professionals in drug development.

Core Molecular Structure and Composition

Daptomycin is a complex natural product produced by the bacterium Streptomyces roseosporus.[5] Its architecture is characterized by three main components:

• A 13-amino acid peptide chain: This chain is the backbone of the molecule.[3]

• A cyclic core: Ten of the thirteen amino acids form a cyclic structure.[3][6] This cyclization is not a typical peptide bond but an ester linkage formed between the C-terminal carboxyl group of L-kynurenine (Kyn¹³) and the side-chain hydroxyl group of L-threonine (Thr⁴).[7]

• An N-terminal lipid tail: A ten-carbon decanoyl fatty acid is attached to the N-terminus of the first amino acid, L-tryptophan (Trp¹), via an amide bond.[3][8] This lipophilic tail is crucial for its membrane-disrupting activity.

The combination of the hydrophilic peptide ring and the lipophilic tail gives daptomycin an amphipathic character, which is essential for its interaction with and insertion into the bacterial cell membrane.[9][10]

Caption: Logical organization of daptomycin's molecular structure.

Stereochemistry and Amino Acid Sequence

The peptide sequence of daptomycin is notable for its inclusion of non-proteinogenic and D-configuration amino acids, which are common features of non-ribosomally synthesized peptides and contribute to their biological activity and stability.[3][11] The specific stereochemistry is critical; for instance, replacing a D-amino acid with its L-isomer can significantly reduce or eliminate antimicrobial activity.[12]

The full sequence is: N-Decanoyl-L-Tryptophan¹-D-Asparagine²-L-Aspartate³-L-Threonine⁴-Glycine⁵-L-Ornithine⁶-L-Aspartate⁷-D-Alanine⁸-L-Aspartate⁹-Glycine¹⁰-D-Serine¹¹-threo-3-methyl-L-Glutamate¹²-L-Kynurenine¹³ .[7][13]

Position	Amino Acid (Abbr.)	Stereochemistry	Type
N/A	Decanoic Acid	N/A	Fatty Acid Side Chain
1	Tryptophan (Trp)	L-Configuration	Proteinogenic
2	Asparagine (Asn)	D-Configuration	Proteinogenic
3	Aspartic Acid (Asp)	L-Configuration	Proteinogenic
4	Threonine (Thr)	L-Configuration	Proteinogenic
5	Glycine (Gly)	Achiral	Proteinogenic
6	Ornithine (Orn)	L-Configuration	Non-proteinogenic
7	Aspartic Acid (Asp)	L-Configuration	Proteinogenic
8	Alanine (Ala)	D-Configuration	Proteinogenic
9	Aspartic Acid (Asp)	L-Configuration	Proteinogenic
10	Glycine (Gly)	Achiral	Proteinogenic
11	Serine (Ser)	D-Configuration	Proteinogenic
12	3-Methylglutamic acid (mGlu)	L-Configuration	Non-proteinogenic
13	Kynurenine (Kyn)	L-Configuration	Non-proteinogenic

Physicochemical and 3D Structural Data

The three-dimensional structure of daptomycin in its apo-form (calcium-free) has been determined by NMR spectroscopy.[14][15] These studies reveal a flexible molecule in solution.[16] The Protein Data Bank (PDB) contains the coordinates for an ensemble of NMR-derived structures.

Property	Value	Reference(s)
Chemical Formula	C₇₂H₁₀₁N₁₇O₂₆	[3]
Molar Mass	1620.69 g/mol	[3]
PDB ID (Apo-form)	1XT7	[13][15]
Classification	Cyclic Lipopeptide Antibiotic	[15]

Upon binding with calcium ions, which is essential for its antibacterial activity, daptomycin undergoes a conformational change and aggregates.[14][17] This calcium-dependent aggregation is believed to be a critical step in its mechanism of action, facilitating membrane binding and disruption.[16][18]

Experimental Protocols for Structural Elucidation

The determination of daptomycin's complex structure requires a combination of advanced analytical techniques, primarily mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Caption: Workflow for the structural elucidation of daptomycin.

A. Mass Spectrometry for Sequence Determination

• Objective: To determine the molecular weight and amino acid sequence of the peptide chain.

• Methodology:

  • Sample Preparation: A purified sample of daptomycin is ionized using a soft ionization technique like Electrospray Ionization (ESI) to prevent fragmentation.

  • MS¹ Analysis: The sample is analyzed by a mass spectrometer to determine the accurate mass-to-charge ratio (m/z) of the intact molecule, confirming its molecular formula.

  • MS² (Tandem MS) Analysis: The molecular ion is selected and subjected to fragmentation, typically via Collision-Induced Dissociation (CID). The peptide bonds break in a predictable manner, creating a series of fragment ions (b- and y-ions).

  • Data Analysis: The mass differences between consecutive peaks in the fragment ion spectrum correspond to the masses of individual amino acid residues, allowing for the deduction of the linear amino acid sequence.[19]

B. NMR Spectroscopy for 3D Structure Determination

• Objective: To determine the three-dimensional conformation of daptomycin in solution.[14]

• Methodology (based on the determination of PDB: 1XT7):

  • Sample Preparation: A high-concentration sample of daptomycin is dissolved in a deuterated solvent, such as DMSO-d₆, to minimize solvent signals in the NMR spectra.[15] For membrane-bound studies, daptomycin may be incorporated into micellar systems like DHPC.[18]

  • Data Acquisition: A suite of high-field 2D NMR experiments is performed.

    • COSY (Correlation Spectroscopy): Identifies protons that are coupled through 2-3 chemical bonds, helping to identify amino acid spin systems.

    • TOCSY (Total Correlation Spectroscopy): Correlates all protons within a given amino acid's spin system, aiding in residue identification.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Detects protons that are close in space (< 5 Å), regardless of bond connectivity. The intensity of NOE cross-peaks is proportional to the inverse sixth power of the distance between the protons.

  • Resonance Assignment: Using the COSY and TOCSY spectra, specific protons are assigned to their respective amino acid residues in the sequence.[14]

  • Structural Constraint Generation: The NOESY spectrum is analyzed to generate a list of inter-proton distance constraints.

  • Structure Calculation: Computational software is used to calculate a family of 3D structures that satisfy the experimental distance constraints. This is typically done using algorithms based on molecular dynamics and simulated annealing. The resulting ensemble of structures (e.g., PDB ID: 1XT7) represents the conformational space of the molecule in solution.[15][17]

Conclusion

The molecular structure of daptomycin is a sophisticated assembly of L- and D-amino acids, unusual residues, and a lipid tail, organized into a cyclic depsipeptide. Its specific stereochemistry and amphipathic nature are fundamental to its potent, calcium-dependent antibacterial activity against a range of clinically important Gram-positive pathogens. The elucidation of this structure through advanced techniques like NMR and mass spectrometry has been crucial for understanding its mechanism of action and provides a foundation for the development of next-generation daptomycin-based antibiotics to combat evolving bacterial resistance.[12][20]

References

• 1. Daptomycin | C72H101N17O26 | CID 21585658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Daptomycin - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. EP2261237B1 - Daptomycin in crystalline form and their preparation - Google Patents [patents.google.com]
• 6. agscientific.com [agscientific.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Establishing the Structure–Activity Relationship of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. NMR structure determination and calcium binding effects of lipopeptide antibiotic daptomycin - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. rcsb.org [rcsb.org]
• 16. Molecular State of the Membrane-Active Antibiotic Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. NMR structural studies of the antibiotic lipopeptide daptomycin in DHPC micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]

The Architects of a Last-Resort Antibiotic: A Technical Guide to the Non-Ribosomal Peptide Synthetase (NRPS) Machinery for Daptomycin Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daptomycin (B549167) is a crucial last-resort antibiotic in the fight against serious infections caused by Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This cyclic lipopeptide's unique mechanism of action and complex structure are products of a sophisticated biosynthetic machinery known as a non-ribosomal peptide synthetase (NRPS). This technical guide provides an in-depth exploration of the core NRPS system responsible for daptomycin synthesis, offering valuable insights for researchers in natural product biosynthesis, antibiotic development, and synthetic biology.

Daptomycin is produced by the bacterium Streptomyces roseosporus. Its biosynthesis is orchestrated by a multi-enzyme complex encoded by the dpt gene cluster.[1][2] This cluster contains the genes for the three core NRPS enzymes—DptA, DptBC, and DptD—which work in a coordinated, assembly-line fashion to construct the 13-amino-acid peptide backbone of daptomycin.[3][4] The process also involves a unique initiation step where a decanoic acid tail is attached to the N-terminal tryptophan, a modification crucial for the antibiotic's activity.[5]

This guide will dissect the modular architecture of the daptomycin NRPS, detail the function of its catalytic domains, present available quantitative data on production, and provide illustrative experimental protocols for studying and engineering this remarkable biosynthetic pathway.

The Daptomycin NRPS Gene Cluster and Protein Machinery

The synthesis of the daptomycin peptide core is governed by three large, multi-domain proteins encoded by the dptA, dptBC, and dptD genes.[4] These proteins are organized into modules, with each module responsible for the incorporation of a specific amino acid into the growing peptide chain. The overall organization follows a colinearity rule, where the sequence of modules on the NRPS enzymes dictates the sequence of amino acids in the final daptomycin molecule.[3]

In addition to the core NRPS genes, the cluster also contains genes responsible for the initiation of the synthesis with a fatty acid chain (dptE and dptF) and for the biosynthesis of non-proteinogenic amino acid precursors like L-3-methylglutamic acid and L-kynurenine (dptI and dptJ).[4][6]

The core enzymatic machinery consists of:

• DptA: A five-module NRPS responsible for incorporating the first five amino acids: L-Tryptophan, D-Asparagine, L-Aspartate, L-Threonine, and Glycine.

• DptBC: A six-module NRPS that adds the next six amino acids: L-Ornithine, L-Aspartate, D-Alanine, L-Aspartate, Glycine, and D-Serine.

• DptD: A two-module NRPS that incorporates the final two amino acids: L-3-methylglutamic acid and L-kynurenine.[6]

The entire assembly line comprises 13 modules, each containing a set of catalytic domains that perform specific functions in the synthesis process.

Domain Organization and Function in Daptomycin NRPS

Each module of the daptomycin NRPS is a collection of catalytic domains that act in concert to select, activate, and incorporate an amino acid, and in some cases, modify its stereochemistry. The canonical domains found in the daptomycin NRPS are:

• Adenylation (A) Domain: This domain is responsible for recognizing and activating a specific amino acid substrate via adenylation, using ATP as a cofactor. The specificity of the A-domain is a key determinant of the final peptide sequence.

• Thiolation (T) Domain (or Peptidyl Carrier Protein - PCP): The activated amino acid is then transferred to the T-domain, where it is covalently attached to a 4'-phosphopantetheine (B1211885) (Ppant) prosthetic group. The T-domain acts as a swinging arm, shuttling the growing peptide chain between the catalytic sites of the other domains.[3]

• Condensation (C) Domain: The C-domain catalyzes the formation of the peptide bond between the upstream, peptide-loaded T-domain and the downstream, aminoacyl-loaded T-domain.

• Epimerization (E) Domain: Present in modules that incorporate D-amino acids, the E-domain converts the L-amino acid attached to the T-domain into its D-epimer. In the daptomycin NRPS, E-domains are found in the modules responsible for incorporating D-Asn, D-Ala, and D-Ser.[7]

• Thioesterase (TE) Domain: The final module of DptD contains a TE-domain which is responsible for releasing the fully assembled lipopeptide chain. It catalyzes the cyclization of the peptide by forming an ester bond between the carboxyl group of the C-terminal kynurenine (B1673888) and the hydroxyl group of threonine at position 4, thereby releasing the final daptomycin molecule.[7]

The initiation of daptomycin synthesis involves a specialized C-domain in the first module of DptA, which acylates the first amino acid, L-tryptophan, with decanoic acid. This fatty acid is activated and transferred by the products of the dptE and dptF genes.[7]

Quantitative Data on Daptomycin Synthesis

Precise kinetic data for the individual enzymatic domains of the daptomycin NRPS are not extensively available in the public domain. However, significant efforts in metabolic engineering have led to substantial improvements in daptomycin production. The following table summarizes some of the reported yields from various genetic and process engineering strategies in Streptomyces roseosporus.

Strain/Condition	Modification	Daptomycin Titer	Fold Increase	Reference
S. roseosporus Wild-Type	-	~17 mg/L	-	[8]
S. roseosporus L2797-VHb	Multilevel metabolic engineering	113 mg/L (shake flask)	5.65	[8]
S. roseosporus L2797-VHb	Multilevel metabolic engineering	786 mg/L (15 L fermenter)	46.2	[8]
S. roseosporus DAR	Decanoic acid-resistant strain	40.5 ± 0.7 mg/L	1.4
S. roseosporus DAR with dptEF overexpression	Overexpression of fatty acid activation genes in DAR strain	156.3 ± 8.2 mg/L	5.5
S. roseosporus with pleuromutilin (B8085454) resistance	Ribosome engineering	~30% increase	1.3	[8]

Experimental Protocols

Gene Knockout in Streptomyces roseosporus via Homologous Recombination

This protocol provides a general framework for deleting a gene within the daptomycin biosynthetic cluster using a temperature-sensitive plasmid and homologous recombination. This method is widely used for genetic manipulation in Streptomyces.

I. Construction of the Knockout Plasmid:

• Amplify Homologous Arms: Using high-fidelity polymerase, PCR amplify two fragments of ~1.5 kb each, corresponding to the regions immediately upstream ("left arm") and downstream ("right arm") of the target gene to be deleted from the S. roseosporus genome.

• Clone into a Temperature-Sensitive Vector: Clone the left and right homologous arms into a suitable E. coli-Streptomyces shuttle vector that contains a temperature-sensitive origin of replication for Streptomyces (e.g., pKC1139-derived vectors) and a selectable marker (e.g., apramycin (B1230331) resistance). The two arms should flank a selectable marker cassette (e.g., spectinomycin (B156147) resistance) within the vector.

• Verification: Verify the sequence and orientation of the cloned fragments by Sanger sequencing.

II. Conjugal Transfer into Streptomyces roseosporus:

• Prepare E. coli Donor Strain: Transform the final knockout plasmid into a suitable E. coli donor strain (e.g., ET12567/pUZ8002).

• Prepare S. roseosporus Spores: Grow S. roseosporus on a suitable agar (B569324) medium (e.g., SFM) to obtain a dense spore suspension.

• Conjugation: Mix the E. coli donor cells with the S. roseosporus spores on a suitable agar medium (e.g., MS agar) and incubate.

• Selection of Single Crossovers: Overlay the conjugation plates with an appropriate antibiotic (e.g., nalidixic acid to select against E. coli and apramycin to select for Streptomyces exconjugants that have integrated the plasmid). Incubate at a permissive temperature for plasmid replication (e.g., 30°C).

• Isolate and Verify Single Crossovers: Isolate individual colonies and confirm the integration of the knockout plasmid by PCR.

III. Selection for Double Crossovers:

• Promote Second Crossover: Inoculate the verified single-crossover mutants into non-selective liquid medium and grow at a non-permissive temperature for plasmid replication (e.g., 39°C) to promote the second crossover event (excision of the plasmid).

• Isolate and Screen for Double Crossovers: Plate the culture onto non-selective agar to obtain single colonies. Replicate-plate the colonies onto media with and without the plasmid- and cassette-associated antibiotics to identify clones that have lost the plasmid but retained the marker from the cassette (successful knockout) or have reverted to wild-type.

• Verification of Gene Deletion: Confirm the gene deletion in the desired mutants by PCR using primers flanking the deleted region and by Southern blot analysis.

LC-MS/MS Method for Daptomycin Quantification in Fermentation Broth

This protocol outlines a general method for the quantification of daptomycin from a Streptomyces roseosporus fermentation broth using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

I. Sample Preparation:

• Harvest and Extract: Centrifuge a known volume of the fermentation broth to pellet the mycelia. Collect the supernatant.

• Protein Precipitation: To the supernatant, add a threefold volume of a cold organic solvent (e.g., methanol (B129727) or acetonitrile) to precipitate proteins.

• Clarification: Centrifuge at high speed to pellet the precipitated proteins.

• Filtration: Filter the resulting supernatant through a 0.22 µm syringe filter into an HPLC vial.

II. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Develop a suitable gradient to achieve good separation of daptomycin from other broth components (e.g., 5-95% B over 10 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for daptomycin. A common transition is m/z 1621.8 → 1320.6.

  • Optimization: Optimize cone voltage and collision energy to maximize the signal for the specific MRM transition.

• Quantification:

  • Standard Curve: Prepare a standard curve of daptomycin of known concentrations in the fermentation medium.

  • Analysis: Analyze the samples and quantify the amount of daptomycin by comparing the peak areas to the standard curve.

Visualizations of Key Pathways and Workflows

Daptomycin Biosynthesis Pathway

References

• 1. blog.addgene.org [blog.addgene.org]
• 2. Complementation of daptomycin dptA and dptD deletion mutations in trans and production of hybrid lipopeptide antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combinatorial biosynthesis of novel antibiotics related to daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daptomycin biosynthesis in Streptomyces roseosporus: cloning and analysis of the gene cluster and revision of peptide stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. goldbio.com [goldbio.com]
• 6. Frontiers | Improving the Yield and Quality of Daptomycin in Streptomyces roseosporus by Multilevel Metabolic Engineering [frontiersin.org]
• 7. Daptomycin, a Bacterial Lipopeptide Synthesized by a Nonribosomal Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Improvement of Daptomycin Production in Streptomyces roseosporus through the Acquisition of Pleuromutilin Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Daptomycin's Potent Grip: An In-depth Technical Guide to its Spectrum of Activity Against Gram-Positive Pathogens

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of daptomycin (B549167), a critical cyclic lipopeptide antibiotic, against a wide array of Gram-positive pathogens. Daptomycin exhibits rapid, concentration-dependent bactericidal activity, making it a vital tool in the fight against multidrug-resistant organisms. This document delves into its spectrum of activity, supported by quantitative data, detailed experimental protocols for its evaluation, and visual representations of its mechanism of action and resistance pathways.

Spectrum of Activity: A Quantitative Analysis

Daptomycin demonstrates potent activity against a broad range of Gram-positive bacteria, including those resistant to other classes of antibiotics.[1][2][3] Its efficacy is particularly noteworthy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[4][5] The following tables summarize the in vitro activity of daptomycin against key Gram-positive pathogens, presenting Minimum Inhibitory Concentration (MIC) values that inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of isolates, as well as MIC ranges.

Staphylococcus aureus

Daptomycin is highly active against S. aureus, including both methicillin-susceptible (MSSA) and methicillin-resistant (MRSA) strains.[6][7] Surveillance studies consistently report low MIC₉₀ values, indicating broad susceptibility.[8][9][10]

Organism (Phenotype)	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)	Reference(s)
Staphylococcus aureus (MRSA)	111	0.12	0.5	≤0.032 - 1	[5]
Staphylococcus aureus (MRSA)	98	0.38	0.75	0.125 - 1.0	[11]
Staphylococcus aureus (MRSA)	64	0.125	0.5	0.125 - 0.5	[12]
Staphylococcus aureus (MRSA)	63	-	<1	<1	[4]
Staphylococcus aureus (MRSA)	38	0.25	0.5	0.03 - 0.5	[13]
Staphylococcus aureus (Overall)	-	-	0.5	-	[8][9][10]

Enterococcus Species

Daptomycin is a crucial agent for treating infections caused by Enterococcus species, including vancomycin-resistant strains (VRE).[14] Generally, Enterococcus faecium exhibits slightly higher MIC values than Enterococcus faecalis.[9][15]

Organism (Phenotype)	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)	Reference(s)
Enterococcus faecalis	82	1	2	0.25 - 4	[15][16]
Enterococcus faecium (VRE)	-	-	4	-	[4]
Enterococcus faecium	-	4	4	0.25 - 8	[13]
Enterococcus spp. (VRE)	118	1	2	0.125 - 2	[5]
Enterococcus spp.	-	-	-	≤0.12 - 8	[8]

Streptococcus Species

Daptomycin displays excellent activity against a variety of streptococcal species, including Streptococcus pneumoniae (regardless of penicillin susceptibility), Streptococcus pyogenes, and Streptococcus agalactiae.[1][8][9][10][17][18][19]

Organism (Phenotype)	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)	Reference(s)
Streptococcus pneumoniae	350	0.25	0.25	0.06 - 2	[20][21]
Streptococcus pneumoniae	346	0.125	0.25	≤0.5	[17][18][19]
Streptococcus agalactiae (GBS)	1046	0.5	1	0.12 - 1	[22][23]
Viridans Group Streptococci	675	≤0.06 - 0.5	≤0.06 - 1	-	[24]
Beta-hemolytic Streptococci (C, F, G)	598	≤0.06 - 0.25	0.12 - 0.25	-	[24][25]
Streptococcus spp.	-	≤0.12	0.25	-	[8][9][10]

Other Gram-Positive Pathogens

Daptomycin's spectrum extends to less common but clinically significant Gram-positive pathogens.

Organism	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)	Reference(s)
Corynebacterium spp.	18	≤0.06	0.12	-	[24][25]
Listeria monocytogenes	39	-	-	≤0.125 - 2	[26]
Micrococcus spp.	26	-	-	-	[24][25]

Experimental Protocols

Accurate determination of daptomycin's in vitro activity is crucial for clinical decision-making and resistance surveillance. The following are detailed methodologies for key experiments.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, is the gold standard for determining the MIC of daptomycin.[5][13]

Objective: To determine the lowest concentration of daptomycin that inhibits the visible growth of a bacterium.

Materials:

• Daptomycin analytical powder

• Cation-adjusted Mueller-Hinton broth (CAMHB) supplemented with calcium chloride (CaCl₂) to a final concentration of 50 µg/mL.[2][18]

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Daptomycin Stock Solution Preparation: Prepare a stock solution of daptomycin in a suitable solvent (e.g., water or DMSO) at a concentration of 1280 µg/mL.

• Serial Dilution: Perform serial two-fold dilutions of the daptomycin stock solution in CAMHB supplemented with 50 µg/mL of calcium in the microtiter plate to achieve a range of concentrations (e.g., 64 µg/mL to 0.03 µg/mL).

• Inoculum Preparation: From a fresh (18-24 hour) culture, suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Inoculation: Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Controls: Include a positive growth control well (no daptomycin) and a negative sterility control well (no bacteria).

• Incubation: Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of daptomycin at which there is no visible growth of the organism.

Time-Kill Assay

This assay provides insights into the pharmacodynamics of daptomycin, specifically its rate of bactericidal activity.[27][28]

Objective: To assess the rate and extent of bacterial killing by daptomycin over time.

Materials:

• Bacterial culture in logarithmic growth phase

• CAMHB supplemented with 50 µg/mL of calcium

• Daptomycin at various concentrations (e.g., 1x, 4x, and 8x MIC)

• Sterile saline for serial dilutions

• Tryptic Soy Agar (TSA) plates

• Incubator and shaking water bath (37°C)

Procedure:

• Inoculum Preparation: Grow a bacterial culture to the early logarithmic phase (OD₆₀₀ ≈ 0.3).

• Assay Setup: Prepare flasks containing CAMHB with 50 µg/mL of calcium and the desired concentrations of daptomycin. Include a growth control flask without any antibiotic. Inoculate each flask with the prepared bacterial culture to a starting density of approximately 5 x 10⁵ CFU/mL.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

• Serial Dilution and Plating: Perform serial 10-fold dilutions of the collected samples in sterile saline. Plate 100 µL of appropriate dilutions onto TSA plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours. Count the number of colonies on the plates to determine the viable bacterial count (CFU/mL) at each time point.

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each daptomycin concentration. Bactericidal activity is typically defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum.[27]

Visualizing Daptomycin's Interaction with Gram-Positive Pathogens

The following diagrams, generated using Graphviz (DOT language), illustrate the key molecular interactions and experimental workflows related to daptomycin.

Daptomycin's Mechanism of Action

Daptomycin's bactericidal effect is initiated by a calcium-dependent interaction with the bacterial cell membrane.[29][30] This leads to membrane depolarization and subsequent cell death.

Daptomycin's Ca²⁺-dependent mechanism leading to membrane depolarization and cell death.

Mechanisms of Daptomycin Resistance

Resistance to daptomycin is multifactorial and often involves alterations to the bacterial cell membrane and cell wall.[29][31][32][33][34]

Key genetic and phenotypic changes leading to daptomycin non-susceptibility.

Experimental Workflow for Broth Microdilution MIC Testing

The following diagram outlines the key steps in determining the Minimum Inhibitory Concentration (MIC) of daptomycin using the broth microdilution method.

Workflow for determining daptomycin MIC via broth microdilution.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Comparative In Vitro Activities of Daptomycin and Vancomycin against Resistant Gram-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Daptomycin susceptibility of methicillin resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [In vitro activity of daptomycin against VRE and MRSA strains] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. seq.es [seq.es]
• 7. jmilabs.com [jmilabs.com]
• 8. Daptomycin activity and spectrum: a worldwide sample of 6737 clinical Gram-positive organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. academic.oup.com [academic.oup.com]
• 11. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [In vitro activity of daptomycin against methicillin-resistant Staphylococcus aureus strains isolated from blood cultures] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro Activity of Daptomycin against Gram-Positive European Clinical Isolates with Defined Resistance Determinants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A potential role for daptomycin in enterococcal infections: what is the evidence? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. academic.oup.com [academic.oup.com]
• 17. academic.oup.com [academic.oup.com]
• 18. academic.oup.com [academic.oup.com]
• 19. Bactericidal activity of daptomycin against Streptococcus pneumoniae compared with eight other antimicrobials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Activity of Daptomycin against Recent North American Isolates of Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Activity of daptomycin against recent North American isolates of Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Daptomycin Susceptibility of Group B Streptococcus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. jstage.jst.go.jp [jstage.jst.go.jp]
• 24. Daptomycin Activity against Uncommonly Isolated Streptococcal and Other Gram-Positive Species Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. In vitro activity of daptomycin against clinical isolates of Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. benchchem.com [benchchem.com]
• 28. Bactericidal Action of Daptomycin against Stationary-Phase and Nondividing Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Mechanisms of Drug Resistance: Daptomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Mechanisms of in-vitro-selected daptomycin-non-susceptibility in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Page loading... [wap.guidechem.com]
• 33. Frontiers | Phenotypic and genetic characterization of daptomycin non-susceptible Staphylococcus aureus strains selected by adaptive laboratory evolution [frontiersin.org]
• 34. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Daptomycin MIC Testing Protocol: A Detailed Guide Based on CLSI Guidelines

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of daptomycin (B549167), a critical cyclic lipopeptide antibiotic, in accordance with the latest Clinical and Laboratory Standards Institute (CLSI) guidelines. Accurate MIC determination is paramount for clinical diagnostics, antibiotic stewardship, and the development of new antimicrobial agents.

Introduction

Daptomycin exhibits potent bactericidal activity against a wide range of Gram-positive bacteria, including resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2] Its unique mechanism of action involves binding to bacterial cell membranes in a calcium-dependent manner, leading to rapid membrane depolarization and cell death.[1] This calcium dependency is a critical factor in the methodology for in vitro susceptibility testing. Consequently, CLSI guidelines mandate the supplementation of testing media with physiological concentrations of calcium to ensure accurate and reproducible MIC results.[1][3][4][5]

This application note details the CLSI-recommended broth microdilution method and provides insights into the agar (B569324) dilution method for daptomycin MIC testing. It also includes the latest interpretive criteria (breakpoints) and quality control parameters.

Key Methodologies for Daptomycin MIC Testing

Critical Component: Calcium Supplementation

The in vitro activity of daptomycin is significantly influenced by the concentration of free calcium ions (Ca²⁺) in the testing medium.[4][5] Insufficient calcium levels can lead to falsely elevated MIC values. Therefore, it is imperative to supplement the testing medium to achieve a final physiological concentration of 50 mg/L (50 µg/mL) of Ca²⁺.[1][3][5]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Testing

This is the CLSI-recommended method for daptomycin susceptibility testing.

Materials:

• Daptomycin analytical powder

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Calcium chloride (CaCl₂) solution, sterile

• 96-well microtiter plates, sterile

• Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

• Quality control (QC) bacterial strains (e.g., Staphylococcus aureus ATCC® 29213, Enterococcus faecalis ATCC® 29212)[1][8]

• Sterile diluents (e.g., saline or broth)

• Incubator (35°C ± 2°C)

Procedure:

• Media Preparation:

  • Prepare CAMHB according to the manufacturer's instructions.

  • Aseptically supplement the CAMHB with a sterile CaCl₂ solution to achieve a final Ca²⁺ concentration of 50 mg/L. For example, add a calculated volume of a sterile stock solution of CaCl₂ to the sterile broth.

• Daptomycin Stock Solution Preparation:

  • Prepare a stock solution of daptomycin from the analytical powder in a suitable solvent as per the manufacturer's instructions.

• Preparation of Daptomycin Dilutions:

  • Perform serial twofold dilutions of the daptomycin stock solution in the calcium-supplemented CAMHB to achieve the desired final concentrations in the microtiter plate wells. The typical concentration range tested is 0.06 to 64 µg/mL.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture, prepare a bacterial suspension in a sterile diluent to match the turbidity of a 0.5 McFarland standard.

  • Further dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microtiter Plates:

  • Dispense 50 µL of the appropriate daptomycin dilution into each well.

  • Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Incubation:

  • Incubate the microtiter plates at 35°C ± 2°C in ambient air for 16-20 hours. For Streptococcus spp., incubation should be for 20-24 hours.[1]

• Reading and Interpreting Results:

  • The MIC is the lowest concentration of daptomycin that completely inhibits visible bacterial growth.

  • Interpret the MIC values according to the CLSI M100 breakpoints (see tables below).

Protocol 2: Agar Dilution MIC Testing

While not the preferred method, agar dilution can be used if performed meticulously.

Materials:

• Daptomycin analytical powder

• Mueller-Hinton Agar (MHA)

• Calcium chloride (CaCl₂) solution, sterile

• Petri dishes, sterile

• Bacterial inoculum suspension equivalent to a 0.5 McFarland standard

• Inoculator (e.g., multipoint replicator)

Procedure:

• Media Preparation:

  • Prepare MHA according to the manufacturer's instructions and sterilize.

  • Cool the molten agar to 45-50°C.

  • Aseptically add a sterile CaCl₂ solution to the molten agar to achieve a final Ca²⁺ concentration of 50 mg/L.

  • Add the appropriate volume of daptomycin stock solution to aliquots of the molten, calcium-supplemented MHA to create a series of plates with twofold dilutions of the antibiotic.

  • Pour the agar into sterile Petri dishes and allow them to solidify.

• Inoculum Preparation:

  • Prepare a bacterial suspension adjusted to a 0.5 McFarland standard.

  • Dilute this suspension to achieve a final inoculum of approximately 10⁴ CFU per spot on the agar surface.

• Inoculation:

  • Using a multipoint replicator, inoculate the prepared agar plates with the bacterial suspension.

  • Include a growth control plate (calcium-supplemented MHA without daptomycin).

• Incubation:

  • Incubate the plates at 35°C ± 2°C for 16-20 hours.

• Reading and Interpreting Results:

  • The MIC is the lowest concentration of daptomycin that prevents the growth of more than one or two colonies or a fine film of growth.

  • Interpret the results using the CLSI M100 breakpoints.

Data Presentation

CLSI Interpretive Criteria for Daptomycin MICs (µg/mL)

The interpretive breakpoints for daptomycin can vary by organism and are updated by the CLSI. The following tables represent recent CLSI M100 guidelines.

Organism Group	Susceptible (S)	Susceptible-Dose Dependent (SDD)	Intermediate (I)	Resistant (R)
Enterococcus faecium	-	≤4	-	≥8
Enterococcus spp. (other than E. faecium)	≤2	-	4	≥8
Staphylococcus aureus	≤1	-	-	-
Streptococcus spp. (excluding S. pneumoniae)	≤1	-	-	-

Note: The SDD category for E. faecium is based on a higher dosage regimen of 8–12 mg/kg per day in adults and is intended for serious infections.[9][10][11]

Quality Control Ranges for Daptomycin MIC Testing

Regular testing of QC strains is essential to ensure the accuracy of the testing procedure.

Quality Control Strain	MIC Range (µg/mL)
Enterococcus faecalis ATCC® 29212	1 - 8
Staphylococcus aureus ATCC® 29213	0.25 - 1
Streptococcus pneumoniae ATCC® 49619	0.06 - 0.5

Note: These QC ranges are applicable for broth microdilution in calcium-supplemented Mueller-Hinton broth.[1]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for daptomycin MIC testing.

Caption: Workflow for Daptomycin MIC Testing.

Conclusion

Adherence to the standardized protocols outlined by the CLSI is crucial for obtaining accurate and reliable daptomycin MIC data. The critical step of supplementing the growth medium with a physiological concentration of calcium cannot be overstated. By following these detailed methodologies, researchers, scientists, and drug development professionals can ensure consistency and comparability of results, which is essential for clinical decision-making, surveillance of resistance, and the advancement of antimicrobial therapies.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Multicenter Evaluation of the Etest and Disk Diffusion Methods for Differentiating Daptomycin-Susceptible from Non-Daptomycin-Susceptible Staphylococcus aureus Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Daptomycin Bactericidal Activity and Correlation between Disk and Broth Microdilution Method Results in Testing of Staphylococcus aureus Strains with Decreased Susceptibility to Vancomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daptomycin susceptibility tests: interpretive criteria, quality control, and effect of calcium on in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. panpharma.eu [panpharma.eu]
• 7. journals.asm.org [journals.asm.org]
• 8. journals.asm.org [journals.asm.org]
• 9. en.iacld.com [en.iacld.com]
• 10. clsi.org [clsi.org]
• 11. Understanding and Application of Daptomycin-Susceptible Dose-Dependent Category for Enterococcus: A Mixed-Methods Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Daptomycin Time-Kill Assay against Staphylococcus aureus

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for performing a daptomycin (B549167) time-kill assay for Staphylococcus aureus. It includes a comprehensive experimental protocol, data presentation guidelines, and a visualization of the key experimental workflow.

Introduction

Daptomycin is a cyclic lipopeptide antibiotic with potent, rapid, concentration-dependent bactericidal activity against a range of Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] Its unique mechanism of action involves the disruption of the bacterial cell membrane's function, leading to ion leakage, membrane depolarization, and ultimately, cell death.[1][3][4][5] Time-kill assays are crucial in vitro pharmacodynamic studies that evaluate the bactericidal or bacteriostatic activity of an antimicrobial agent over time. This application note outlines a standardized protocol for conducting a time-kill assay to assess the efficacy of daptomycin against S. aureus.

Key Principles

The daptomycin time-kill assay involves exposing a standardized inoculum of S. aureus to various concentrations of daptomycin, typically multiples of the Minimum Inhibitory Concentration (MIC). Samples are collected at specified time points, and the number of viable bacteria (Colony Forming Units per milliliter, CFU/mL) is determined. The results are plotted as log10 CFU/mL versus time, allowing for the assessment of the rate and extent of bactericidal activity. Bactericidal activity is generally defined as a ≥3-log10 reduction (99.9% kill) in the initial bacterial count.[1]

Data Presentation

Quantitative data from daptomycin time-kill assays should be summarized for clear interpretation and comparison. The following tables provide examples of how to present MIC, Minimum Bactericidal Concentration (MBC), and time-kill data.

Table 1: Daptomycin Activity against Staphylococcus aureus

Parameter	Value (mg/L)	Reference
MIC Range	0.1 - 2.0	[6][7]
MIC50	0.29 (geometric mean)	[6]
MIC90	Not Calculated	[6]
MBC Range	≤0.5 - 2.0	[6]
MBC50	0.57 (geometric mean)	[6]
MBC90	Not Calculated	[6]

MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited, respectively. MBC values represent the lowest concentration of the drug that results in a 99.9% kill of the initial inoculum.

Table 2: Example Time-Kill Assay Data for Daptomycin against S. aureus

Time (hours)	Control (No Drug) log10 CFU/mL	Daptomycin (4x MIC) log10 CFU/mL	log10 Reduction
0	7.7	7.7	0.0
1	8.0	4.5	3.5
2	8.4	<3.0	>5.4
4	8.9	<3.0	>5.9
8	9.2	<3.0	>6.2
24	9.5	<3.0	>6.5

Note: Data are hypothetical and for illustrative purposes. The lower limit of detection is often 10^3 CFU/mL.[1]

Experimental Protocols

This section provides a detailed protocol for performing a daptomycin time-kill assay.

Materials

• Staphylococcus aureus strain (e.g., ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB), supplemented with calcium to a final concentration of 50 mg/L.[3][8]

• Daptomycin analytical powder

• Sterile saline or phosphate-buffered saline (PBS)

• Tryptic Soy Agar (B569324) (TSA) plates

• Sterile culture tubes or flasks

• Spectrophotometer

• Incubator (35-37°C), with shaking capabilities[1]

• Micropipettes and sterile tips

• Serial dilution tubes

Procedure

1. Inoculum Preparation: a. From a fresh 18-24 hour culture of S. aureus on a non-selective agar plate, pick 3-5 colonies and inoculate into a tube of CAMHB. b. Incubate at 35-37°C with shaking until the culture reaches the early to mid-logarithmic growth phase, corresponding to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).[8] c. Dilute the bacterial suspension in pre-warmed CAMHB to achieve a starting inoculum of approximately 5 x 10^5 to 1 x 10^6 CFU/mL.[8]

2. Daptomycin Preparation: a. Prepare a stock solution of daptomycin in a suitable solvent (e.g., sterile water or as recommended by the manufacturer). b. Prepare working solutions of daptomycin in CAMHB at the desired concentrations (e.g., 1x, 2x, 4x, 8x MIC).

3. Time-Kill Assay: a. Dispense the prepared bacterial inoculum into sterile flasks or tubes. b. Add the appropriate volume of the daptomycin working solutions to achieve the final desired concentrations. Include a growth control flask containing no antibiotic. c. Incubate all flasks at 35-37°C with constant agitation (e.g., 200 rpm).[1]

4. Sampling and Viability Counting: a. At predetermined time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot (e.g., 100 µL) from each flask.[1][8] b. Perform ten-fold serial dilutions of each sample in sterile saline or PBS to reduce the effect of drug carryover.[1] c. Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto TSA plates. d. Incubate the plates at 35-37°C for 18-24 hours. e. Count the number of colonies on the plates to determine the viable bacterial count (CFU/mL) at each time point.

5. Data Analysis: a. Calculate the log10 CFU/mL for each time point and concentration. b. Plot the mean log10 CFU/mL versus time for each daptomycin concentration and the growth control. c. Determine the extent of killing by comparing the log10 CFU/mL at each time point to the count at time zero. Bactericidal activity is typically defined as a ≥3-log10 reduction in CFU/mL.

Visualizations

Daptomycin Time-Kill Assay Workflow

Caption: Workflow of the daptomycin time-kill assay for S. aureus.

Daptomycin Mechanism of Action Signaling Pathway

Caption: Daptomycin's mechanism of action against S. aureus.

References

• 1. Bactericidal Action of Daptomycin against Stationary-Phase and Nondividing Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Daptomycin Exerts Bactericidal Activity without Lysis of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Correlation of Daptomycin Bactericidal Activity and Membrane Depolarization in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Daptomycin? [synapse.patsnap.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Pharmacodynamics of Daptomycin in a Murine Thigh Model of Staphylococcus aureus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: In Vitro Biofilm Eradication Assays Using Daptomycin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bacterial biofilms present a significant challenge in clinical settings due to their inherent resistance to conventional antibiotic therapies. Daptomycin (B549167), a cyclic lipopeptide antibiotic, has demonstrated potent bactericidal activity against a range of Gram-positive pathogens, including those encapsulated within biofilms.[1][2][3] Its unique mechanism of action, involving calcium-dependent membrane insertion and disruption, makes it a valuable agent for studying and combating biofilm-related infections.[4][5][6]

These application notes provide detailed protocols for conducting in vitro biofilm eradication assays using Daptomycin. The methodologies described herein are essential for evaluating the efficacy of Daptomycin and other anti-biofilm agents, facilitating the development of novel therapeutic strategies.

Mechanism of Action of Daptomycin Against Biofilms

Daptomycin's anti-biofilm activity stems from its ability to disrupt the bacterial cell membrane. This process is calcium-dependent and involves the insertion of its lipophilic tail into the fluid regions of the membrane.[5][6] This insertion leads to the formation of oligomeric pores, resulting in ion leakage, membrane depolarization, and ultimately, cell death.[4][7] Within the biofilm matrix, Daptomycin has been shown to penetrate throughout the biofilm depth, although its efficacy can be influenced by the physiological state of the bacteria and the biofilm's maturity.[2][7][8]

Caption: Daptomycin's mechanism of action against bacterial biofilms.

Experimental Protocols

Protocol 1: Minimum Biofilm Eradication Concentration (MBEC) Assay

This protocol determines the minimum concentration of an antimicrobial agent required to eradicate a pre-formed biofilm.

Materials:

• Bacterial strain of interest (e.g., Staphylococcus aureus, Enterococcus faecium)

• Tryptic Soy Broth (TSB) supplemented with 1% glucose

• 96-well flat-bottom microtiter plates

• Daptomycin stock solution

• Mueller-Hinton II broth supplemented with calcium (50 µg/mL)

• Phosphate-buffered saline (PBS)

• Crystal Violet (0.1% w/v)

• 30% Acetic Acid

• Plate reader

Procedure:

• Biofilm Formation:

  • Inoculate TSB with the bacterial strain and incubate overnight at 37°C.

  • Dilute the overnight culture 1:100 in TSB with 1% glucose.

  • Add 200 µL of the diluted culture to each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C to allow for biofilm formation.

• Daptomycin Treatment:

  • After incubation, gently wash the wells twice with PBS to remove planktonic bacteria.

  • Prepare serial dilutions of Daptomycin in Mueller-Hinton II broth supplemented with calcium.

  • Add 200 µL of each Daptomycin dilution to the wells containing the biofilms. Include a growth control (no antibiotic) and a sterility control (no bacteria).

  • Incubate the plate for 24 hours at 37°C.

• Quantification of Biofilm Eradication:

  • Following treatment, discard the supernatant and wash the wells twice with PBS.

  • Add 200 µL of 0.1% Crystal Violet to each well and incubate for 15 minutes at room temperature.

  • Remove the Crystal Violet solution and wash the wells three times with PBS.

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound dye.

  • Measure the absorbance at 570 nm using a plate reader.

  • The MBEC is defined as the lowest concentration of Daptomycin that results in a significant reduction (e.g., ≥90%) in absorbance compared to the growth control.[9]

Caption: Workflow for the Minimum Biofilm Eradication Concentration (MBEC) assay.

Protocol 2: Biofilm Time-Kill Assay

This protocol assesses the rate and extent of bacterial killing within a biofilm over time.

Materials:

• Pre-formed biofilms on a suitable substrate (e.g., beads, catheter segments)

• Daptomycin solution at a fixed concentration (e.g., peak synergistic concentration)

• Saline solution

• Sonicator

• Vortex mixer

• BHI agar (B569324) plates

• Incubator

Procedure:

• Biofilm Preparation:

  • Grow biofilms on the chosen substrate as described in the MBEC protocol or a relevant model.

• Daptomycin Exposure:

  • Place the biofilm-coated substrates into tubes containing the Daptomycin solution.

  • Incubate at 37°C.

• Sampling and Quantification:

  • At specified time points (e.g., 0, 4, 8, 24 hours), remove a substrate from the Daptomycin solution.[10]

  • Wash the substrate with saline to remove non-adherent bacteria.

  • Place the substrate in a tube with 1 mL of saline.

  • Disrupt the biofilm by alternating cycles of vortexing and sonication (e.g., three 60-second cycles).[10][11]

  • Perform serial dilutions of the resulting bacterial suspension.

  • Plate the dilutions on BHI agar plates and incubate for 24 hours at 37°C.

  • Count the colony-forming units (CFU) to determine the number of viable bacteria at each time point.

  • Plot the log10 CFU/cm² against time to generate a time-kill curve.

Data Presentation

Table 1: Minimum Inhibitory Concentrations (MIC) and Minimum Biofilm Eradication Concentrations (MBEC) of Daptomycin

Bacterial Strain	Planktonic MIC (µg/mL)	Biofilm MIC (µg/mL)	MBEC (µg/mL)	Reference
S. aureus 10850	2	Not Reported	Not Reported	[1]
Enterococcus spp. (n=10)	0.5 - >4	>4 (for 7/10 strains)	Not Reported	[12]
S. aureus (strong biofilm formers)	Not Reported	Not Reported	32 - 256
S. aureus (weak biofilm formers)	Not Reported	Not Reported	32 - 128

Table 2: Efficacy of Daptomycin in Biofilm Eradication Assays

Bacterial Strain	Assay Type	Daptomycin Concentration	Time Point	Log Reduction (CFU/cm²)	Reference
E. faecium 8019	Time-Kill	14.7 mg/L	24 h	~1.5	[10]
E. faecium 8019 (with Ampicillin)	Time-Kill	14.7 mg/L	24 h	3.0 ± 0.6	[12]
MRSA B341002	Simulated IE Model	Not Specified	8 h	Bactericidal (>3 log reduction)	[13]
MRSA B346846	Simulated IE Model	Not Specified	24 h	Bactericidal (>3 log reduction)	[13]
MRSA (clinical isolate BCB8)	In vitro model	Therapeutic	24 h	~1-2	[7]

Table 3: Quantification of Biofilm Reduction using Fluorescence In Situ Hybridization (FISH)

Treatment	Total Biofilm Area Reduction	Reduction in FISH-Positive Cells	Reference
Daptomycin	Significant	44% (from 56% to 12%)	[3][14]
Vancomycin (B549263)	Significant	28% (from 56% to 28%)	[3][14]

Visualization of Experimental Logic

Caption: Logical flow of an in vitro biofilm eradication experiment.

Conclusion

The protocols and data presented provide a comprehensive framework for evaluating the anti-biofilm properties of Daptomycin. These assays are crucial for understanding the dynamics of biofilm eradication and for the preclinical assessment of novel antimicrobial agents and combination therapies. The inherent variability in biofilm formation and susceptibility across different bacterial strains and species necessitates careful standardization of these methods to ensure reproducible and comparable results.

References

• 1. mdpi.com [mdpi.com]
• 2. Effect of daptomycin and vancomycin on Staphylococcus epidermidis biofilms: An in vitro assessment using fluorescence in situ hybridization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of daptomycin and vancomycin on Staphylococcus epidermidis biofilms: An in vitro assessment using fluorescence in situ hybridization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How daptomycin kills multi-drug resistant bacteria | German Center for Infection Research [dzif.de]
• 6. Mechanisms of Drug Resistance: Daptomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New Insight into Daptomycin Bioavailability and Localization in Staphylococcus aureus Biofilms by Dynamic Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. journals.asm.org [journals.asm.org]
• 10. mdpi.com [mdpi.com]
• 11. Eradication of Biofilm-Mediated Methicillin-Resistant Staphylococcus aureus Infections In Vitro: Bacteriophage-Antibiotic Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biofilm Time-Kill Curves to Assess the Bactericidal Activity of Daptomycin Combinations against Biofilm-Producing Vancomycin-Resistant Enterococcus faecium and faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Activities of Daptomycin and Vancomycin Alone and in Combination with Rifampin and Gentamicin against Biofilm-Forming Methicillin-Resistant Staphylococcus aureus Isolates in an Experimental Model of Endocarditis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of daptomycin and vancomycin on Staphylococcus epidermidis biofilms: An in vitro assessment using fluorescence in situ hybridization | PLOS One [journals.plos.org]

Daptomycin's Efficacy in Murine Septicemia Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the efficacy of daptomycin (B549167) in various murine models of septicemia. The accompanying detailed protocols and data summaries are intended to guide researchers in designing and interpreting preclinical studies evaluating the antimicrobial efficacy of daptomycin and other novel therapeutic agents.

Introduction

Daptomycin is a cyclic lipopeptide antibiotic with potent, rapid bactericidal activity against a wide range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2] Murine models of septicemia are crucial for the preclinical evaluation of antibiotics like daptomycin, providing insights into their in vivo efficacy, pharmacokinetics (PK), and pharmacodynamics (PD).[2][3] These models allow for the investigation of drug performance under physiological conditions, which can be predictive of clinical outcomes in humans.[2] This document outlines key experimental protocols and summarizes efficacy data from studies using murine models of septicemia to evaluate daptomycin.

Experimental Protocols

Murine Peritonitis Model for Sepsis

This model is utilized to assess the rapid bactericidal activity of antibiotics in the context of a severe, localized infection that can progress to systemic sepsis.[1]

Objective: To determine the in vivo bactericidal efficacy of daptomycin against both methicillin-susceptible Staphylococcus aureus (MSSA) and MRSA in a murine peritonitis model.

Materials:

• Animals: Healthy or neutropenic mice (e.g., C57BL/6).[4]

• Bacterial Strains: Bioluminescent strains of MSSA and MRSA are ideal for real-time monitoring of bacterial burden.[1]

• Reagents: Daptomycin, comparator antibiotics (e.g., vancomycin (B549263), nafcillin, linezolid), saline solution, cyclophosphamide (B585) for inducing neutropenia (optional).[1]

• Equipment: Bioluminescent imaging system, standard laboratory equipment for animal handling and injections.

Procedure:

• (Optional) Induction of Neutropenia: To mimic conditions in immunocompromised patients, mice can be rendered neutropenic by intraperitoneal (i.p.) injection of cyclophosphamide.[1][2]

• Bacterial Inoculation: Mice are injected i.p. with a suspension of MSSA or MRSA.[1]

• Antimicrobial Administration: At a specified time post-infection (e.g., 2 hours), a single subcutaneous (s.c.) or i.p. dose of daptomycin or a comparator antibiotic is administered.[1][2][5] A control group receives saline.[1]

• Monitoring Bacterial Burden: If using bioluminescent strains, bacterial luminescence is measured at various time points (e.g., 0, 1, 2, 3, 4, and 5 hours post-dosing) to quantify the reduction in bacterial load.[1]

• Survival Studies: A separate cohort of animals is monitored for survival over a defined period (e.g., 7 days).[1][5]

Workflow Diagram:

Caption: Workflow for the murine peritonitis model.

Murine Bacteremia/Septicemia Model

This model directly introduces bacteria into the bloodstream to simulate systemic infection and is often used to assess survival as a primary endpoint.[6]

Objective: To evaluate the efficacy of daptomycin in treating established S. aureus bacteremia and improving survival rates.

Materials:

• Animals: Mice (strain not always specified).[6]

• Bacterial Strains: Clinical isolates of S. aureus.

• Reagents: Daptomycin, vancomycin, saline.

• Equipment: Standard laboratory equipment for intravenous injections and animal monitoring.

Procedure:

• Bacterial Inoculation: Mice are inoculated with S. aureus via the tail vein to induce bacteremia.[6] A typical inoculum is 1 x 10⁸ bacteria.[6]

• Treatment Initiation: Treatment is initiated at a set time after inoculation (e.g., 3 days) to allow the infection to establish.[6]

• Antimicrobial Administration: Daptomycin or a comparator antibiotic (e.g., vancomycin) is administered, often in multiple doses over a period of time (e.g., every 12 hours for 14 days).[6] A control group receives no therapy.[6]

• Survival Monitoring: The primary endpoint is survival, which is monitored for a specified duration (e.g., 31 days post-inoculation).[6]

Workflow Diagram:

Caption: Workflow for the murine bacteremia model.

Data Presentation

Table 1: Survival Outcomes in Murine Septicemia Models

Model	Bacterial Strain	Treatment Group	Dosage	Survival Rate	Reference
Bacteremia	S. aureus	Daptomycin	10 mg/kg q12h	Not significantly different from vancomycin	[6]
Bacteremia	S. aureus	Daptomycin	5 mg/kg q12h	Not significantly different from vancomycin	[6]
Bacteremia	S. aureus	Vancomycin	10 mg/kg q12h	Significantly greater than control	[6]
Bacteremia	S. aureus	Vancomycin	5 mg/kg q12h	Significantly greater than control	[6]
Bacteremia	S. aureus	Control	N/A	Lower than all treatment groups	[6]
Peritonitis (Non-neutropenic)	MRSA & MSSA	Daptomycin	50 mg/kg (single dose)	100% (7 days)	[1][5]
Peritonitis (Neutropenic)	MRSA & MSSA	Daptomycin	50 mg/kg (single dose)	100% (24 hours), 40% (7 days)	[5]
Peritonitis (Neutropenic)	MRSA & MSSA	Vancomycin/Nafcillin/Linezolid	Various	≥60% mortality within 24 hours	[5]
Hematogenous Pulmonary Infection	MRSA	Daptomycin	50 mg/kg q24h	Significantly improved vs. control (P < 0.001)	[7]

Table 2: Bacterial Load Reduction in Murine Septicemia Models

Model	Bacterial Strain	Treatment	Time Point	Bacterial Load Reduction	Reference
Peritonitis	MSSA & MRSA	Daptomycin	2-3 hours	90% reduction in luminescence	[1]
Peritonitis	MSSA & MRSA	Daptomycin	5 hours	>99% reduction (dose-dependent)	[1][5]
Peritonitis (MSSA)	Daptomycin (50 mg/kg)	3, 4, 5 hours	96%, 98%, 99% reduction in luminescence	[1]
Peritonitis (MSSA)	Nafcillin (100 mg/kg)	2 hours	82% reduction in luminescence	[1]
Thigh Infection (Neutropenic)	S. aureus	Daptomycin	24 hours	4.5-5 log10 CFU reduction (maximal kill)	[8]
Thigh Infection (Neutropenic)	Enterococcus spp.	Daptomycin	24 hours	1.5-2 log10 CFU reduction (maximal kill)	[8]
Hematogenous Pulmonary Infection	MRSA	Daptomycin	Not specified	Decreased number of bacteria in lungs (P < 0.01)	[7]

Table 3: Pharmacokinetic and Pharmacodynamic Parameters of Daptomycin in Mice

Parameter	Value	Model/Condition	Reference
Serum Half-life	~1.8 hours	Infected mice	[2][3]
Protein Binding	90-92.5%	Mouse serum	[2][3]
Key PD Parameter	AUC/MIC ratio	Neutropenic thigh infection	[3][8]
Stasis Dose	7.1 mg/kg	Neutropenic thigh infection (S. aureus)	[2]
50% Effective Dose (ED₅₀)	3.7 mg/kg	Neutropenic thigh infection (S. aureus)	[2]
AUC/MIC for Static Effect (MRSA)	12-36	Neutropenic thigh infection	[8]
AUC/MIC for 99% Kill (MRSA)	171-442	Neutropenic thigh infection	[8]

Conclusion

The data from various murine models of septicemia consistently demonstrate the potent in vivo bactericidal activity of daptomycin against both MSSA and MRSA.[1][5] Daptomycin generally shows efficacy equivalent or superior to vancomycin in terms of survival and bacterial clearance.[6][9] Notably, its activity is rapid and dose-dependent, and it remains effective in neutropenic hosts, suggesting that its mechanism of action does not heavily rely on an intact host immune system.[1][5] The pharmacodynamic parameter most predictive of daptomycin's efficacy is the AUC/MIC ratio.[3][8] These findings from murine models have been instrumental in supporting the clinical development and use of daptomycin for serious Gram-positive infections, including bacteremia.[5] The protocols and data presented here serve as a valuable resource for the continued preclinical assessment of antimicrobial agents.

References

• 1. Rapid Bactericidal Activity of Daptomycin against Methicillin-Resistant and Methicillin-Susceptible Staphylococcus aureus Peritonitis in Mice as Measured with Bioluminescent Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacodynamics of Daptomycin in a Murine Thigh Model of Staphylococcus aureus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacodynamics of daptomycin in a murine thigh model of Staphylococcus aureus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Daptomycin versus vancomycin treatment for Staphylococcus aureus bacteremia in a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vivo Efficacy of Daptomycin against Methicillin-Resistant Staphylococcus aureus in a Mouse Model of Hematogenous Pulmonary Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacodynamic profile of daptomycin against Enterococcus species and methicillin-resistant Staphylococcus aureus in a murine thigh infection model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Fluorescently Labeled Daptomycin for Bacterial Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daptomycin (B549167) is a cyclic lipopeptide antibiotic with potent bactericidal activity against a broad spectrum of Gram-positive bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2] Its unique mechanism of action, which involves the disruption of bacterial cell membrane integrity, makes it a valuable tool for both therapeutic and research applications.[1] The conjugation of fluorescent dyes to Daptomycin allows for the direct visualization of its interaction with bacteria, providing insights into its localization, mechanism of action, and the bacterial response to antibiotic treatment.

These application notes provide an overview of the use of fluorescently labeled Daptomycin for bacterial imaging, including detailed protocols for experimental procedures and data analysis.

Mechanism of Action of Daptomycin

Daptomycin's bactericidal effect is initiated by its calcium-dependent binding to the bacterial cell membrane.[1][3][4] The lipophilic tail of the Daptomycin molecule inserts into the lipid bilayer, leading to the formation of oligomeric complexes.[1][3] This process is critically dependent on the presence of phosphatidylglycerol (PG) in the bacterial membrane.[5] The formation of these oligomers disrupts the membrane structure, causing the formation of ion-conducting channels.[1] This leads to a rapid efflux of potassium ions, resulting in membrane depolarization and the dissipation of the membrane potential.[6][7] The compromised membrane integrity and subsequent cascade of intracellular events, including the inhibition of DNA, RNA, and protein synthesis, ultimately lead to bacterial cell death.[1]

Recent studies also suggest that Daptomycin induces the cell wall stress stimulon in bacteria, indicating an impact on peptidoglycan biosynthesis, either directly or indirectly.[6][8] Furthermore, daptomycin has been shown to trigger the overproduction of reactive oxygen species (ROS) and block the function of the universal stress response protein Usp2, contributing to its bactericidal activity.[9]

Fluorescent Daptomycin Conjugates

Several fluorescent dyes have been successfully conjugated to Daptomycin for bacterial imaging applications. The choice of fluorophore depends on the specific experimental requirements, such as the desired spectral properties and the imaging modality.

Fluorophore	Excitation (nm)	Emission (nm)	Key Features
BODIPY-FL	~502	~511	Bright, photostable, and relatively insensitive to environmental polarity.[10][11][12]
Fluorescein isothiocyanate (FITC)	~495	~519	Widely used, but its fluorescence is pH-sensitive.
5(6)-TAMRA-X, SE	~546	~579	A rhodamine-based dye suitable for multicolor imaging.[2]

Applications in Bacterial Imaging

Fluorescently labeled Daptomycin is a versatile tool for a range of bacterial imaging applications:

• Localization Studies: Visualize the binding and accumulation of Daptomycin on the bacterial cell surface and within biofilms.[2][7]

• Mechanism of Action Studies: Investigate the dynamics of membrane disruption and depolarization in real-time.

• Drug Efficacy and Resistance: Assess the effectiveness of Daptomycin against different bacterial strains and study the mechanisms of resistance.

• Biofilm Analysis: Characterize the penetration and distribution of Daptomycin within complex biofilm structures.[7]

Experimental Protocols

Protocol 1: Synthesis of Fluorescently Labeled Daptomycin (General Procedure)

This protocol describes a general method for labeling Daptomycin with an amine-reactive fluorescent dye.

Materials:

• Daptomycin

• Amine-reactive fluorescent dye (e.g., BODIPY-FL, NHS ester)

• Dimethylformamide (DMF)

• Dipeisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• High-performance liquid chromatography (HPLC) system

• Lyophilizer

Procedure:

• Dissolve Daptomycin in DMF.

• Add the amine-reactive fluorescent dye (typically 1.5-2 molar equivalents) to the Daptomycin solution.

• Add DIPEA to the reaction mixture to act as a base.

• Stir the reaction at room temperature for 2-4 hours, monitoring the progress by HPLC.

• Once the reaction is complete, purify the fluorescently labeled Daptomycin using preparative HPLC.

• Lyophilize the purified product to obtain a dry powder.

• Store the labeled Daptomycin at -20°C, protected from light.

Protocol 2: Staining of Gram-Positive Bacteria with Fluorescent Daptomycin

Materials:

• Fluorescently labeled Daptomycin stock solution (e.g., 1 mg/mL in DMSO)

• Bacterial culture (e.g., Staphylococcus aureus, Enterococcus faecalis) grown to mid-logarithmic phase

• Phosphate-buffered saline (PBS) containing 50 µg/mL CaCl₂

• Microcentrifuge tubes

• Microscope slides and coverslips

• Confocal laser scanning microscope (CLSM)

Procedure:

• Harvest bacterial cells from the culture by centrifugation (e.g., 5000 x g for 5 minutes).

• Wash the cell pellet twice with PBS containing CaCl₂.

• Resuspend the bacterial pellet in PBS with CaCl₂ to the desired cell density.

• Add the fluorescently labeled Daptomycin to the bacterial suspension to a final concentration of 1-10 µg/mL. The optimal concentration should be determined empirically.

• Incubate the suspension at 37°C for 15-30 minutes in the dark.

• Wash the stained cells twice with PBS containing CaCl₂ to remove unbound probe.

• Resuspend the final cell pellet in a small volume of PBS with CaCl₂.

• Mount a small aliquot of the stained bacterial suspension on a microscope slide with a coverslip.

• Image the bacteria using a confocal laser scanning microscope with the appropriate laser excitation and emission filters for the chosen fluorophore.

Protocol 3: Confocal Microscopy and Image Analysis

Microscope Settings (Example for BODIPY-FL-Daptomycin):

• Excitation Laser: 488 nm

• Emission Filter: 500-550 nm bandpass filter

• Objective: 60x or 100x oil immersion objective

• Pinhole: Set to 1 Airy unit for optimal resolution

• Image Acquisition: Acquire z-stacks to visualize the three-dimensional distribution of the fluorescent probe.

Image Analysis:

• Use image analysis software (e.g., ImageJ, FIJI) to process and analyze the acquired images.

• Quantify the fluorescence intensity on the bacterial surface or within biofilms to assess the extent of Daptomycin binding.

• Perform colocalization analysis if using multiple fluorescent probes to study the spatial relationship between Daptomycin and other cellular components.

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity and properties of Daptomycin and its fluorescent conjugates.

Table 1: Minimum Inhibitory Concentrations (MIC) of Daptomycin against various Gram-positive bacteria.

Bacterial Species	Daptomycin MIC Range (µg/mL)
Staphylococcus aureus (MRSA)	0.125 - 1.0[13]
Enterococcus faecalis	1.0 - 4.0
Enterococcus faecium	2.0 - 4.0[14]

Note: MIC values can vary depending on the specific strain and testing methodology.

Table 2: Spectral Properties of Common Fluorophores Used for Daptomycin Labeling.

Fluorophore	Excitation Max (nm)	Emission Max (nm)
BODIPY-FL	502	511[10]
FITC	495	519
5(6)-TAMRA-X, SE	546	579

Visualizations

Caption: Daptomycin's mechanism of action on the bacterial cell membrane.

Caption: Experimental workflow for bacterial imaging with fluorescent Daptomycin.

Caption: Daptomycin-induced bacterial stress response pathways.

References

• 1. Daptomycin forms a stable complex with phosphatidylglycerol for selective uptake to bacterial membrane [elifesciences.org]
• 2. The Binding Behavior of Daptomycin on the Bacterial Membranes [bonndoc.ulb.uni-bonn.de]
• 3. researchgate.net [researchgate.net]
• 4. Daptomycin inhibits cell envelope synthesis by interfering with fluid membrane microdomains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. New Insight into Daptomycin Bioavailability and Localization in Staphylococcus aureus Biofilms by Dynamic Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scilit.com [scilit.com]
• 9. researchgate.net [researchgate.net]
• 10. Spectrum [BODIPY FL] | AAT Bioquest [aatbio.com]
• 11. BODIPY FL Dye | Thermo Fisher Scientific - HK [thermofisher.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Current Perspective on Daptomycin for the Clinical Microbiologist - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Daptomycin in a Rat Model of Infective Endocarditis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental protocol for evaluating the efficacy of daptomycin (B549167) in a rat model of infective endocarditis. The methodologies described are compiled from established and validated preclinical studies.

Introduction

Infective endocarditis (IE) is a serious microbial infection of the endocardial surface of the heart, predominantly affecting the heart valves. The development of new antimicrobial agents and the optimization of existing therapies require robust preclinical evaluation. The rat model of catheter-induced aortic valve endocarditis is a well-established and reproducible model that closely mimics human native valve endocarditis, making it suitable for pathogenesis and therapeutic studies. Daptomycin, a cyclic lipopeptide antibiotic, demonstrates potent, concentration-dependent bactericidal activity against a range of Gram-positive pathogens, including Methicillin-Resistant Staphylococcus aureus (MRSA), a common causative agent of IE. This document outlines the protocol for inducing experimental endocarditis in rats and subsequent treatment with daptomycin.

Experimental Protocol

This protocol is divided into three main stages: induction of sterile aortic valve vegetations, bacterial challenge to induce infective endocarditis, and daptomycin treatment and efficacy evaluation.

Animal Model: Catheter-Induced Aortic Valve Endocarditis

The induction of sterile thrombotic vegetations on the aortic valve is the initial step in establishing the endocarditis model. This is achieved by inserting a catheter through the right carotid artery to the aortic valve, causing endothelial damage.

Materials:

• Male Wistar or Sprague-Dawley rats (250-350 g)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Surgical instruments (scissors, forceps)

• Polyethylene (B3416737) catheter (e.g., 20 G) or a guide wire

• 3.0 silk sutures

• Antiseptic solution (e.g., 10% povidone-iodine)

Procedure:

• Anesthetize the rat using an appropriate anesthetic regimen.

• Shave the ventral neck area and disinfect the skin with an antiseptic solution.

• Make a midline vertical incision to expose the right common carotid artery.

• Carefully dissect the artery from the surrounding tissue.

• Ligate the distal portion of the common carotid artery with a silk suture.

• Introduce a small incision in the artery and insert the polyethylene catheter.

• Advance the catheter through the artery, into the aortic arch, and across the aortic valve into the left ventricle. Pulsations of the catheter can confirm its correct placement.

• Secure the catheter in place with a silk suture and close the skin incision with surgical clips or sutures. The catheter is typically left in place to promote the formation of vegetations and can enhance the bacterial adherence.[1][2][3][4]

Induction of Infective Endocarditis

Following the formation of sterile vegetations (typically 24 hours after catheter placement), a bacterial challenge is administered to induce infection. Staphylococcus aureus is a commonly used pathogen.

Materials:

• Overnight culture of Staphylococcus aureus (e.g., MRSA strain)

• Saline solution

• Spectrophotometer

• 27 G 1/2 inch needle and syringe

Procedure:

• Prepare a bacterial inoculum from an overnight culture of S. aureus.

• Wash the bacterial cells with saline and resuspend to a desired concentration (e.g., 10⁵ to 10⁷ colony-forming units (CFU)/mL). The concentration can be estimated using a spectrophotometer and confirmed by plating serial dilutions.

• 24 hours after catheterization, inject the bacterial suspension (typically 0.5 mL) intravenously via the tail vein.[1][4][5]

Daptomycin Treatment Regimen

Treatment with daptomycin is typically initiated at a predetermined time post-infection (e.g., 6 to 24 hours) to allow for the establishment of infection.

Materials:

• Daptomycin for injection

• Sterile saline or lactated Ringer's solution for reconstitution

• Syringes and needles for administration

Procedure:

• Reconstitute daptomycin according to the manufacturer's instructions to the desired stock concentration.

• Administer daptomycin to the rats via subcutaneous (s.c.) or intravenous (i.v.) injection. Subcutaneous administration is common in rat models to simulate human pharmacokinetic profiles.[6][7][8]

• Dosing regimens can vary. For example, doses of 25 to 40 mg/kg administered subcutaneously once daily have been used to simulate human equivalent doses of 4 to 6 mg/kg.[6] Higher doses, such as 45 or 90 mg/kg, have also been explored.[7]

• The treatment duration is typically several days (e.g., 3 to 5 days).[6][7] A control group of infected rats should receive a vehicle control (e.g., saline).

Evaluation of Daptomycin Efficacy

The primary endpoint for efficacy is the quantitative assessment of bacterial load in the cardiac vegetations.

Procedure:

• At the end of the treatment period, euthanize the rats.

• Perform a median sternotomy to expose the heart.

• Aseptically remove the heart and excise the aortic valve vegetations.

• Weigh the vegetations.

• Homogenize the vegetations in a known volume of sterile saline.

• Perform serial dilutions of the homogenate and plate on appropriate agar (B569324) plates (e.g., Tryptic Soy Agar).

• Incubate the plates and count the number of colonies to determine the bacterial load, expressed as log₁₀ CFU per gram of vegetation.[5][6]

• Blood cultures and bacterial loads in other organs (e.g., kidneys, spleen) can also be assessed.[5]

Data Presentation

Daptomycin Pharmacokinetics in Rats

The following table summarizes key pharmacokinetic parameters of daptomycin in rats from various studies.

Dose (mg/kg)	Route	Cmax (µg/mL)	AUC₀-∞ (µg*h/mL)	Half-life (h)	Reference
25	s.c.	64	-	1.6-2.9	[6]
40	s.c.	91	605	1.6-2.9	[6][9]
50	s.c.	175.8 ± 5.1	811.8 ± 31.9	1.58 ± 0.23	[10][11]

Cmax: Maximum plasma concentration; AUC₀-∞: Area under the concentration-time curve from time zero to infinity.

Efficacy of Daptomycin in Rat Endocarditis Model (MRSA)

This table presents the efficacy of daptomycin in reducing bacterial load in aortic valve vegetations in a rat model of MRSA endocarditis.[6]

Treatment Group	Dose (mg/kg)	Mean Bacterial Load (log₁₀ CFU/g ± SD)
Untreated Control	-	10.6 ± 0.8
Vancomycin	150 (continuous i.v.)	7.1 ± 2.5
Daptomycin	25 (s.c. q24h)	5.5 ± 1.7
Daptomycin	40 (s.c. q24h)	4.2 ± 1.5
Rifampin	25 (i.m. q24h)	3.6 ± 1.3
Vancomycin + Rifampin	150 + 25	3.3 ± 1.1
Daptomycin + Rifampin	40 + 25	2.9 ± 0.8

SD: Standard Deviation; i.v.: intravenous; s.c.: subcutaneous; i.m.: intramuscular; q24h: every 24 hours.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for the daptomycin rat endocarditis model.

Caption: Experimental workflow for the rat endocarditis model.

References

• 1. Natural history of aortic valve endocarditis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rat model of experimental endocarditis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural history of aortic valve endocarditis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Experimental Endocarditis Model of Methicillin Resistant Staphylococcus aureus (MRSA) in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of Daptomycin in Experimental Endocarditis Due to Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Daptomycin Antibiotic Lock Therapy in a Rat Model of Staphylococcal Central Venous Catheter Biofilm Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and skin-tissue penetration of daptomycin in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and skin-tissue penetration of daptomycin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]

Application Note: Daptomycin and Beta-Lactam Synergy Testing Using a Checkerboard Broth Microdilution Assay

Introduction

The emergence of antibiotic-resistant bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), poses a significant threat to public health. Daptomycin (B549167), a cyclic lipopeptide antibiotic, is a critical therapeutic agent against these Gram-positive pathogens.[1] However, the development of daptomycin resistance has necessitated the exploration of combination therapies to enhance its efficacy and prevent the selection of resistant strains.[2][3] The combination of daptomycin with beta-lactam antibiotics has demonstrated significant synergistic activity, offering a promising strategy to overcome resistance and improve clinical outcomes.[1][4]

This application note provides a detailed protocol for performing a checkerboard broth microdilution assay to determine the synergistic interaction between daptomycin and a beta-lactam antibiotic. The checkerboard assay is a widely used in vitro method to assess the combined effect of two antimicrobial agents and to quantify the level of synergy.[5][6][7]

Principle of the Checkerboard Assay

The checkerboard assay involves testing serial dilutions of two antimicrobial agents, both individually and in combination, against a standardized bacterial inoculum in a microtiter plate. The resulting pattern of growth inhibition allows for the determination of the minimum inhibitory concentration (MIC) of each drug alone and the MIC of each drug in the presence of the other. From these values, the Fractional Inhibitory Concentration (FIC) index is calculated to quantitatively assess the nature of the interaction.

Mechanism of Synergy: Daptomycin and Beta-Lactams

The synergistic effect between daptomycin and beta-lactams is primarily attributed to the "seesaw effect".[2] Beta-lactams inhibit penicillin-binding proteins (PBPs), which are crucial for bacterial cell wall synthesis. This inhibition leads to alterations in the cell envelope. A key mechanistic insight is that beta-lactams can induce a reduction in the net positive surface charge of the bacterial cell membrane.[2][3][8] This is significant because daptomycin, an anionic lipopeptide, requires binding to the bacterial membrane for its bactericidal activity.[2] By reducing the positive charge, the beta-lactam facilitates the binding of daptomycin to the cell surface, leading to enhanced membrane depolarization and ultimately, cell death.[2][3] This combination has also been shown to prevent the emergence of daptomycin-resistant variants.[2][3]

Caption: Mechanism of synergistic action between daptomycin and beta-lactams.

Experimental Protocol

Materials

• 96-well microtiter plates (U-bottom)

• Daptomycin (analytical grade)

• Beta-lactam antibiotic (e.g., oxacillin, ceftaroline) (analytical grade)

• Bacterial strain of interest (e.g., MRSA, VRE)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) supplemented with calcium to a final concentration of 50 mg/L for daptomycin activity

• Sterile saline (0.85%) or phosphate-buffered saline (PBS)

• Sterile water

• Spectrophotometer

• Incubator (35-37°C)

• Micropipettes and sterile tips

Methods

1. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this suspension 1:100 in CAMHB to achieve a concentration of approximately 1-2 x 10⁶ CFU/mL. This will be the working inoculum.

2. Preparation of Antibiotic Stock Solutions:

• Prepare stock solutions of daptomycin and the beta-lactam antibiotic in sterile water or another appropriate solvent according to the manufacturer's instructions.

• Filter-sterilize the stock solutions using a 0.22 µm syringe filter.

3. Checkerboard Plate Setup:

• Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

• Along the x-axis (columns 1-10), create serial twofold dilutions of daptomycin. Add 50 µL of the highest concentration of daptomycin to column 1, mix, and transfer 50 µL to column 2, and so on, discarding 50 µL from column 10. This will leave 50 µL of varying daptomycin concentrations in each well.

• Along the y-axis (rows A-G), create serial twofold dilutions of the beta-lactam antibiotic. Add 50 µL of the highest concentration of the beta-lactam to row A, mix, and transfer 50 µL to row B, and so on, discarding 50 µL from row G. This will result in 50 µL of varying beta-lactam concentrations in each well.

• The final plate will contain a gradient of daptomycin concentrations in the columns and a gradient of the beta-lactam concentrations in the rows.

• Column 11 will serve as the control for the MIC of the beta-lactam alone, and row H will serve as the control for the MIC of daptomycin alone.

• Well H12 will contain no antibiotics and will serve as the growth control.

4. Inoculation and Incubation:

• Add 50 µL of the prepared bacterial inoculum (1-2 x 10⁶ CFU/mL) to each well, resulting in a final inoculum of approximately 5 x 10⁵ CFU/mL and a final volume of 100 µL in each well.

• Incubate the plate at 35-37°C for 16-24 hours.

5. Determination of MIC:

• After incubation, visually inspect the plate for turbidity. The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

• Determine the MIC of daptomycin alone (from row H).

• Determine the MIC of the beta-lactam alone (from column 11).

• For each well showing no growth, note the concentrations of daptomycin and the beta-lactam.

Caption: Experimental workflow for the daptomycin checkerboard assay.

Data Presentation and Analysis

The interaction between the two antibiotics is quantified by calculating the Fractional Inhibitory Concentration (FIC) index.

Calculation of the FIC Index:

The FIC for each drug is calculated as follows:

• FIC of Daptomycin (FICDAP) = (MIC of Daptomycin in combination) / (MIC of Daptomycin alone)[9]

• FIC of Beta-lactam (FICBL) = (MIC of Beta-lactam in combination) / (MIC of Beta-lactam alone)[9]

The FIC Index (FICI) is the sum of the individual FICs:

• FICI = FICDAP + FICBL [9]

The lowest FICI value obtained from all the wells showing no growth is reported as the result of the interaction.

Interpretation of the FIC Index:

The nature of the interaction is interpreted based on the FICI value as follows:

FIC Index (FICI)	Interpretation
≤ 0.5	Synergy[5][9][10]
> 0.5 to 4.0	Additive or Indifference[5][9][10]
> 4.0	Antagonism[5][9][10]

Data Summary Table:

The results of the checkerboard assay should be summarized in a clear and structured table.

Bacterial Strain	Daptomycin MIC (µg/mL)	Beta-lactam MIC (µg/mL)	Daptomycin MIC in Combination (µg/mL)	Beta-lactam MIC in Combination (µg/mL)	FICDAP	FICBL	FICI	Interpretation
S. aureus ATCC 29213	1.0	0.5	0.25	0.125	0.25	0.25	0.5	Synergy
MRSA Isolate 1	2.0	64	0.5	8	0.25	0.125	0.375	Synergy
VRE Isolate 1	4.0	128	1.0	16	0.25	0.125	0.375	Synergy

Conclusion

The checkerboard broth microdilution assay is a robust method for evaluating the synergistic potential of daptomycin in combination with beta-lactam antibiotics. The detailed protocol and data analysis framework provided in this application note will enable researchers, scientists, and drug development professionals to accurately assess these important antimicrobial interactions. The demonstrated synergy between daptomycin and various beta-lactams offers a promising therapeutic strategy to combat infections caused by multidrug-resistant Gram-positive bacteria.[1][11] Further investigation into these combinations is warranted to optimize treatment regimens and improve patient outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. β-Lactams Increase the Antibacterial Activity of Daptomycin against Clinical Methicillin-Resistant Staphylococcus aureus Strains and Prevent Selection of Daptomycin-Resistant Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β-Lactams increase the antibacterial activity of daptomycin against clinical methicillin-resistant Staphylococcus aureus strains and prevent selection of daptomycin-resistant derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methicillin-resistant Staphylococcus aureus infections: role of daptomycin/β-lactams combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 6. Development of a Polymicrobial Checkerboard Assay as a Tool for Determining Combinatorial Antibiotic Effectiveness in Polymicrobial Communities [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Use of Antistaphylococcal β-Lactams to Increase Daptomycin Activity in Eradicating Persistent Bacteremia Due to Methicillin-Resistant Staphylococcus aureus: Role of Enhanced Daptomycin Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]
• 10. emerypharma.com [emerypharma.com]
• 11. Daptomycin in combination with other antibiotics for the treatment of complicated methicillin-resistant Staphylococcus aureus bacteremia - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Daptomycin Susceptibility Testing for Vancomycin-Resistant Enterococci (VRE)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for determining the susceptibility of vancomycin-resistant enterococci (VRE) to daptomycin (B549167). Accurate susceptibility testing is crucial for guiding therapeutic decisions and monitoring the emergence of resistance.

Introduction

Daptomycin is a cyclic lipopeptide antibiotic with bactericidal activity against a range of Gram-positive organisms, including VRE, and is often used as a last-resort treatment.[1][2] However, reports of daptomycin resistance in enterococci are increasing, making reliable susceptibility testing essential.[3][4] The in vitro activity of daptomycin is highly dependent on the presence of physiological concentrations of free calcium ions in the testing medium.[5][6][7][8] Therefore, strict adherence to standardized protocols is necessary for accurate and reproducible results.

This document outlines the standardized methodologies for daptomycin susceptibility testing as recommended by the Clinical and Laboratory Standards Institute (CLSI), provides interpretive criteria, and discusses the primary mechanism of daptomycin resistance in enterococci.

Mechanisms of Daptomycin Resistance in Enterococci

Resistance to daptomycin in enterococci is complex and often involves mutations in genes that regulate the cell envelope stress response.[3] The three-component LiaFSR system is a key regulator of the cell envelope stress response and plays a major role in mediating daptomycin resistance.[1][9][10] Mutations in the liaFSR genes can lead to alterations in the cell membrane, resulting in reduced daptomycin binding and subsequent resistance.[1][3]

Caption: LiaFSR signaling pathway in enterococcal daptomycin resistance.

Quantitative Data Summary

The following tables summarize the interpretive criteria for daptomycin susceptibility testing against Enterococcus spp. as provided by the CLSI and quality control ranges for reference strains.

Table 1: CLSI Daptomycin Interpretive Criteria for Enterococcus spp. [11][12][13][14][15][16]

Organism	Method	Susceptible (S)	Susceptible-Dose Dependent (SDD)	Intermediate (I)	Resistant (R)
Enterococcus faecium	Broth Microdilution / Etest	-	≤4 µg/mL	-	≥8 µg/mL
Enterococcus faecalis and other Enterococcus spp.	Broth Microdilution / Etest	≤2 µg/mL	-	4 µg/mL	≥8 µg/mL

Note: The SDD category for E. faecium is based on a higher daptomycin dosage of 8-12 mg/kg/day.[12][14][16][17]

Table 2: Quality Control (QC) Ranges for Daptomycin Susceptibility Testing

QC Strain	Method	Daptomycin MIC Range (µg/mL)
Enterococcus faecalis ATCC® 29212™	Broth Microdilution	1 - 4
Staphylococcus aureus ATCC® 29213™	Broth Microdilution	0.25 - 1
Enterococcus faecalis ATCC® 29212™	Etest	0.5 - 4
Staphylococcus aureus ATCC® 29213™	Etest	0.125 - 1

Experimental Protocols

Accurate daptomycin susceptibility testing requires strict adherence to standardized protocols, particularly concerning the calcium concentration in the growth medium.

Broth Microdilution (BMD) Method (Reference Method)

This method is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC) of daptomycin.[7][18][19]

Caption: Workflow for Daptomycin Broth Microdilution Susceptibility Testing.

Protocol:

• Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Supplement the broth with a final concentration of 50 mg/L of calcium.[5][17] This can be achieved by adding a sterile stock solution of CaCl₂.

• Inoculum Preparation:

  • Select 3-5 well-isolated colonies of the VRE strain from a non-selective agar (B569324) plate (e.g., blood agar) after 18-24 hours of incubation.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Inoculation:

  • Within 15 minutes of preparation, dilute the standardized inoculum in the calcium-supplemented CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microdilution plate.

• Incubation: Incubate the inoculated plates at 35°C ± 2°C in ambient air for 16-20 hours.

• Reading and Interpretation:

  • The MIC is the lowest concentration of daptomycin that completely inhibits visible growth of the organism.

  • Interpret the MIC values according to the CLSI breakpoints provided in Table 1.

Gradient Diffusion (Etest®) Method

The Etest® provides a direct MIC value and is a common alternative to broth microdilution in clinical laboratories.[6][7][20]

Caption: Workflow for Daptomycin Etest® Susceptibility Testing.

Protocol:

• Media: Use Mueller-Hinton Agar (MHA). The calcium content of MHA can be variable between manufacturers and even between lots, which can significantly affect daptomycin MIC results.[6][8] It is crucial to use MHA that supports the growth of QC organisms with daptomycin MICs within the acceptable range.

• Inoculum Preparation: Prepare a 0.5 McFarland standard suspension of the VRE isolate in sterile saline or broth as described for the BMD method.

• Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum and rotate it firmly against the upper inside wall of the tube to remove excess fluid.

  • Streak the entire surface of the MHA plate evenly in three directions to ensure confluent growth.

  • Allow the plate to dry for 5-15 minutes before applying the Etest® strip.

• Etest® Strip Application: Aseptically apply the daptomycin Etest® strip to the center of the inoculated agar surface.

• Incubation: Incubate the plate in an inverted position at 35°C ± 2°C in ambient air for 20-24 hours.

• Reading and Interpretation:

  • Read the MIC value at the point where the lower part of the ellipse of growth inhibition intersects the MIC scale on the strip.

  • Interpret the results based on the CLSI breakpoints in Table 1.

Disk Diffusion Method

The disk diffusion method is generally not recommended for daptomycin susceptibility testing of enterococci due to poor correlation with reference methods and issues with standardization of calcium content in agar.[6][7] If performed, it should be done with extreme caution and awareness of its limitations.

Protocol:

• Media: Use Mueller-Hinton Agar with consistent and verified calcium content.

• Inoculum Preparation and Inoculation: Follow the same procedure as for the Etest® method.

• Disk Application: Apply a 30-µg daptomycin disk to the surface of the inoculated agar.

• Incubation: Incubate at 35°C ± 2°C in ambient air for 16-18 hours.

• Reading and Interpretation: Measure the diameter of the zone of inhibition. Interpretive criteria for disk diffusion are not well established or consistently reliable for enterococci and daptomycin. Therefore, this method should be avoided in favor of MIC-based methods.

Conclusion

Accurate and reliable daptomycin susceptibility testing of VRE is critical for patient management. The broth microdilution method remains the reference standard. When using gradient diffusion methods like Etest®, careful attention must be paid to the quality of the agar medium, especially its calcium content. Due to its unreliability, the disk diffusion method is not recommended for determining daptomycin susceptibility in enterococci. Adherence to these standardized protocols will ensure that clinicians receive accurate data to guide the use of this important last-line antibiotic.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. contagionlive.com [contagionlive.com]
• 4. journals.asm.org [journals.asm.org]
• 5. academic.oup.com [academic.oup.com]
• 6. In Vitro Activity of Daptomycin against Vancomycin-Resistant Enterococci of Various Van Types and Comparison of Susceptibility Testing Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Daptomycin Resistance in Enterococcus faecium Can Be Delayed by Disruption of the LiaFSR Stress Response Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Daptomycin Resistance in Enterococcus faecium Can Be Delayed by Disruption of the LiaFSR Stress Response Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the optimal dosing of daptomycin for VRE bacteremia? - Division of Infectious Diseases | Division of Infectious Diseases | University of Nebraska Medical Center [blog.unmc.edu]
• 12. mdpi.com [mdpi.com]
• 13. contagionlive.com [contagionlive.com]
• 14. academic.oup.com [academic.oup.com]
• 15. en.iacld.com [en.iacld.com]
• 16. academic.oup.com [academic.oup.com]
• 17. journals.asm.org [journals.asm.org]
• 18. Daptomycin area under the curve to minimum inhibitory concentration ratio by broth microdilution for predicting the outcome of vancomycin-resistant Enterococcus bloodstream infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Daptomycin susceptibility in enterococci isolated from urinary samples in a tertiary care hospital - IP Int J Med Microbiol Trop Dis [ijmmtd.org]

Application Notes and Protocols: Daptomycin Administration in a Neutropenic Mouse Thigh Infection Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing the neutropenic mouse thigh infection model to evaluate the efficacy of daptomycin (B549167). This model is a standardized and reproducible in vivo system crucial for preclinical assessment of antimicrobial agents.[1][2][3][4]

Introduction

The neutropenic mouse thigh infection model is a cornerstone in antimicrobial drug development, allowing for the evaluation of an antibiotic's efficacy in an immunocompromised host.[1][2][3][4] This model is particularly relevant for studying drugs like daptomycin, a lipopeptide antibiotic with potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[5][6] By inducing neutropenia, the model minimizes the influence of the host's immune system, thereby providing a clear assessment of the antimicrobial agent's direct effect on bacterial clearance.[1][2]

Key Experimental Considerations

Successful implementation of this model requires careful attention to several critical steps, from rendering the animals neutropenic to the precise timing of infection and treatment. The choice of bacterial strain, inoculum size, and daptomycin dosing regimen are all pivotal factors that can influence the experimental outcome.

Experimental Protocols

Induction of Neutropenia

The most common method for inducing neutropenia in mice is through the administration of cyclophosphamide (B585).[1][2][5][7][8] This cytotoxic agent temporarily depletes neutrophils, making the mice more susceptible to infection.[4]

Protocol:

• Administer cyclophosphamide intraperitoneally (i.p.) to female ICR (CD-1) mice (5-6 weeks old).[1][2]

• A commonly used regimen involves two doses of cyclophosphamide:

  • Day 1: 150 mg/kg[1][2][5][7][8]

  • Day 4: 100 mg/kg[1][2][5][7][8]

• This regimen typically results in neutropenia (polymorphonuclear leukocyte count, <100/mm³) for at least 3 to 5 days.[5][7][8]

Thigh Infection

Following the induction of neutropenia, mice are infected intramuscularly in the thigh with a bacterial suspension. Staphylococcus aureus is a frequently used pathogen in this model.[1][2][5]

Protocol:

• On Day 5, following the cyclophosphamide regimen, challenge the neutropenic mice with an intramuscular (i.m.) injection into the posterior thigh.[1][2][5][8]

• The inoculum typically consists of 0.1 mL of a bacterial suspension.[1][2][8] For S. aureus (e.g., ATCC 29213), a concentration of 10⁵ to 10⁷ Colony Forming Units (CFU)/mL is often used.[1][2][5]

Daptomycin Administration

Daptomycin treatment is initiated at a specific time point post-infection. The route of administration, dosage, and dosing frequency are critical variables to consider based on the study's objectives.

Protocol:

• Initiate daptomycin treatment 2 hours after bacterial inoculation.[5]

• Daptomycin can be administered via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.[5][7][9]

• Reconstitute daptomycin vials with 0.9% sodium chloride.[9]

• Dosing regimens can vary significantly. Single-dose studies may use a range from 0.1 to 200 mg/kg.[5] Dose fractionation studies might involve total daily doses administered in divided schedules (e.g., every 6, 12, or 24 hours).[5][6]

• Human-simulated regimens are also employed to mimic clinical exposures. For instance, a four-dose murine regimen of 9.5 mg/kg, 5 mg/kg, 3 mg/kg, and 1.5 mg/kg at 0, 4, 10, and 17 hours, respectively, can simulate a human dose of 6 mg/kg/day.[9]

Assessment of Efficacy

The primary endpoint for efficacy is the reduction in bacterial burden in the infected thigh muscle, typically measured 24 hours after the initiation of treatment.[5][7]

Protocol:

• At 24 hours post-treatment initiation, euthanize the mice.[1][5]

• Aseptically remove the infected thigh, weigh it, and homogenize it in sterile phosphate-buffered saline (PBS).[1][2][8]

• Perform serial ten-fold dilutions of the thigh homogenate.[2][8]

• Plate the dilutions onto appropriate agar (B569324) plates (e.g., trypticase soy agar with 5% sheep's blood).[2]

• Incubate the plates at 37°C for approximately 20 hours and then enumerate the bacterial colonies.[2]

• Express the results as log₁₀ CFU per gram of thigh tissue.[5][6]

Data Presentation

The following tables summarize key quantitative data from studies utilizing the neutropenic mouse thigh infection model to evaluate daptomycin.

Table 1: Daptomycin Pharmacokinetics in Infected Neutropenic Mice

Parameter	Value	Reference
Serum Half-life	~1.8 hours	[5][6]
Protein Binding (Mouse Serum)	90-92.5%	[5][6]

Table 2: Daptomycin Efficacy Against Staphylococcus aureus

Parameter	Value	Reference
50% Effective Dose (ED₅₀)	3.7 mg/kg (i.p.)	[5][6]
Stasis Dose	7.1 mg/kg	[5][6]
Eₘₐₓ (Maximum Effect)	3.97 log₁₀ CFU/g reduction	[5][6]
Untreated Control Growth	8.26 log₁₀ CFU/g	[5][6]

Table 3: Efficacy of Different Daptomycin Loading Dose Regimens Against MRSA (DAP MIC: 1 mg/L)

Regimen	Day 1 Dose (mg/kg)	Day 2 Dose (mg/kg)	Change in Bacterial Density (log₁₀ CFU)	p-value	Reference
Regimen iii (Loading)	8	4	-3.10 ± 0.63	< 0.01 (vs. iv)	[10]
Regimen iv (Non-loading)	4	4	-0.71 ± 0.34	[10]
Regimen ii (Non-loading)	6	6	-1.46 ± 0.48	< 0.05 (vs. iii)	[10]

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the neutropenic mouse thigh infection model.

Pharmacodynamic Relationship of Daptomycin

Caption: Relationship between pharmacokinetics and pharmacodynamics of daptomycin.

References

• 1. imquestbio.com [imquestbio.com]
• 2. noblelifesci.com [noblelifesci.com]
• 3. criver.com [criver.com]
• 4. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 5. Pharmacodynamics of Daptomycin in a Murine Thigh Model of Staphylococcus aureus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacodynamics of daptomycin in a murine thigh model of Staphylococcus aureus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Mouse thigh infection model. [bio-protocol.org]
• 9. journals.asm.org [journals.asm.org]
• 10. Considerations about the Use of a Loading Dose of Daptomycin in a Neutropenic Murine Thigh Infection Model with Methicillin-Resistant Staphylococcus aureus Infection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for Assessing Daptomycin Stability in Research Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daptomycin (B549167) is a cyclic lipopeptide antibiotic with potent bactericidal activity against a range of Gram-positive bacteria, including resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2] Its unique mechanism of action involves a calcium-dependent insertion into the bacterial cell membrane, leading to rapid depolarization and cell death.[3][4] The stability of daptomycin in research solutions is a critical factor for ensuring the accuracy and reproducibility of in vitro and in vivo studies. This document provides a detailed protocol for assessing the chemical and biological stability of daptomycin in research solutions.

The primary degradation pathway for daptomycin is the hydrolysis of the ester linkage between the C-terminal kynurenine (B1673888) and the side chain of the threonine residue, leading to a ring-opened, inactive product.[5][6][7] Factors such as pH, temperature, and the presence of certain excipients can influence the rate of degradation.[5][8] Therefore, a robust stability-indicating method is essential to quantify the intact daptomycin and its degradation products.

This protocol outlines the preparation of daptomycin solutions, stress testing under forced degradation conditions, and analysis using High-Performance Liquid Chromatography (HPLC) to assess chemical stability. Additionally, a microbiological bioassay is described to determine the biological potency of daptomycin, providing a comprehensive evaluation of its stability.

Materials and Reagents

• Daptomycin reference standard (AR grade, purity >98%)

• Daptomycin for injection (lyophilized powder)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or deionized)

• Sodium chloride (0.9%) for injection

• Sterile water for injection

• Bacteriostatic water for injection

• Phosphate (B84403) buffer solution (pH 5.5 and pH 2.2)

• Hydrochloric acid (1.0 M)

• Sodium hydroxide (B78521) (1.0 M and 0.01 M)

• Hydrogen peroxide (3%)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Staphylococcus aureus ATCC 6538 or other susceptible strain

• 96-well microtiter plates

• Spectrophotometer

Experimental Protocols

Preparation of Daptomycin Stock and Working Solutions

3.1.1. Stock Solution (50 mg/mL)

• Aseptically reconstitute a vial of lyophilized daptomycin (e.g., 500 mg) with 10 mL of 0.9% sodium chloride injection to achieve a concentration of 50 mg/mL.[1][9]

• Gently rotate the vial to dissolve the powder. Avoid vigorous shaking to prevent foaming.[10][11]

• Allow the vial to stand for 10 minutes to ensure complete dissolution.[10]

• Visually inspect the solution for clarity and the absence of particulate matter. The solution should be pale yellow to light brown.[11]

• This stock solution can be stored at 2-8°C for up to 48 hours.[12][13] For longer-term storage, aliquots should be stored at -20°C or -70°C, though stability under these conditions should be validated.

3.1.2. Working Solutions

• Prepare working solutions by diluting the stock solution with the desired solvent (e.g., 0.9% sodium chloride, sterile water, or specific cell culture media) to the final concentration required for the experiment.

• For HPLC analysis, a typical working concentration is in the range of 10-1000 µg/mL.[1][14]

• For bioassays, working solutions are typically in the range of 2-32 µg/mL.[15][16]

Forced Degradation Studies (Stress Testing)

Forced degradation studies are performed to demonstrate the specificity and stability-indicating capability of the analytical method.[14][17]

3.2.1. Acid Hydrolysis

• Mix equal volumes of a 100 µg/mL daptomycin solution with 1.0 M HCl.

• Incubate the mixture at 75°C for 30 minutes.[14]

• Cool the solution and neutralize it with an equivalent amount of 1.0 M NaOH.

• Dilute with the mobile phase to the target concentration for HPLC analysis.

3.2.2. Base Hydrolysis

• Mix equal volumes of a 100 µg/mL daptomycin solution with 1.0 M NaOH.

• Incubate the mixture at 75°C for 30 minutes.[14]

• Cool the solution and neutralize it with an equivalent amount of 1.0 M HCl.

• Dilute with the mobile phase to the target concentration for HPLC analysis.

3.2.3. Oxidative Degradation

• Mix equal volumes of a 100 µg/mL daptomycin solution with 3% H₂O₂.

• Store the mixture at room temperature, protected from light, for a specified period (e.g., 24 hours).

• Dilute with the mobile phase to the target concentration for HPLC analysis.

3.2.4. Thermal Degradation

• Incubate a solution of daptomycin (e.g., 100 µg/mL) at 100°C for a specified period.[14]

• Cool the solution and dilute it with the mobile phase to the target concentration for HPLC analysis.

3.2.5. Photolytic Degradation

• Expose a solution of daptomycin to UV light (e.g., 254 nm) for a specified period.

• Keep a control sample wrapped in aluminum foil to protect it from light.

• Dilute both solutions with the mobile phase to the target concentration for HPLC analysis.

Chemical Stability Assessment by HPLC

A stability-indicating HPLC method is crucial for separating the intact daptomycin from its degradation products.

3.3.1. HPLC System and Conditions

• HPLC System: Agilent 1200 series or equivalent, equipped with a quaternary pump, autosampler, thermostatically controlled column compartment, and a diode array detector (DAD) or UV-Vis detector.[1]

• Analytical Column: Zorbax Eclipse XDB-C18 (150 mm × 4.6 mm, 5 µm particle size) or equivalent C18 column.[1]

• Mobile Phase: A mixture of phosphate buffer and acetonitrile is commonly used. A typical composition is 70% phosphate buffer (pH 5.5) and 30% acetonitrile.[1] Another option is a mixture of acetonitrile and water (45:55 v/v).[14] A gradient elution may be necessary to resolve all degradation products.

• Flow Rate: 1.0 - 1.2 mL/min.[1][14]

• Injection Volume: 50 µL.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 221-223 nm.[1][17]

3.3.2. Method Validation The HPLC method should be validated according to the International Conference on Harmonisation (ICH) Q2(R1) guidelines, including parameters such as linearity, precision, accuracy, specificity, limit of detection (LOD), and limit of quantification (LOQ).[1]

3.3.3. Sample Analysis

• Prepare daptomycin solutions at various concentrations and under different storage conditions (e.g., temperature, time points).

• At each time point, withdraw a sample, dilute it appropriately with the mobile phase, and inject it into the HPLC system.

• Record the chromatograms and calculate the peak area of the intact daptomycin.

• The percentage of remaining daptomycin can be calculated by comparing the peak area at a given time point to the peak area at time zero. Chemical stability is often defined as the retention of at least 95% of the initial concentration.[1]

Biological Potency Assessment by Microbiological Bioassay

A bioassay is essential to confirm that the chemically stable daptomycin retains its biological activity. A turbidimetric method is described here.[2][15]

3.4.1. Inoculum Preparation

• Prepare a suspension of a susceptible bacterial strain (e.g., Staphylococcus aureus) from 3-5 colonies grown on a non-selective agar (B569324) plate in sterile saline.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[18]

• Dilute the standardized inoculum in Cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[18]

3.4.2. Assay Procedure (96-well plate format)

• Prepare serial two-fold dilutions of the daptomycin reference standard and the daptomycin test samples in CAMHB supplemented with Ca²⁺ to a final concentration of 50 µg/mL.[18] A typical concentration range is 2, 4, and 8 µg/mL.[15]

• Add 100 µL of each dilution to the wells of a 96-well microtiter plate.

• Add 100 µL of the diluted bacterial inoculum to each well.[18]

• Include a growth control (inoculum without daptomycin) and a sterility control (broth without inoculum).

• Incubate the plate at 35°C ± 2°C for 4-6 hours or until sufficient turbidity develops in the growth control wells.[15]

• Measure the optical density (OD) of each well using a spectrophotometer at a wavelength of 600-630 nm.

• The potency of the test sample is determined by comparing its effect on bacterial growth (OD) to that of the reference standard.

Data Presentation

Summarize all quantitative data from the stability studies in clearly structured tables for easy comparison.

Table 1: Chemical Stability of Daptomycin Solutions under Different Storage Conditions

Concentration (mg/mL)	Storage Container	Diluent	Temperature (°C)	Time (days)	% Initial Concentration Remaining
50	Glass Vial	0.9% NaCl	2-8	0	100
50	Glass Vial	0.9% NaCl	2-8	2	>95%
50	Glass Vial	0.9% NaCl	2-8	4	>95%
50	Glass Vial	0.9% NaCl	2-8	7	>95%[1]
50	Glass Vial	0.9% NaCl	25	2	Stable[1]
5.6	Polypropylene Bag	0.9% NaCl	2-8	7	>95%[1]
14	Polypropylene Bag	0.9% NaCl	2-8	7	>95%[1]

Table 2: Results of Forced Degradation Studies of Daptomycin

Stress Condition	Parameters	% Degradation	Major Degradation Products
Acid Hydrolysis	1.0 M HCl, 75°C, 30 min	Significant	Ring-opened hydrolytic product
Base Hydrolysis	1.0 M NaOH, 75°C, 30 min	Significant	Ring-opened hydrolytic product
Oxidation	3% H₂O₂, RT, 24h	Significant	Oxidized products
Thermal	100°C	Moderate	Various degradation products
Photolytic	UV light	Minimal	Photodegradation products

Visualizations

Caption: Primary degradation pathways of Daptomycin.

Caption: Experimental workflow for assessing Daptomycin stability.

References

• 1. Stability of daptomycin reconstituted vials and infusion solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Turbidimetric Assay to Determine the Potency of Daptomycin in Lyophilized Powder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Evaluation of Daptomycin Non-Susceptible Staphylococcus aureus for Stability, Population Profiles, mprF Mutations, and Daptomycin Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The kinetics of the alkaline degradation of daptomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Stability of Daptomycin in Dextrose and Icodextrin-Based Peritoneal Dialysis Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. dovepress.com [dovepress.com]
• 11. medicines.org.uk [medicines.org.uk]
• 12. drugs.com [drugs.com]
• 13. globalrph.com [globalrph.com]
• 14. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 15. An Ecological and Miniaturized Biological Method for the Analysis of Daptomycin Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Development, Optimization, and Validation of a Green and Stability-Indicating HPLC Method for Determination of Daptomycin in Lyophilized Powder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Notes & Optimization

Daptomycin resistance mechanisms in clinical isolates of MRSA

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating daptomycin (B549167) resistance mechanisms in clinical isolates of Methicillin-resistant Staphylococcus aureus (MRSA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions that arise during the experimental investigation of daptomycin resistance in MRSA.

Q1: My daptomycin MIC results for MRSA isolates are inconsistent or higher than expected for susceptible strains. What could be the issue?

A1: Inconsistent or unexpectedly high daptomycin MIC values are common issues. Here are several factors to troubleshoot:

• Calcium Supplementation: Daptomycin's bactericidal activity is dependent on the presence of calcium ions. Ensure your Mueller-Hinton Broth (MHB) is supplemented to a final physiological concentration of 50 mg/L Ca²⁺.[1] Inadequate calcium levels will lead to falsely elevated MICs.

• Media pH: The pH of your culture medium should be within the recommended range (typically 7.2-7.4). Deviations can affect daptomycin's activity.

• Inoculum Preparation: Ensure your bacterial inoculum is standardized to the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL) and then diluted to the final concentration of about 5 x 10⁵ CFU/mL in the wells.[2] An overly dense inoculum can result in apparent resistance.

• Daptomycin Stock Solution: Verify the correct preparation and storage of your daptomycin stock solution. If using a commercial ready-made solution, ensure it has not expired and has been stored correctly.[1]

• Testing Method: While broth microdilution is the reference method, E-test is also commonly used. Be aware that E-test MICs can sometimes be one log₂ dilution higher or lower than broth microdilution results.[3] For disc diffusion, this method is not reliable for differentiating daptomycin-susceptible from non-susceptible isolates and has been removed from CLSI guidelines.[3]

Q2: I am performing a time-kill assay, but I'm not observing the expected bactericidal activity of daptomycin against susceptible MRSA.

A2: If daptomycin is not exhibiting its expected rapid bactericidal effect, consider the following:

• Calcium Concentration: As with MIC testing, the correct calcium concentration (50 mg/L) in your broth is crucial for observing daptomycin's killing kinetics.[1][2]

• Growth Phase of Bacteria: Ensure you are using a bacterial culture in the early logarithmic growth phase for your time-kill assays.[2] Stationary phase bacteria may show reduced susceptibility.

• Sampling Time Points: Daptomycin's bactericidal activity is rapid.[4] Ensure your sampling time points (e.g., 0, 1, 2, 4, 8, 24 hours) are appropriate to capture the killing curve effectively.[2]

• Antibiotic Carryover: When plating dilutions to determine viable counts, ensure that the daptomycin is sufficiently diluted to prevent inhibition of growth on the agar (B569324) plates.

Q3: I have identified mutations in the mprF gene of a daptomycin-resistant MRSA isolate. How do I confirm that these mutations are responsible for the resistance phenotype?

A3: The presence of a mutation in a gene associated with resistance does not definitively prove causation. To confirm the role of specific mprF mutations, you can perform the following experiments:

• Gene Complementation: Introduce a wild-type copy of the mprF gene on a plasmid into the resistant strain. If the resistance phenotype is reversed (i.e., the MIC decreases), it suggests the mutation is responsible.

• Allelic Exchange: Create a site-directed mutation in a susceptible parent strain that replicates the mutation found in the resistant isolate. If the susceptible strain becomes resistant, this provides strong evidence for the mutation's role.

• Comparative Analysis: Compare the identified mutation to a database of known mprF mutations that have been experimentally confirmed to confer daptomycin resistance. Mutations in specific domains of MprF are more likely to be associated with resistance.[5]

Q4: My whole-genome sequencing data has identified numerous SNPs in a daptomycin-resistant isolate compared to its susceptible parent. How do I prioritize which mutations to investigate further?

A4: Analyzing the output of whole-genome sequencing requires a systematic approach to pinpoint resistance-conferring mutations:

• Focus on Key Genes: Prioritize non-synonymous mutations (those that change an amino acid) in genes previously linked to daptomycin resistance. These include mprF, walK (yycG), walR (yycF), rpoB, rpoC, and cls.[6][7][8]

• Filter Against Databases: Compare your list of SNPs against databases of known polymorphisms in S. aureus to filter out common, non-resistance-related variations.

• Predict Functional Impact: Use bioinformatics tools to predict the potential impact of amino acid substitutions on protein function.

• Look for Convergent Evolution: If you have sequenced multiple independently evolved resistant isolates, look for mutations that occur in the same genes or pathways across different lineages.

Quantitative Data Summary

The following tables summarize key quantitative data related to daptomycin susceptibility in MRSA clinical isolates.

Table 1: Daptomycin MIC Distribution in Clinical MRSA Isolates

Study Reference	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Sader et al. (as cited in[3])	150	0.25 - 8	0.5 - 1.0	2
Wootton et al. (as cited in[9])	98	0.125 - 1.0	0.38	0.75
Patel et al. (as cited in[10])	50	0.25 - 0.75	-	-
Fluit et al. (as cited in[9])	38	0.03 - 0.5	0.25	0.5

Table 2: Mutations Associated with Daptomycin Resistance in Clinical and Laboratory-Derived MRSA Isolates

Gene	Function	Common Amino Acid Substitutions	Reference
mprF	Lysyl-phosphatidylglycerol synthetase/flippase	L826F, S295L	[11]
walK (yycG)	Sensor kinase of a two-component system	Multiple substitutions reported	[7][8]
rpoB	RNA polymerase subunit β	A477D, H481Y	[6][11]
rpoC	RNA polymerase subunit β'	Multiple substitutions reported	[6]
cls	Cardiolipin synthase	R228H	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Daptomycin Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the minimum concentration of daptomycin that inhibits the visible growth of an MRSA isolate.

Materials:

• Daptomycin stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Calcium chloride (CaCl₂) solution

• 96-well microtiter plates

• MRSA isolate

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Media Preparation: Prepare CAMHB and supplement it with CaCl₂ to a final concentration of 50 µg/mL of Ca²⁺.

• Daptomycin Dilutions: Perform serial two-fold dilutions of daptomycin in the calcium-supplemented CAMHB in the 96-well plates. The final volume in each well should be 50 µL.

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, suspend several MRSA colonies in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Inoculation: Dilute the standardized inoculum 1:100 in the calcium-supplemented CAMHB to achieve a concentration of approximately 1-2 x 10⁶ CFU/mL. Add 50 µL of this diluted inoculum to each well of the microtiter plate, resulting in a final inoculum of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a growth control well (bacteria, no daptomycin) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of daptomycin with no visible growth (turbidity).

Protocol 2: Daptomycin Time-Kill Assay

Objective: To evaluate the bactericidal activity of daptomycin against an MRSA isolate over time.

Materials:

• MRSA isolate

• Calcium-supplemented CAMHB (50 µg/mL Ca²⁺)

• Daptomycin stock solution

• Sterile flasks or tubes

• Shaking incubator (37°C)

• Sterile saline for dilutions

• Tryptic Soy Agar (TSA) plates

Procedure:

• Inoculum Preparation: Grow an overnight culture of the MRSA isolate in CAMHB. Dilute this culture into fresh, pre-warmed, calcium-supplemented CAMHB to achieve a starting density of approximately 1 x 10⁶ CFU/mL.

• Antibiotic Addition: Add daptomycin at desired concentrations (e.g., 1x, 4x, 8x MIC) to the bacterial suspensions. Include a growth control flask without daptomycin.

• Incubation and Sampling: Incubate the flasks at 37°C with shaking. At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.

• Serial Dilution and Plating: Perform serial 10-fold dilutions of the collected samples in sterile saline. Plate 100 µL of appropriate dilutions onto TSA plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours. Count the colonies to determine the viable bacterial count (CFU/mL) at each time point.

Protocol 3: Whole-Genome Sequencing of MRSA for Resistance Mutation Identification

Objective: To identify genetic mutations associated with daptomycin resistance in an MRSA isolate.

Procedure:

• Bacterial Culture and DNA Extraction:

  • Culture the MRSA isolate on a non-selective agar plate overnight.

  • Pick a single colony and grow it in an appropriate broth medium.

  • Extract high-quality genomic DNA using a commercial kit, following the manufacturer's protocol for Gram-positive bacteria.[12] Assess DNA purity and concentration using a spectrophotometer and fluorometer.

• Library Preparation:

  • Prepare a sequencing library from the extracted DNA using a kit compatible with your sequencing platform (e.g., Illumina). This typically involves DNA fragmentation, end-repair, A-tailing, and adapter ligation.[13]

• Sequencing:

  • Sequence the prepared library on a next-generation sequencing platform. The choice of platform and run parameters will depend on the desired coverage depth.

• Bioinformatic Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Trimming: Trim low-quality bases and adapter sequences from the reads.

  • Alignment: Align the trimmed reads to a high-quality, closed MRSA reference genome.

  • Variant Calling: Use a variant caller (e.g., GATK, FreeBayes) to identify single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) by comparing the aligned reads of the resistant isolate to those of its susceptible parent or the reference genome.

  • Annotation: Annotate the identified variants to determine their location (e.g., coding region, intergenic) and predicted effect (e.g., synonymous, non-synonymous).

  • Filtering and Prioritization: Filter the variants to identify high-confidence mutations in genes known to be associated with daptomycin resistance.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key pathways and workflows relevant to the study of daptomycin resistance in MRSA.

Caption: Key pathways in daptomycin resistance in MRSA.

Caption: Workflow for daptomycin MIC determination.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]
• 5. Frontiers | Proteome profiling of evolved methicillin-resistant Staphylococcus aureus strains with distinct daptomycin tolerance and resistance phenotypes [frontiersin.org]
• 6. preprints.org [preprints.org]
• 7. Adaptive Laboratory Evolution of Staphylococcus aureus Resistance to Vancomycin and Daptomycin: Mutation Patterns and Cross-Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Profiling daptomycin resistance among diverse methicillin-resistant Staphylococcus aureus lineages in China - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijcmas.com [ijcmas.com]
• 11. Daptomycin Resistance in Clinical MRSA Strains Is Associated with a High Biological Fitness Cost - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A step-by-step beginner’s protocol for whole genome sequencing of human bacterial pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methodology for Whole-Genome Sequencing of Methicillin-Resistant Staphylococcus aureus Isolates in a Routine Hospital Microbiology Laboratory - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Daptomycin concentration for eradicating mature biofilms

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments focused on optimizing daptomycin (B549167) concentration for the eradication of mature biofilms.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of daptomycin against mature biofilms?

Daptomycin is a cyclic lipopeptide antibiotic that exhibits a unique, calcium-dependent mechanism of action against Gram-positive bacteria, which is also relevant to its activity against biofilms.[1][2] Its primary target is the bacterial cell membrane.[3][4] In the presence of calcium ions, daptomycin binds to the bacterial cell membrane, leading to its insertion into the membrane and the formation of ion channels.[2] This process causes a rapid depolarization of the cell membrane due to potassium efflux, which in turn disrupts essential cellular processes like the synthesis of DNA, RNA, and proteins, ultimately leading to bacterial cell death.[1][2][4][5] Unlike many other antibiotics that target metabolically active pathways, daptomycin's action on the cell membrane makes it more effective against the metabolically stationary bacteria often found within mature biofilms.[3]

Q2: Why are mature biofilms often resistant to standard daptomycin concentrations?

Mature biofilms present a significant challenge for antibiotic treatment due to several factors:

• Reduced Antibiotic Penetration: The extracellular polymeric substance (EPS) matrix of the biofilm can act as a physical barrier, limiting the penetration of daptomycin to the deeper layers of the biofilm.[6] Studies have shown that daptomycin penetration can range from 0.2% to 10% within S. aureus biofilms.[6]

• Altered Microenvironment: The microenvironment within a biofilm can be acidic, which can affect the activity of some antibiotics.[6]

• Stationary Phase and Persister Cells: Bacteria within a mature biofilm are often in a slow-growing or stationary phase and can include persister cells, which are metabolically dormant and less susceptible to antibiotics that target active cellular processes.[3][5]

• Increased Minimum Biofilm Inhibitory Concentration (MBIC): The concentration of daptomycin required to inhibit biofilm growth (MBIC) is often significantly higher than the minimum inhibitory concentration (MIC) for planktonic bacteria. For example, the MBIC for daptomycin against MRSA biofilms has been reported to be 40-fold higher than the MIC for its planktonic form.[3]

Q3: What are the recommended strategies to optimize daptomycin efficacy against mature biofilms?

Optimizing daptomycin's effectiveness against mature biofilms often requires a multi-faceted approach:

• High-Dose Daptomycin: In vitro and in vivo studies suggest that higher doses of daptomycin (e.g., 8-10 mg/kg) are more effective at eradicating biofilm-associated infections.[1][7] Higher doses can achieve the necessary concentrations to overcome the challenges posed by the biofilm structure and the physiological state of the embedded bacteria.[7] Dose-dependent killing has been observed in various biofilm models.[7]

• Combination Therapy: Combining daptomycin with other antibiotics has shown synergistic effects against mature biofilms.[8][9]

  • β-lactams (e.g., ceftaroline, nafcillin, ampicillin): These agents can alter the bacterial cell wall, potentially enhancing daptomycin's ability to bind to the cell membrane.[9]

  • Rifampin: This combination has demonstrated bactericidal activity against both planktonic and biofilm-embedded bacteria.[8][10] However, it's recommended to add rifampin after initial clearance of bacteremia to avoid potential antagonism.[9]

  • Gentamicin: This combination shows synergy against dormant bacteria within biofilms.[9]

  • Linezolid (B1675486): While neither daptomycin nor linezolid alone may be bactericidal against MRSA biofilms, their combination has shown significantly improved bacterial killing.[1]

• Biofilm Disrupting Agents: The use of agents that can disrupt the biofilm matrix, such as certain enzymes or chelators, may enhance daptomycin's penetration and efficacy.

Troubleshooting Guides

Problem: Inconsistent results in daptomycin susceptibility testing against biofilms.

• Possible Cause: Variability in biofilm formation.

  • Solution: Standardize your biofilm growth protocol. Ensure consistent inoculum density, growth medium, incubation time, and surface material. Use well-characterized biofilm-forming strains.[11]

• Possible Cause: Inadequate removal of planktonic cells.

  • Solution: Implement a gentle but thorough washing step to remove non-adherent planktonic bacteria before adding daptomycin. This ensures you are measuring the effect on the biofilm itself.[12]

• Possible Cause: Inappropriate method for quantifying biofilm viability.

  • Solution: Colony-forming unit (CFU) counts can be misleading due to the presence of viable but non-culturable (VBNC) cells.[11] Consider using complementary methods like fluorescence in situ hybridization (FISH) to visualize and quantify viable cells within the biofilm structure.[5][11]

Problem: Daptomycin monotherapy is not effectively eradicating the mature biofilm in our in vitro model.

• Possible Cause: Sub-optimal daptomycin concentration.

  • Solution: Increase the daptomycin concentration. Mature biofilms often require significantly higher concentrations than the planktonic MIC.[3] Refer to the quantitative data tables below for reported effective concentrations. High-dose regimens (simulating 10 mg/kg/day) have shown better efficacy.[7][10]

• Possible Cause: The biofilm has entered a highly tolerant state.

  • Solution: Consider combination therapy. As outlined in the FAQs, combining daptomycin with a β-lactam, rifampin, or linezolid can have a synergistic effect and improve eradication rates.[1][8][9]

Quantitative Data Summary

Table 1: Minimum Biofilm Inhibitory/Eradication Concentrations (MBIC/MBEC) of Daptomycin

Organism	Daptomycin Concentration (µg/mL)	Observation
Methicillin-resistant Staphylococcus aureus (MRSA)	40	MBIC was 40-fold higher than the planktonic MIC.[3]
Staphylococcus epidermidis	80-fold higher than planktonic MHIC	MBIC value for daptomycin-loaded microparticles.[3]
Methicillin-resistant Staphylococcus aureus (MRSA)	8 - 16	MBEC for clinical isolates in a mature biofilm.[13]
Vancomycin-resistant Enterococcus faecium	2-8 fold higher than planktonic MIC	Biofilm MICs were consistently higher than standard MICs.[8]

Table 2: Efficacy of Daptomycin Combination Therapies against Biofilms

Combination	Organism	Effect
Daptomycin + Linezolid	MRSA	Significantly improved bacterial killing effect against biofilms compared to either agent alone.[1]
Daptomycin + Ceftriaxone/Ampicillin	Vancomycin-resistant Enterococcus (VRE)	Demonstrated synergy against three of four strains tested.[8]
Daptomycin + Rifampin	Vancomycin-resistant Enterococcus faecium & E. faecalis	Synergistic and produced bactericidal kill.[8]
Daptomycin + Clarithromycin	Methicillin-susceptible S. aureus (MSSA) & MRSA	Significantly increased the killing effect against both planktonic and biofilm-embedded bacteria.[10]

Experimental Protocols

Protocol 1: In Vitro Biofilm Formation on Catheters

This protocol is adapted from a study evaluating the effect of daptomycin on S. epidermidis biofilms.[11]

• Strain Selection: Use a well-characterized, polysaccharide intercellular adhesin (PIA) positive S. epidermidis strain known to form robust biofilms.[11]

• Biofilm Reactor Setup: Utilize a 50 ml-scale biofilm reactor.

• Inoculation: Inoculate 10% tryptic soy broth (TSB) with the selected S. epidermidis strain.

• Incubation: Place polyurethane catheter segments into the inoculated medium and incubate under conditions that promote biofilm formation (e.g., specific temperature and flow rate if using a dynamic model).

• Biofilm Maturation: Allow the biofilm to mature for a specified period (e.g., 24-48 hours).

• Washing: Gently wash the catheter segments with a sterile buffer (e.g., PBS) to remove planktonic bacteria.

• Antibiotic Treatment: Expose the mature biofilms to various concentrations of daptomycin for a defined duration.

• Analysis: Quantify the remaining viable biofilm using methods such as CFU counting and fluorescence in situ hybridization (FISH) for a more comprehensive assessment.[11]

Protocol 2: Biofilm Time-Kill Curve Assay

This protocol is based on a method used to assess daptomycin combinations against VRE biofilms.[14]

• Biofilm Formation: Place 3-mm polyurethane beads in 1% glucose-supplemented tryptic soy broth (GSTSB) and inoculate with the test organism. Incubate at 37°C for 24 hours to allow biofilm formation.

• Preparation for Treatment: After incubation, aspirate the GSTSB and carefully transfer the beads to wells containing Mueller-Hinton broth supplemented with 50 mg/L of calcium.

• Antimicrobial Addition: Add daptomycin and the combination agent at desired concentrations (e.g., 1x the biofilm MIC or simulated free physiologic peak concentrations).

• Sampling: At various time points (e.g., 0, 4, 8, and 24 hours), remove beads, wash them to remove non-adherent organisms, and place them in 1 mL of normal saline.

• Quantification: Sonicate or vortex the beads to dislodge the biofilm bacteria and determine the number of viable cells by plating serial dilutions and counting colony-forming units (CFU/cm²).

• Data Analysis: Define synergy as a ≥2 log10 CFU/cm² reduction compared to the most active single agent. Define bactericidal activity as a ≥3 log10 CFU/cm² reduction from the initial inoculum.[8]

Visualizations

Caption: Daptomycin's mechanism of action against bacterial cell membranes.

Caption: A generalized experimental workflow for assessing daptomycin's efficacy against mature biofilms.

References

• 1. academic.oup.com [academic.oup.com]
• 2. What is the mechanism of Daptomycin? [synapse.patsnap.com]
• 3. Activity of daptomycin- and vancomycin-loaded poly-epsilon-caprolactone microparticles against mature staphylococcal biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of daptomycin and vancomycin on Staphylococcus epidermidis biofilms: An in vitro assessment using fluorescence in situ hybridization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. High-Dose Daptomycin and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biofilm Time-Kill Curves to Assess the Bactericidal Activity of Daptomycin Combinations against Biofilm-Producing Vancomycin-Resistant Enterococcus faecium and faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. Activities of High-Dose Daptomycin, Vancomycin, and Moxifloxacin Alone or in Combination with Clarithromycin or Rifampin in a Novel In Vitro Model of Staphylococcus aureus Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of daptomycin and vancomycin on Staphylococcus epidermidis biofilms: An in vitro assessment using fluorescence in situ hybridization | PLOS One [journals.plos.org]
• 12. mdpi.com [mdpi.com]
• 13. Activities of Daptomycin and Vancomycin Alone and in Combination with Rifampin and Gentamicin against Biofilm-Forming Methicillin-Resistant Staphylococcus aureus Isolates in an Experimental Model of Endocarditis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biofilm Time-Kill Curves to Assess the Bactericidal Activity of Daptomycin Combinations against Biofilm-Producing Vancomycin-Resistant Enterococcus faecium and faecalis [mdpi.com]

Technical Support Center: Daptomycin Inactivation by Pulmonary Surfactant in In Vitro Models

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating the interaction between daptomycin (B549167) and pulmonary surfactant in in vitro models.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My daptomycin MIC values against Staphylococcus aureus are significantly higher than expected when I add a pulmonary surfactant preparation to my in vitro assay. Is this normal?

A1: Yes, this is a well-documented phenomenon. Daptomycin's antibacterial activity is known to be inhibited by pulmonary surfactant.[1][2][3][4][5] This inactivation is the primary reason for daptomycin's clinical failure in treating community-acquired pneumonia.[2][3][4][6] You can expect to see a significant increase in the Minimum Inhibitory Concentration (MIC) of daptomycin in the presence of surfactant.

Q2: What is the mechanism behind the inactivation of daptomycin by pulmonary surfactant?

A2: The inactivation is a direct result of daptomycin's unique, calcium-dependent mechanism of action.[2][7] Daptomycin exerts its bactericidal effect by inserting itself into the bacterial cell membrane, leading to membrane depolarization and cell death.[4][8][9] Pulmonary surfactant is rich in phospholipids, particularly phosphatidylcholine (PC) and phosphatidylglycerol (PG), which are also components of bacterial membranes.[2][7] In the presence of calcium, daptomycin cannot efficiently differentiate between the bacterial membrane and the surfactant aggregates. It inserts into the surfactant layer, a process believed to be essentially irreversible, leading to the sequestration and inactivation of the antibiotic.[2][7][10]

Q3: I am not observing any inhibitory effect of surfactant on my control antibiotic. Is my experiment flawed?

A3: This is actually an expected result and serves as a good negative control. The inhibitory effect of pulmonary surfactant is specific to daptomycin due to its mechanism of action.[2][4] Other classes of antibiotics, such as beta-lactams (e.g., ceftriaxone), are not affected by the presence of surfactant.[2] If your control antibiotic is behaving as expected, it indicates that your experimental setup is likely sound.

Q4: How can I experimentally demonstrate the interaction between daptomycin and pulmonary surfactant?

A4: Besides the standard MIC assays, you can use a fluorescence-based assay to directly visualize the insertion of daptomycin into surfactant aggregates. Daptomycin's fluorescence emission spectrum changes depending on its environment. When it moves from an aqueous solution to a hydrophobic environment like the lipid core of surfactant aggregates, there is a significant increase in fluorescence intensity and a shift in the emission maximum.[2] This calcium-dependent change in fluorescence provides direct evidence of the interaction.

Q5: What concentration of calcium should I use in my in vitro assays?

A5: The activity of daptomycin is dependent on physiological concentrations of free calcium ions.[9][11] For in vitro susceptibility testing, Mueller-Hinton broth should be supplemented with calcium to a final concentration of 50 mg/L (1.25 mM).[8][11] This is crucial for observing both the antibacterial activity of daptomycin and its inhibition by surfactant.

Q6: My MIC results with surfactant are variable. What are some potential reasons for this?

A6: Variability in MIC assays involving surfactant can arise from several factors:

• Surfactant Preparation and Concentration: The type of surfactant used (e.g., bovine-derived like Survanta®, or a synthetic preparation) and its final concentration in the assay will significantly impact the degree of daptomycin inhibition. Ensure consistent preparation and concentration of your surfactant stock.

• Calcium Concentration: As daptomycin's activity is calcium-dependent, variations in the final calcium concentration of your media can lead to inconsistent results. Always use media supplemented with a standardized concentration of calcium.[11]

• Inoculum Size: Variations in the bacterial inoculum size can affect MIC results. Adhere to standardized protocols for inoculum preparation.

• Assay Conditions: Ensure consistent incubation times and temperatures.

Quantitative Data Summary

The following tables summarize the quantitative data on the impact of pulmonary surfactant on the in vitro activity of daptomycin.

Table 1: Effect of Pulmonary Surfactant on Daptomycin MIC against Staphylococcus aureus

Surfactant Concentration	Fold Increase in Daptomycin MIC
1%	16 to 32-fold
10%	>100-fold

Data extracted from Silverman et al., 2005.[2]

Table 2: Daptomycin MIC ranges against various Gram-positive bacteria in standard media (without surfactant)

Organism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Methicillin-Resistant S. aureus (MRSA)	0.25 - 0.38	0.5 - 0.75	0.03 - 1.0
Viridans group streptococci	-	0.5	≤0.125 - 2
Penicillin-Resistant S. pneumoniae	-	≤0.125	≤0.125 - 2
Vancomycin-Resistant Enterococci (VRE)	-	4	≤0.125 - 4

Data compiled from multiple sources.[8][12]

Experimental Protocols

1. Broth Microdilution MIC Assay with Pulmonary Surfactant

This protocol is adapted from the methodology described by Silverman et al., 2005.[2]

a. Materials:

• Staphylococcus aureus ATCC 29213

• Mueller-Hinton Broth (MHB)

• Calcium Chloride (CaCl₂) solution

• Daptomycin powder

• Pulmonary surfactant preparation (e.g., Survanta®, bovine-derived)

• Sterile 96-well microtiter plates

• Spectrophotometer

b. Method:

• Media Preparation: Prepare MHB and supplement with CaCl₂ to a final concentration of 50 mg/L of Ca²⁺. This is referred to as MHBc.

• Surfactant Preparation: Prepare a stock solution of the pulmonary surfactant in MHBc. For example, to achieve a 10% final concentration in the assay, a 20% stock solution can be made. Keep the surfactant suspension uniform by gentle vortexing before use.

• Daptomycin Serial Dilutions: Prepare serial twofold dilutions of daptomycin in MHBc containing the desired final concentration of surfactant (e.g., 1% or 10%). Also, prepare a set of dilutions in MHBc without surfactant as a control.

• Inoculum Preparation: Prepare a bacterial inoculum of S. aureus equivalent to a 0.5 McFarland standard. Dilute this suspension in MHBc to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the daptomycin-surfactant dilutions. Include a growth control well (bacteria in MHBc with surfactant but no daptomycin) and a sterility control well (MHBc with surfactant only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of daptomycin that completely inhibits visible growth of the organism.

2. Fluorescence Spectroscopy Assay for Daptomycin-Surfactant Interaction

This protocol is based on the principles described by Silverman et al., 2005.[2]

a. Materials:

• Daptomycin powder

• HEPES buffer with glucose (e.g., 5 mM HEPES, 0.2% glucose)

• Pulmonary surfactant preparation

• Magnesium Chloride (MgCl₂) solution

• Calcium Chloride (CaCl₂) solution

• Fluorometer

b. Method:

• Prepare a solution of daptomycin (e.g., 1 µg/mL) in the HEPES-glucose buffer containing 1% pulmonary surfactant.

• Place the solution in a quartz cuvette and measure the baseline fluorescence emission spectrum (e.g., excitation at 385 nm, emission scanned from 420 to 500 nm).

• Sequentially add MgCl₂ to a final concentration of 1 mM and record the fluorescence spectrum.

• Subsequently, add CaCl₂ to a final concentration of 1 mM and record the final fluorescence spectrum.

• An increase in fluorescence intensity and a blue shift in the emission maximum upon the addition of CaCl₂ (but not MgCl₂) indicates a calcium-dependent insertion of daptomycin into the surfactant aggregates.

Visualizations

Caption: Competitive interaction of daptomycin with surfactant and bacteria.

Caption: Workflow for MIC determination with surfactant.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Inhibition of daptomycin by pulmonary surfactant: in vitro modeling and clinical impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. deepdyve.com [deepdyve.com]
• 6. clinician.com [clinician.com]
• 7. academic.oup.com [academic.oup.com]
• 8. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. infezmed.it [infezmed.it]
• 10. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 11. Daptomycin susceptibility tests: interpretive criteria, quality control, and effect of calcium on in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro activity of daptomycin against clinical isolates of Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming false Daptomycin susceptibility in laboratory testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with daptomycin (B549167) susceptibility testing. Accurate determination of daptomycin susceptibility is critical for clinical efficacy and surveillance of resistance. This guide addresses common sources of error, particularly those leading to falsely elevated Minimum Inhibitory Concentrations (MICs), and provides detailed protocols to ensure reliable results.

Frequently Asked Questions (FAQs)

Q1: Why is calcium supplementation crucial for daptomycin susceptibility testing?

A1: Daptomycin's antibacterial activity is dependent on the presence of physiological concentrations of calcium ions.[1][2][3] The daptomycin molecule forms a complex with calcium, which then binds to the bacterial cell membrane, leading to depolarization and cell death.[4] Insufficient calcium in the test medium results in reduced daptomycin activity, leading to falsely elevated MIC values and potentially misclassifying a susceptible isolate as non-susceptible.[1][5][6]

Q2: What is the recommended concentration of calcium for daptomycin susceptibility testing?

A2: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) recommend supplementing Mueller-Hinton Broth (MHB) to a final physiological calcium concentration of 50 mg/L for broth microdilution testing.[7] For agar-based methods like Etest, the recommended calcium concentration in the Mueller-Hinton Agar (MHA) is between 20-25 mg/L.[2]

Q3: Can I use standard cation-adjusted Mueller-Hinton Broth (CAMHB) for daptomycin testing?

A3: No, standard CAMHB is not sufficient for daptomycin susceptibility testing. CAMHB is typically adjusted to a calcium concentration of 20 to 25 mg/L, which is inadequate for optimal daptomycin activity.[1][2] Testing in unsupplemented or standard CAMHB can lead to a two- to four-fold increase in daptomycin MICs.[1][5]

Q4: Are there differences in daptomycin breakpoints between CLSI and EUCAST?

A4: Yes, there can be differences in breakpoints, and they have been subject to revision based on new data. It is crucial to refer to the most current versions of the CLSI M100 and EUCAST breakpoint tables for accurate interpretation. For instance, CLSI has established separate daptomycin breakpoints for Enterococcus faecium and other Enterococcus species, with a susceptible-dose dependent (SDD) category for E. faecium based on a higher daptomycin dosage.

Q5: My daptomycin MICs for quality control (QC) strains are consistently out of range. What should I do?

A5: Out-of-range QC results for daptomycin often point to issues with the test medium, particularly the calcium concentration. First, verify that the Mueller-Hinton Broth or Agar was correctly supplemented with calcium. If you prepared the media in-house, re-check your calculations and the concentration of your calcium stock solution. If using commercially prepared media, contact the manufacturer and consider testing a different lot number. Consistently high MICs for QC strains suggest insufficient calcium.[2][5] Refer to the current CLSI M100 or EUCAST QC tables for the acceptable ranges for your specific QC strains.[7]

Troubleshooting Guides

Issue 1: Higher-than-expected daptomycin MICs by Broth Microdilution

Possible Cause: Insufficient calcium concentration in the Mueller-Hinton Broth.

Troubleshooting Steps:

• Verify Media Preparation: Ensure that the MHB was supplemented to a final calcium concentration of 50 mg/L.

• Check Calcium Stock Solution: If preparing your own supplemented broth, confirm the concentration of your calcium chloride stock solution.

• Use a Different Media Lot: If using commercially prepared supplemented MHB, try a different lot number as calcium content can vary.[5]

• Confirm with a Reference Method: If possible, test a subset of isolates using a reference laboratory or a different validated method to confirm your results.

• Review Inoculum Preparation: Ensure the inoculum density is prepared according to CLSI or EUCAST guidelines (typically a final concentration of 5 x 10^5 CFU/mL).

Issue 2: Variability in Daptomycin Etest Results

Possible Cause 1: Inconsistent calcium concentration in Mueller-Hinton Agar plates.

Troubleshooting Steps:

• Check Agar Media Source: Different manufacturers and even different lots from the same manufacturer can have varying levels of calcium.[2]

• Use Recommended Agar: Utilize MHA that is validated for daptomycin Etest, which should have a calcium concentration of 20-25 mg/L.

• Perform Lot-to-Lot QC: When a new lot of MHA is received, perform QC with appropriate strains to ensure it supports accurate daptomycin MICs.

Possible Cause 2: Subjectivity in endpoint reading.

Troubleshooting Steps:

• Standardize Reading: Ensure all laboratory personnel are trained to read the Etest endpoint for daptomycin consistently. The MIC is read where the elliptical zone of inhibition intersects the scale on the strip.

• Use Proper Lighting: Read the plates against a dark background with reflected light to clearly visualize the inhibition ellipse.

• Address Trailing Endpoints: For some isolates, trailing growth within the inhibition zone can make endpoint determination difficult. Adhere to established reading guidelines and consider re-testing if the endpoint is ambiguous.

Issue 3: Discrepancies Between Different Susceptibility Testing Methods

Possible Cause: Inherent differences in methodologies and their calibration. For example, some automated systems may yield higher daptomycin MICs compared to the reference broth microdilution method.[3]

Troubleshooting Steps:

• Confirm with a Reference Method: For non-susceptible results obtained with automated systems or Etest, confirmation with the reference broth microdilution method is recommended by CLSI.[3]

• Be Aware of Method-Specific Biases: Research the performance characteristics of your specific testing system for daptomycin. Some studies have shown that methods like Microscan may have a higher rate of false non-susceptibility.[3]

• Consult Current Guidelines: Refer to the latest CLSI and EUCAST documents for guidance on the reliability of different testing methods for daptomycin.

Data Presentation

Table 1: Effect of Calcium Concentration on Daptomycin MICs (µg/mL)

Organism	Calcium Concentration	MIC50	MIC90	Reference
Staphylococcus aureus	25 mg/L	0.5	1.0	[5]
50 mg/L	0.25	0.5	[5]
Enterococcus faecalis	25 mg/L	1.0	2.0	[5]
50 mg/L	0.5	1.0	[5]
Enterococcus faecium	25 mg/L	2.0	4.0	[1]
50 mg/L	1.0	2.0	[1]

Table 2: CLSI and EUCAST Daptomycin Quality Control Ranges

Quality Control Strain	Method	CLSI MIC Range (µg/mL)	EUCAST MIC Range (µg/mL)
Staphylococcus aureus ATCC 29213	Broth Microdilution	0.25 - 1	0.25 - 1
Enterococcus faecalis ATCC 29212	Broth Microdilution	1 - 4	0.5 - 2
Enterococcus faecalis ATCC 51299	Broth Microdilution	2 - 8	1 - 4

Note: Ranges are subject to change. Always consult the most recent CLSI M100 and EUCAST QC documents.[7]

Experimental Protocols

Protocol 1: Preparation of Calcium-Supplemented Mueller-Hinton Broth (50 mg/L)

Materials:

• Mueller-Hinton Broth (MHB) powder

• Deionized or distilled water

• Calcium chloride dihydrate (CaCl₂·2H₂O)

• Sterile filters (0.22 µm)

• Autoclavable bottles

• Magnetic stirrer and stir bar

• Calibrated pH meter

Procedure:

• Prepare Mueller-Hinton Broth: Prepare MHB according to the manufacturer's instructions. Autoclave and allow to cool to room temperature.

• Prepare a Calcium Chloride Stock Solution (e.g., 10 mg/mL Ca²⁺):

  • Weigh 3.68 g of CaCl₂·2H₂O.

  • Dissolve in 100 mL of deionized or distilled water. This will result in a solution containing approximately 10 mg/mL of Ca²⁺.

  • Sterilize the stock solution by filtration through a 0.22 µm filter into a sterile container.

• Supplement the Mueller-Hinton Broth:

  • Aseptically add the required volume of the sterile calcium chloride stock solution to the cooled, sterile MHB to achieve a final concentration of 50 mg/L of Ca²⁺.

  • To supplement 1 liter of MHB from a 10 mg/mL stock solution, you will need to add 5 mL of the stock solution.

• Quality Control: It is recommended to verify the final calcium concentration of each new batch of supplemented MHB using methods like atomic absorption spectrophotometry.

Protocol 2: Daptomycin Broth Microdilution Susceptibility Testing

Materials:

• Calcium-supplemented MHB (50 mg/L)

• Daptomycin powder

• Sterile 96-well microtiter plates

• Bacterial inoculum prepared to a 0.5 McFarland standard

• Sterile diluents (e.g., saline or sterile water)

• Incubator (35°C ± 2°C)

Procedure:

• Prepare Daptomycin Stock Solution: Prepare a stock solution of daptomycin according to CLSI guidelines.

• Prepare Serial Dilutions: Perform serial two-fold dilutions of daptomycin in calcium-supplemented MHB in the 96-well microtiter plates to achieve the desired final concentration range.

• Prepare Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well.

• Inoculate Plates: Inoculate each well of the microtiter plate with the diluted bacterial suspension. Include a growth control well (no daptomycin) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of daptomycin that completely inhibits visible growth of the organism.

Visualizations

Caption: Workflow for Daptomycin Broth Microdilution Susceptibility Testing.

Caption: Key Signaling Pathways in Daptomycin Resistance.

References

• 1. fao.org [fao.org]
• 2. In Vitro Activities of Daptomycin against 2,789 Clinical Isolates from 11 North American Medical Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium Chloride Stock Solution [novoprolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. kemicas.com [kemicas.com]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 7. tmmedia.in [tmmedia.in]

Technical Support Center: Optimizing Daptomycin Efficacy in High-Inoculum Infections

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals investigating the efficacy of daptomycin (B549167) in high-inoculum infections. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is daptomycin efficacy reduced in our high-inoculum in vitro model?

A1: This phenomenon is known as the "inoculum effect," where the minimum inhibitory concentration (MIC) of an antibiotic increases with a higher bacterial load.[1][2] Several factors contribute to this effect with daptomycin:

• Drug Sequestration: At high bacterial densities, daptomycin can be bound by the increased number of bacterial cell membranes, reducing the effective free drug concentration available to exert its bactericidal activity.[3]

• Stationary Growth Phase: Bacteria in high-density cultures, such as in biofilms or late-logarithmic phase growth, are often in a stationary or slow-growing state. Daptomycin's bactericidal activity is attenuated against these non-dividing cells.[4][5]

• Physiological Changes: High bacterial populations can alter the local microenvironment (e.g., pH), which may impact daptomycin's activity.[2]

• Emergence of Resistance: High-inoculum infections provide a larger pool of bacteria for the selection of resistant subpopulations, which can lead to treatment failure.[4][6]

Q2: We are observing regrowth of bacteria in our time-kill assays after initial killing with daptomycin. What could be the cause?

A2: Bacterial regrowth following initial daptomycin activity is a common observation in high-inoculum settings and can be attributed to:

• Insufficient Daptomycin Exposure: The initial daptomycin concentration may not be high enough to kill the entire bacterial population, especially with a high bacterial burden. Dosages of at least 10 mg/kg/day are often needed to reduce the emergence of resistance in high-density infections.[6]

• Development of Resistance: The surviving bacterial population may have developed resistance to daptomycin during the experiment. This is frequently observed with standard daptomycin doses in high-inoculum conditions.[3][6]

• Heteroresistance: The initial bacterial population may have contained a subpopulation of cells with reduced susceptibility to daptomycin, which are then selected for under antibiotic pressure.[3]

Q3: How can we improve daptomycin's performance in our high-density infection models?

A3: Several strategies can be employed to enhance daptomycin efficacy:

• Increase Daptomycin Dose: Using higher doses of daptomycin (e.g., 8-12 mg/kg/day) can overcome the inoculum effect and prevent the emergence of resistance.[1][7] High-dose daptomycin has been shown to be more effective at reducing bacterial burden in deep-seated, high-inoculum infections.[1]

• Combination Therapy: Combining daptomycin with other antibiotics, particularly β-lactams (e.g., ampicillin, ceftaroline, oxacillin), has demonstrated synergistic effects.[6][8][9] This combination can prevent the development of daptomycin resistance and enhance bacterial killing, even at lower daptomycin doses.[6] Other potential combination agents include gentamicin, rifampin, and trimethoprim-sulfamethoxazole.[3][10][11]

• De-escalation Strategies: A novel approach involves initiating therapy with a combination of high-dose daptomycin and another agent, followed by de-escalation to monotherapy once the bacterial load is reduced.[10]

Troubleshooting Guides

Problem 1: Inconsistent results in daptomycin susceptibility testing at high inocula.

Possible Cause	Troubleshooting Step
Calcium Concentration	Ensure the Mueller-Hinton broth is supplemented with physiological concentrations of calcium (to a final concentration of 50 mg/L), as daptomycin activity is calcium-dependent.[8][12]
Inoculum Preparation	Standardize the inoculum preparation method to ensure a consistent starting bacterial density. Variations in the growth phase of the starting culture can impact results.[2][5]
Culture Medium	Be aware that components of the culture medium can affect daptomycin activity. For example, high protein concentrations can lead to increased protein binding, reducing the free drug concentration.[1]

Problem 2: Emergence of daptomycin-resistant isolates during in vitro passage experiments.

Possible Cause	Troubleshooting Step
Sub-inhibitory Daptomycin Concentrations	Serial passage in the presence of sub-lethal daptomycin concentrations is a known method for selecting for resistant mutants.[12]
Mutations in Key Genes	Daptomycin resistance is often associated with mutations in genes involved in cell membrane and cell wall homeostasis, such as mprF, yycFG, and pgsA.[4][13][14] Consider sequencing these genes in your resistant isolates to understand the mechanism of resistance.
Altered Membrane Properties	Resistance can be linked to changes in the cell membrane, including increased positive surface charge (electrostatic repulsion) and altered membrane fluidity.[4][13][15][16]

Experimental Protocols

Key Experiment: High-Inoculum Time-Kill Assay

This protocol is designed to assess the bactericidal activity of daptomycin, alone and in combination, against a high density of bacteria.

• Inoculum Preparation:

  • Culture the bacterial strain (e.g., Staphylococcus aureus) overnight in cation-adjusted Mueller-Hinton broth (CAMHB).

  • Dilute the overnight culture in fresh, pre-warmed CAMHB to achieve a starting inoculum of approximately 1 x 10⁸ to 1 x 10⁹ CFU/mL.

• Antibiotic Preparation:

  • Prepare stock solutions of daptomycin and any combination agents (e.g., a β-lactam) at the desired concentrations. Remember to supplement the broth for daptomycin with calcium to a final concentration of 50 mg/L.[8]

• Time-Kill Procedure:

  • Add the antibiotics to the bacterial suspensions at clinically relevant concentrations.[8] Include a growth control (no antibiotic).

  • Incubate the cultures at 37°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 6, 8, 24, 48, and 72 hours), withdraw aliquots from each culture.

  • Perform serial dilutions of the aliquots in sterile saline and plate onto appropriate agar (B569324) plates (e.g., Tryptic Soy Agar) to determine the viable bacterial count (CFU/mL).

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each antibiotic regimen.

  • Bactericidal activity is typically defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum.[6] Synergy is often defined as a ≥2-log₁₀ decrease in CFU/mL by the combination compared with the most active single agent.[6]

Quantitative Data Summary

Table 1: Effect of Inoculum Size on Daptomycin Efficacy against E. faecium

Inoculum Size (CFU/g)	Daptomycin Dose (mg/kg/day)	Outcome
~10⁹	6-8	Ineffective, significant regrowth, and emergence of resistance.[6][17]
~10⁷	6	Marked reduction in bacterial counts with no resistance.[6][17]

Table 2: High-Dose Daptomycin Monotherapy in High-Inoculum Models

Daptomycin Dose (mg/kg/day)	Bacterial Strain	Model	Key Finding
10	E. faecium	Simulated Endocardial Vegetation	Reduced emergence of resistance compared to lower doses.[6]
10	S. aureus	In Vitro PK/PD Model	Greater reduction in bacterial burden than 6-8 mg/kg.[1]
10 (human equivalent)	MRSA	Murine Foreign-Body Infection	Lowered bacterial counts more than the 6 mg/kg dose.[3]

Table 3: Daptomycin Combination Therapy in High-Inoculum S. aureus Infections

Combination	Model	Key Finding
Daptomycin + Trimethoprim-Sulfamethoxazole	In Vitro PK/PD Model	Rapid bactericidal activity and sustained killing.[10]
Daptomycin + β-lactams (Ampicillin, Ceftaroline, Ertapenem)	Simulated Endocardial Vegetation	Enhanced eradication and prevention of resistance.[6]
Daptomycin + Antistaphylococcal β-lactams (Nafcillin, Oxacillin)	In Vitro Time-Kill	Enhanced bactericidal activity and rapid bacteremia clearance in clinical cases.[8]

Visualizations

Caption: Proposed mechanisms of daptomycin action and resistance.

Caption: Synergistic action of daptomycin and β-lactams against MRSA.

References

• 1. High-Dose Daptomycin and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro pharmacodynamic effects of concentration, pH, and growth phase on serum bactericidal activities of daptomycin and vancomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibiotic Combinations with Daptomycin for Treatment of Staphylococcus aureus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Bactericidal Action of Daptomycin against Stationary-Phase and Nondividing Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of Inoculum Effect on the Efficacy of Daptomycin Monotherapy and in Combination with β-Lactams against Daptomycin-Susceptible Enterococcus faecium Harboring LiaSR Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-dose Daptomycin Therapy for Staphylococcal Endocarditis and When to Apply It - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of Antistaphylococcal β-Lactams to Increase Daptomycin Activity in Eradicating Persistent Bacteremia Due to Methicillin-Resistant Staphylococcus aureus: Role of Enhanced Daptomycin Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. β-Lactams Increase the Antibacterial Activity of Daptomycin against Clinical Methicillin-Resistant Staphylococcus aureus Strains and Prevent Selection of Daptomycin-Resistant Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of the novel combination of high-dose daptomycin plus trimethoprim-sulfamethoxazole against daptomycin-nonsusceptible methicillin-resistant Staphylococcus aureus using an in vitro pharmacokinetic/pharmacodynamic model of simulated endocardial vegetations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Daptomycin-Nonsusceptible Staphylococcus aureus: The Role of Combination Therapy with Daptomycin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Resistance Studies with Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. Mechanisms of daptomycin resistance in Staphylococcus aureus: role of the cell membrane and cell wall - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. seq.es [seq.es]
• 17. Influence of Inoculum Effect on the Efficacy of Daptomycin Monotherapy and in Combination with β-Lactams against Daptomycin-Susceptible Enterococcus faecium Harboring LiaSR Substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Daptomycin Dose Optimization in Animal Models of Osteomyelitis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with daptomycin (B549167) in animal models of osteomyelitis.

Frequently Asked Questions (FAQs)

Q1: What are the common animal models used for studying daptomycin efficacy in osteomyelitis, and what are their key characteristics?

A1: The most frequently used animal models for daptomycin studies in osteomyelitis are rabbits and rats.

• Rabbit Models: Often used to establish chronic osteomyelitis, for example, by creating a tibial defect and inoculating it with methicillin-resistant Staphylococcus aureus (MRSA). This model is advantageous for studying long-term treatment effects and comparing different antibiotic regimens.[1][2]

• Rat Models: Also widely used for chronic osteomyelitis models. A common method involves creating a tibial defect and stabilizing it with an implant, which can be loaded with antibiotics.[3] Rat models are often preferred for pharmacokinetic and pharmacodynamic (PK/PD) studies due to their smaller size and easier handling.

Q2: How do I determine the optimal dose of daptomycin in my animal model?

A2: The optimal dose of daptomycin is dependent on the animal model and the specific research question. Daptomycin exhibits concentration-dependent bactericidal activity.[2][4] Therefore, dosing strategies often aim to mimic human exposures. For instance, daptomycin doses of 15 mg/kg and 25 mg/kg in rabbits have been shown to correspond to human equivalent exposures of 6 mg/kg and 8 mg/kg, respectively.[2] In rat models of MRSA osteomyelitis, subcutaneous doses of 50 mg/kg and 60 mg/kg administered twice daily were selected to simulate the area under the curve (AUC) observed in humans receiving 6 or 8 mg/kg.[3] It is crucial to perform pharmacokinetic studies in your specific animal model to ensure that you are achieving the desired drug exposure levels.

Q3: Should I administer daptomycin systemically or locally?

A3: Both systemic and local administration routes have been investigated with varying degrees of success.

• Systemic Administration: Intravenous (IV), subcutaneous (SC), or intraperitoneal (IP) injections are common.[1][3] Systemic therapy with daptomycin has been shown to be as effective as vancomycin (B549263) in reducing bacterial load in bone.[3]

• Local Administration: This can be achieved using antibiotic-loaded polymethylmethacrylate (PMMA) beads or nanoencapsulated formulations.[3][5][6] A study using a rabbit osteomyelitis model demonstrated that a single local administration of nanoparticle-encapsulated daptomycin led to sterilization of the infection site, whereas daily systemic daptomycin was not effective.[5][6] However, another study in a rat model found that daptomycin-loaded PMMA did not show significant microbiological efficacy alone or as an adjunct to systemic therapy after 21 days.[3] The choice between systemic and local delivery will depend on the specific goals of your experiment.

Q4: What is the recommended duration of daptomycin treatment in animal models of osteomyelitis?

A4: The duration of treatment can vary significantly depending on the model and the severity of the infection. In published studies, treatment durations have ranged from 4 days to 21 days.[3][5][6] For chronic osteomyelitis models, a longer treatment duration, such as 21 days, is often necessary to observe a significant reduction in bacterial counts in the bone.[3]

Q5: I am seeing conflicting results in the literature regarding daptomycin efficacy. Why might this be?

A5: Conflicting results can arise from several factors:

• Differences in Animal Models: The choice of animal species (e.g., rabbit vs. rat) and the specific method of inducing osteomyelitis can influence outcomes.

• Dosing Regimens: Variations in the dose, frequency, and route of administration of daptomycin will lead to different pharmacokinetic profiles and, consequently, different efficacy.

• Bacterial Strains: The specific strain of bacteria used to induce the infection, including its susceptibility to daptomycin (MIC), is a critical factor.

• Outcome Measures: Different studies may use different endpoints to assess efficacy, such as bacterial load in bone (log10 CFU/g), percentage of sterilized bones, or radiographic changes.

• Local vs. Systemic Delivery: As discussed in Q3, the method of drug delivery can significantly impact treatment success.[3][5][6]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High variability in bacterial load within the control group	Inconsistent inoculation procedure. Variation in the host immune response.	Standardize the bacterial inoculum volume and concentration. Ensure a consistent surgical technique for inducing osteomyelitis. Increase the number of animals per group to improve statistical power.
Lack of daptomycin efficacy compared to controls	Sub-optimal dosing. Emergence of daptomycin resistance. Poor drug penetration into the infected bone.	Conduct a dose-ranging study to determine the optimal dose for your model. Perform pharmacokinetic analysis to confirm adequate drug exposure. Test the MIC of bacterial isolates recovered from treated animals to check for resistance. Consider local delivery strategies to increase drug concentration at the infection site.[5][6]
Adverse events observed in treated animals (e.g., diarrhea)	Drug toxicity. Off-target effects of the antibiotic.	In a study combining daptomycin and fosfomycin, all animals developed diarrhea.[7] Consider reducing the dose or discontinuing one of the agents if using combination therapy. Monitor animals closely for any signs of distress and consult with veterinary staff.
Difficulty in translating animal model findings to clinical relevance	Inappropriate animal model selection. Dosing regimen not reflective of human pharmacokinetics.	Choose an animal model that closely mimics the pathophysiology of human osteomyelitis. Use pharmacokinetic data to select doses that result in exposures (e.g., AUC/MIC) comparable to those achieved in humans.[3]

Quantitative Data Summary

Table 1: Systemic Daptomycin Dosing Regimens and Efficacy in Animal Models of Osteomyelitis

Animal Model	Pathogen	Daptomycin Dose and Route	Treatment Duration	Comparator	Key Efficacy Outcome	Reference
Rabbit	MRSA	4 mg/kg SC q12h	Not specified	Vancomycin (40 mg/kg SC q6h)	Daptomycin was similar to vancomycin in eradicating MRSA from infected bone.	[1]
Rat	MRSA	50 mg/kg SC twice daily	21 days	Vancomycin (50 mg/kg IP twice daily)	Median log10 cfu/g of bone: 4.1 (Dap) vs 4.5 (Vanc). Both significantly better than no treatment (6.4).	[3]
Rat	MRSA	60 mg/kg SC twice daily	21 days	Vancomycin (50 mg/kg IP twice daily)	Median log10 cfu/g of bone: 4.0 (Dap) vs 4.5 (Vanc). Both significantly better than no treatment (6.4).	[3]
Rabbit	MRSA	Not specified (IV)	4 days	Nanoencapsulated Daptomycin (local)	No negative cultures observed with IV daptomycin.	[5][6]

Table 2: Local Daptomycin Delivery and Efficacy in Animal Models of Osteomyelitis

Animal Model	Pathogen	Daptomycin Formulation	Treatment Duration	Comparator	Key Efficacy Outcome	Reference
Rabbit	MRSA	Nanoencapsulated Daptomycin (single local administration)	4 and 14 days	Systemic IV Daptomycin	>75% negative cultures at day 4; 100% negative cultures at day 14.	[5][6]
Rat	MRSA	7.5% Daptomycin-loaded PMMA beads	21 days	Systemic Daptomycin, Vancomycin	Did not exhibit microbiological efficacy alone or as an adjunct to systemic therapy.	[3]

Experimental Protocols

1. Rabbit Model of MRSA Osteomyelitis (as described in Mader et al.) [1]

• Animal: New Zealand White rabbits.

• Induction of Osteomyelitis:

  • Anesthetize the rabbit.

  • Create a 5-mm hole in the anteromedial cortex of the tibia.

  • Inject a sclerosing agent (e.g., 5% sodium morrhuate) into the medullary cavity.

  • Inoculate the medullary cavity with a suspension of MRSA.

  • Close the wound.

• Treatment:

  • Allow the infection to establish for 3 to 4 weeks.

  • Administer daptomycin (e.g., 4 mg/kg) or a comparator antibiotic subcutaneously at specified intervals.

• Outcome Assessment:

  • Euthanize the animals after the treatment period.

  • Harvest the infected tibias.

  • Culture bone homogenates to determine the bacterial load (CFU/g of bone).

2. Rat Model of Chronic MRSA Osteomyelitis (as described in Rouse et al.) [3]

• Animal: Sprague-Dawley rats.

• Induction of Osteomyelitis:

  • Anesthetize the rat.

  • Create a 3-mm hole through the cortical bone of the tibia into the medullary cavity.

  • Inoculate the site with an MRSA suspension.

• Treatment:

  • Allow the infection to establish for 28 days.

  • Perform limited surgical debridement of the infection site.

  • Initiate antimicrobial therapy (e.g., daptomycin 50 or 60 mg/kg subcutaneously twice daily) for 21 days.

• Outcome Assessment:

  • Euthanize the animals at the end of therapy.

  • Harvest the infected tibias.

  • Quantify the bacterial load in bone homogenates (log10 cfu/g of bone).

Visualizations

Caption: General experimental workflow for animal models of osteomyelitis.

Caption: Decision tree for daptomycin dosing strategy in osteomyelitis models.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Daptomycin Therapy for Osteomyelitis: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Daptomycin for the treatment of osteomyelitis and orthopaedic device infections: real-world clinical experience from a European registry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of Nanoencapsulated Daptomycin in an Experimental Methicillin-Resistant Staphylococcus aureus Bone and Joint Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. journals.asm.org [journals.asm.org]

Spontaneous development of Daptomycin resistance in serial passage studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers conducting serial passage studies to investigate the spontaneous development of daptomycin (B549167) resistance.

Frequently Asked Questions (FAQs)

Q1: What is the expected frequency of spontaneous daptomycin resistance in Staphylococcus aureus?

A1: The frequency of spontaneous resistance to daptomycin is generally very low. Studies have reported it to be less than 10-10 for Staphylococcus aureus and less than 10-9 for Enterococcus faecalis and Enterococcus faecium.[1][2][3] No spontaneously resistant mutants were obtained in several studies for a variety of Gram-positive organisms.[1][2][3]

Q2: What are the key genes and pathways associated with the development of daptomycin resistance in serial passage studies?

A2: Daptomycin resistance is a complex process often involving mutations in multiple genes related to cell membrane and cell wall homeostasis.[4] Key genes frequently implicated include:

• mprF : Involved in the synthesis of lysyl-phosphatidylglycerol (L-PG), which alters the cell membrane charge and reduces daptomycin binding.[5][6]

• yycG (also known as walK): Part of the WalK/WalR two-component system that regulates cell wall metabolism.[5][6]

• rpoB and rpoC : Encoding the β and β' subunits of RNA polymerase. Mutations in these genes can alter global gene expression, contributing to resistance.[5][6][7] These mutations tend to appear later in the serial passage process.[6][7]

Other implicated genes include those involved in phospholipid biosynthesis (cls) and fatty acid metabolism (fakA).[8]

Q3: How significantly can the Minimum Inhibitory Concentration (MIC) of daptomycin increase during a serial passage experiment?

A3: Serial passage studies have demonstrated the ability of S. aureus to develop increased MICs to daptomycin over time.[5] The fold-increase in MIC can vary, but reports often show an 8- to 32-fold increase compared to the parental strain.[1][2][3] After 20 days of serial passage, MICs for S. aureus have been observed to range from 3 to 20 µg/ml from a starting MIC of 0.75 µg/ml.[5]

Q4: Do daptomycin-resistant mutants generated through serial passage exhibit any fitness costs?

A4: Yes, daptomycin-resistant mutants with high MICs (>12.5 µg/ml) often exhibit significant growth defects.[1][2][3] Some studies have also shown that certain daptomycin-resistant mutants have reduced virulence in vivo.[1][2]

Troubleshooting Guides

Problem 1: Inconsistent or non-reproducible MIC results for daptomycin.

• Possible Cause: Variation in calcium concentration in the culture medium.

  • Troubleshooting Tip: Daptomycin's activity is dependent on calcium concentration.[1] Ensure that your Mueller-Hinton broth (MHB) is supplemented with a consistent and adequate concentration of Ca2+ (typically 50 mg/L). Variability in free calcium levels in agar (B569324) can lead to heterogeneous susceptibility and the appearance of falsely resistant colonies.[1]

• Possible Cause: High culture density.

  • Troubleshooting Tip: High inoculum densities can affect the apparent resistance rates.[1] Standardize the inoculum density for all your experiments according to established protocols (e.g., CLSI guidelines).

• Possible Cause: Heterogeneous susceptibility of the bacterial population.

  • Troubleshooting Tip: S. aureus populations can exhibit heterogeneous susceptibility to daptomycin.[1][2][9] This means a subpopulation of cells may appear resistant at concentrations above the MIC but are not stably resistant.[9] To isolate stably resistant mutants, it is crucial to perform serial passages.[9]

Problem 2: Failure to obtain daptomycin-resistant mutants after multiple serial passages.

• Possible Cause: Insufficient drug concentration increments.

  • Troubleshooting Tip: The selection pressure may not be strong enough to favor the growth of resistant mutants. Gradually increase the daptomycin concentration in each passage. A common approach is to use two-fold dilutions of the antibiotic.[1]

• Possible Cause: The duration of the experiment is too short.

  • Troubleshooting Tip: The development of resistance can be a gradual process. Continue the serial passage experiment for a sufficient number of days, for example, up to 21 days or until a stable resistant phenotype is observed.[1][10]

• Possible Cause: The bacterial strain has a very low intrinsic mutation rate for daptomycin resistance.

  • Troubleshooting Tip: While serial passage relies on spontaneous mutations, for some research purposes, chemical mutagenesis can be employed to increase the mutation frequency and facilitate the isolation of resistant mutants.[1]

Experimental Protocols

Serial Passage for Daptomycin Resistance Development

This protocol is adapted from methodologies described in studies on in vitro evolution of daptomycin resistance.[1][5][10]

• Preparation: Prepare Mueller-Hinton Broth supplemented with Calcium (MHBc). Prepare a stock solution of daptomycin.

• Day 1: Inoculate a single colony of the susceptible bacterial strain (e.g., S. aureus) into MHBc containing daptomycin at concentrations of 0.25, 0.5, 1, and 2 times the predetermined MIC.[1] Incubate overnight at 37°C with shaking.[1]

• Subsequent Days: Identify the highest concentration of daptomycin that supported bacterial growth. Dilute this culture 1:10,000 into fresh MHBc with a new series of two-fold dilutions of daptomycin.[1]

• Continuation: Repeat this process daily for a predetermined period (e.g., 21 days) or until three consecutive cultures show no further decrease in susceptibility.[1]

• Isolation of Mutants: After the final passage, streak the culture from the highest concentration with growth onto Mueller-Hinton Agar (MHA) to obtain isolated colonies.

• Purification: Colony-purify a putative mutant for at least three generations on MHA without the antibiotic to ensure the stability of the resistance phenotype.[1]

Minimum Inhibitory Concentration (MIC) Determination

This is a standard broth microdilution method based on CLSI guidelines.

• Preparation: Prepare a 96-well microtiter plate with two-fold serial dilutions of daptomycin in MHBc.

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Inoculation: Add the prepared inoculum to each well of the microtiter plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of daptomycin that completely inhibits visible bacterial growth.

Quantitative Data Summary

Table 1: Increase in Daptomycin MIC in S. aureus after Serial Passage

Parental Strain	Method of Resistance Induction	Duration of Serial Passage	Fold Increase in MIC	Final MIC Range (µg/ml)	Reference
Sa42	Serial Passage in Liquid Media	21 days	8 to 32-fold	>12.5	[1]
MW2	Serial Passage in 96-well plates	20 days	4 to 27-fold	3 to 20	[5]

Table 2: Frequency of Spontaneous Daptomycin Resistance

Organism	Frequency of Spontaneous Resistance	Reference
Staphylococcus aureus	<10-10	[1][2][3]
Staphylococcus epidermidis	<10-9	[1][2][3]
Enterococcus faecalis	<10-9	[1][2][3]
Enterococcus faecium	<10-9	[1][2][3]
Streptococcus pneumoniae	<10-8	[1][2][3]

Visualizations

Caption: Workflow for inducing daptomycin resistance via serial passage.

Caption: Key pathways leading to daptomycin resistance in S. aureus.

References

• 1. Resistance Studies with Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Resistance studies with daptomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of Drug Resistance: Daptomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic Changes That Correlate with Reduced Susceptibility to Daptomycin in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. seq.es [seq.es]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanisms of daptomycin resistance in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. emerypharma.com [emerypharma.com]

Impact of calcium concentration on Daptomycin MIC results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Daptomycin (B549167) and encountering issues related to calcium concentration in Minimum Inhibitory Concentration (MIC) assays.

Frequently Asked Questions (FAQs)

Q1: Why is calcium concentration critical for Daptomycin MIC testing?

A1: Daptomycin's bactericidal activity is fundamentally dependent on physiological concentrations of calcium ions.[1][2][3] The antibiotic forms a complex with calcium, which facilitates its insertion into the Gram-positive bacterial cell membrane.[4][5][6] This insertion leads to membrane depolarization, ion leakage, and ultimately, cell death.[4][7][8] Insufficient calcium levels will result in falsely elevated MIC values, underestimating the true potency of the drug.

Q2: What is the recommended calcium concentration for Daptomycin MIC testing?

A2: The Clinical and Laboratory Standards Institute (CLSI) recommends supplementing Mueller-Hinton Broth (MHB) with calcium to a final physiological concentration of 50 mg/L for Daptomycin susceptibility testing.[9][10][11][12] This standardized concentration is crucial for obtaining accurate and reproducible MIC results.[13][14]

Q3: Can I use standard cation-adjusted Mueller-Hinton Broth (CAMHB) for Daptomycin MIC testing?

A3: No, standard CAMHB, which is adjusted to 20 to 25 mg/L of calcium, is not sufficient for accurate Daptomycin MIC testing.[11] The lower calcium concentration will lead to reduced Daptomycin activity and consequently higher MIC values.[9][13] It is essential to supplement the broth to reach the recommended 50 mg/L of calcium.[11]

Q4: How does calcium concentration affect Daptomycin's mechanism of action?

A4: Calcium ions induce a conformational change in the Daptomycin molecule, which is necessary for it to interact with and insert into the bacterial cell membrane.[15][16] This interaction is also dependent on the presence of phosphatidylglycerol (PG) in the bacterial membrane.[5][15][17] The Daptomycin-calcium complex oligomerizes within the membrane, forming pores that disrupt the membrane potential and lead to cell death.[5][16]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High Daptomycin MIC values for susceptible strains	Insufficient calcium concentration in the test medium.	Ensure that the Mueller-Hinton Broth has been supplemented with a calcium source to a final concentration of 50 mg/L. Verify the calcium concentration of your media lots.[9][11][13]
Variability in calcium content between different lots of media.	Perform quality control using reference strains (e.g., Staphylococcus aureus ATCC 29213) to check for media-related discrepancies.[13][18] Consider testing the calcium concentration of new media lots.
Use of agar-based methods with inadequate calcium.	Be aware that calcium concentration can be highly variable in Mueller-Hinton Agar (B569324) (MHA).[9][13] Broth microdilution is the recommended reference method for Daptomycin MIC testing.[14] If using agar-based methods like Etest, ensure the agar has sufficient calcium content (>20 mg/L).[18][19][20]
Inconsistent or variable MIC results between experiments	Inconsistent calcium supplementation.	Standardize the protocol for calcium supplementation across all experiments. Use a stock solution of known calcium concentration for supplementation.
Differences in basal calcium levels of media from different manufacturers.	If switching between media manufacturers, re-validate your Daptomycin MIC assay. Be aware that different brands of cation-adjusted Mueller-Hinton broth can yield different daptomycin MICs even after supplementation.[21]
Poor correlation between different susceptibility testing methods (e.g., broth microdilution vs. Etest)	Discrepancies in calcium availability in different test systems.	Broth microdilution with supplemented calcium is the gold standard.[14] Etest results can be influenced by the calcium content of the agar.[18][19][20] False nonsusceptible results have been reported with some automated systems.[22][23][24]

Quantitative Data Summary

The following tables summarize the impact of calcium concentration on Daptomycin MIC values for various Gram-positive organisms as reported in the literature.

Table 1: Effect of Calcium Concentration on Daptomycin MICs

Organism	Calcium Concentration (mg/L)	Daptomycin MIC Range (µg/mL)	Reference
Gram-positive bacteria (844 isolates)	25	Higher MICs (2 to 4-fold less active)	[9][13]
50	Lower MICs	[9][13]
Enterococci	Standard CAMHB (~20-25)	35% inhibited at ≤2.0 µg/mL	[11]
Supplemented CAMHB (50)	92% inhibited at ≤2.0 µg/mL	[11]
S. aureus SSL 50	25	Regrowth after 24h at 1x MIC	[3]
50	Bactericidal effect at 1x MIC, regrowth after 24h	[3]
75	Sustained bactericidal effect at 4x MIC	[3]

Experimental Protocols

Broth Microdilution for Daptomycin MIC Testing (CLSI Guideline)

This protocol outlines the standardized method for determining the Minimum Inhibitory Concentration (MIC) of Daptomycin against Gram-positive bacteria.

1. Media Preparation:

• Prepare cation-adjusted Mueller-Hinton Broth (CAMHB) according to the manufacturer's instructions.

• Prepare a sterile stock solution of calcium chloride (CaCl₂).

• Aseptically add the CaCl₂ stock solution to the CAMHB to achieve a final calcium concentration of 50 mg/L. Mix thoroughly.

• Perform a quality control check of the final calcium concentration if possible.

2. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

• Transfer the colonies to a tube containing sterile saline or broth.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute the standardized inoculum in the calcium-supplemented CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Microdilution Plate Preparation:

• Prepare serial two-fold dilutions of Daptomycin in the calcium-supplemented CAMHB in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• The typical concentration range to test is 0.06 to 64 µg/mL.

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 100 µL of the prepared bacterial suspension.

• The final volume in each well will be 200 µL.

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Reading the MIC:

• The MIC is the lowest concentration of Daptomycin that completely inhibits visible growth of the organism.

• Use a reading aid, such as a viewing box with a dark background, to determine the endpoint.

Visualizations

Caption: Calcium-dependent mechanism of action of Daptomycin.

Caption: Standard workflow for Daptomycin MIC determination.

References

• 1. Mechanisms of Drug Resistance: Daptomycin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Comparative In Vitro Activities of Daptomycin and Vancomycin against Resistant Gram-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. seq.es [seq.es]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. In Vitro Activities of Daptomycin against 2,789 Clinical Isolates from 11 North American Medical Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Daptomycin susceptibility tests: interpretive criteria, quality control, and effect of calcium on in vitro tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 17. Binding Studies Reveal Phospholipid Specificity and Its Role in the Calcium-Dependent Mechanism of Action of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. academic.oup.com [academic.oup.com]
• 20. Evaluation of daptomycin susceptibility testing by Etest and the effect of different batches of media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Precision of Vancomycin and Daptomycin MICs for Methicillin-Resistant Staphylococcus aureus and Effect of Subculture and Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 22. journals.asm.org [journals.asm.org]
• 23. journals.asm.org [journals.asm.org]
• 24. False Daptomycin-Nonsusceptible MIC Results by Microscan Panel PC 29 Relative to Etest Results for Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]

Daptomycin stability issues during long-term experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of daptomycin (B549167) during long-term experiments. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for daptomycin?

A1: The primary degradation pathway for daptomycin in aqueous solutions is the hydrolysis of the ester linkage between the C-terminal kynurenine (B1673888) and the side chain of the threonine residue.[1][2] This results in a ring-opened, inactive form of the antibiotic.[3][4] Under certain conditions, other degradation routes such as deacylation and further cleavage of the peptide chain can also occur.[3]

Q2: What are the main factors that affect daptomycin stability in solution?

A2: Daptomycin stability is influenced by several factors:

• pH: Daptomycin is more stable at a neutral pH. It is susceptible to hydrolysis under alkaline conditions (pH 9.0-10.5).[1][2] The rate of degradation is pH-dependent, with a significantly longer half-life at pH 7.0 compared to pH 4.5.[5]

• Temperature: Higher temperatures accelerate the degradation of daptomycin.[1][6][7] For optimal stability, reconstituted solutions and infusions should be stored under refrigeration (2-8°C).[6][8][9][10]

• Concentration: The degradation of daptomycin can be concentration-dependent.[1]

• Ionic Strength: The presence and type of salts in the solution can affect the degradation rate.[1]

• Solvent/Diluent: Daptomycin is incompatible with dextrose-containing diluents.[11] It should be reconstituted and diluted with 0.9% sodium chloride injection or lactated Ringer's injection.[11] A newer formulation, daptomycin RF, should be reconstituted with sterile or bacteriostatic water for injection.[12]

Q3: How long is daptomycin stable after reconstitution and dilution?

A3: The stability of daptomycin depends on the storage temperature. According to product information, reconstituted vials and diluted solutions are stable for up to 12 hours at room temperature and up to 48 hours if stored at 2-8°C.[8] However, some studies have shown that reconstituted vials (50 mg/mL) and infusion bags (5.6 and 14 mg/mL) in 0.9% sodium chloride are physicochemically stable for up to 7 days when stored at 2-8°C.[6][10][13]

Q4: Can daptomycin aggregate in solution?

A4: Yes, daptomycin can form aggregates or micelles in solution.[14][15][16] This aggregation behavior is influenced by factors such as pH, temperature, daptomycin concentration, and the presence of calcium ions.[17] While some research suggests that aggregation is a precondition for its antibacterial activity, daptomycin is primarily monomeric at its therapeutic concentrations.[14]

Troubleshooting Guide

Issue 1: Loss of daptomycin activity in my long-term in vitro experiment.

• Possible Cause: Degradation of daptomycin due to inappropriate storage or experimental conditions.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that stock solutions and experimental media containing daptomycin are stored at the recommended temperature of 2-8°C and protected from light.[6][9]

  • Check pH of Media: The pH of your experimental medium should be near neutral. Daptomycin degradation is accelerated at alkaline pH.[1]

  • Use Freshly Prepared Solutions: For long-term experiments, it is advisable to use freshly prepared daptomycin solutions or to replace the medium with fresh daptomycin at regular intervals to maintain the desired concentration.

  • Confirm Compatibility: Ensure that your experimental medium does not contain components that are incompatible with daptomycin, such as dextrose.[11]

Issue 2: Precipitation or cloudiness observed in my daptomycin solution.

• Possible Cause: Daptomycin aggregation or precipitation.

• Troubleshooting Steps:

  • Review Concentration: High concentrations of daptomycin are more prone to aggregation.[1] Consider if the concentration used is appropriate for the experiment.

  • Assess Calcium Concentration: The presence of calcium ions can influence daptomycin aggregation.[14][17] While necessary for its activity, excessive concentrations could contribute to aggregation issues.

  • Gentle Reconstitution: When preparing the solution from lyophilized powder, avoid vigorous shaking to minimize foaming and ensure complete dissolution by gentle rotation and allowing it to stand.[8]

Quantitative Data Summary

Table 1: Stability of Reconstituted Daptomycin Solutions

Concentration	Diluent	Storage Temperature	Stability Duration	Reference
50 mg/mL	0.9% NaCl	2-8°C	7 days	[6][10]
5.6 mg/mL	0.9% NaCl	2-8°C	7 days	[6][10]
14 mg/mL	0.9% NaCl	2-8°C	7 days	[6][10]
50 mg/mL	0.9% NaCl	Room Temperature	12 hours	[8]
Diluted Solution	0.9% NaCl	Room Temperature	12 hours	[8]
50 mg/mL	0.9% NaCl	2-8°C	48 hours	[8]
Diluted Solution	0.9% NaCl	2-8°C	48 hours	[8]

Table 2: Factors Influencing Daptomycin Degradation

Factor	Condition	Effect on Stability	Reference
pH	Alkaline (9.0-10.5)	Increased degradation	[1][2]
Neutral (7.0)	Increased stability	[5]
Acidic (4.5)	Decreased stability	[5]
Temperature	20-50°C	Increased degradation	[1]
2-8°C	Optimal stability	[6][10]
Room Temperature (20-25°C)	Stable for shorter durations	[6][10]
Ionic Strength	High salt concentration	Can affect degradation rate	[1]

Experimental Protocols

Protocol 1: Stability Testing of Daptomycin using High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from methodologies described in the literature for assessing daptomycin stability.[6][10][18]

• Preparation of Daptomycin Solutions:

  • Reconstitute daptomycin lyophilized powder with 0.9% sodium chloride to a stock concentration (e.g., 50 mg/mL).

  • Prepare test solutions by diluting the stock solution to the desired concentrations (e.g., 5.6 mg/mL and 14 mg/mL) in the appropriate medium (e.g., 0.9% sodium chloride) in polypropylene (B1209903) infusion bags or other suitable containers.

• Storage Conditions:

  • Store the prepared solutions under the desired experimental conditions (e.g., refrigerated at 2-8°C and at room temperature 20-25°C).

• Sample Collection:

  • Withdraw aliquots from each solution at specified time points (e.g., 0, 2, 4, and 7 days).

• HPLC Analysis:

  • Chromatographic System: Use a reversed-phase HPLC system with a C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[6]

  • Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile, methanol, and a buffer (e.g., phosphate (B84403) buffer at pH 2.2) can be used.[18] A gradient of water and acetonitrile, both with 0.05% formic acid, has also been reported.[3]

  • Flow Rate: Set a flow rate of approximately 1.0-1.2 mL/min.[6][18]

  • Detection: Monitor the eluent at a wavelength of 223 nm.[6][18]

  • Column Temperature: Maintain the column temperature at 30°C.[6]

• Data Analysis:

  • Quantify the daptomycin concentration in each sample by comparing the peak area to a standard curve of known daptomycin concentrations.

  • Assess stability by calculating the percentage of the initial daptomycin concentration remaining at each time point. A loss of more than 10% is typically considered significant.

Visualizations

Caption: Primary degradation pathways of daptomycin.

Caption: Troubleshooting workflow for daptomycin stability issues.

References

• 1. The kinetics of the alkaline degradation of daptomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Stability of daptomycin in peritoneal dialysis solutions packaged in dual-compartment infusion bags - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of daptomycin reconstituted vials and infusion solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. drugs.com [drugs.com]
• 10. Stability of daptomycin reconstituted vials and infusion solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cubicin (DSC) (daptomycin) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
• 12. dovepress.com [dovepress.com]
• 13. Stability of daptomycin reconstituted vials and infusion solutions | Semantic Scholar [semanticscholar.org]
• 14. Molecular State of the Membrane-Active Antibiotic Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanism of Action and Resistance to Daptomycin in Staphylococcus aureus and Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 16. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 17. Evaluation of lipopeptide (daptomycin) aggregation using fluorescence, light scattering, and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

Daptomycin Demonstrates Superior Efficacy Over Vancomycin in Eradicating MRSA Biofilms

A comprehensive review of in vitro and experimental models reveals daptomycin's enhanced bactericidal activity and penetration against methicillin-resistant Staphylococcus aureus (MRSA) biofilms when compared to vancomycin (B549263). These findings suggest daptomycin (B549167) as a more potent therapeutic option for biofilm-associated MRSA infections.

Researchers and drug development professionals managing difficult-to-treat MRSA infections associated with biofilms now have a clearer perspective on the comparative efficacy of two key antibiotics. Multiple studies consistently demonstrate that daptomycin exhibits greater potency in reducing bacterial viability and penetrating the protective biofilm matrix than vancomycin. This difference is critical in clinical settings where biofilm-related infections, such as endocarditis and medical device-associated infections, often lead to treatment failure.

Quantitative Comparison of Antibiotic Efficacy

The superior performance of daptomycin in preclinical biofilm models is evident across various metrics, including bacterial load reduction and minimum biofilm eradication concentration (MBEC).

Table 1: Bactericidal Activity Against MRSA Biofilms

Study Model	MRSA Strain(s)	Daptomycin Efficacy	Vancomycin Efficacy	Citation
Experimental Endocarditis	2 Clinical Isolates	Bactericidal activity achieved by 24h	Did not achieve bactericidal activity	[1][2]
In Vitro PK/PD Model	MRSA N315	2.73 ± 0.13 log₁₀ CFU/ml reduction in biofilm bacteria	Minimal reduction in biofilm bacteria	[3][4]
Murine Foreign-Body and Systemic Infection	SE284 (MRSE)	3.0 log₁₀ CFU/ml greater reduction in catheter bacterial concentration	-	[5][6]
Murine Foreign-Body and Systemic Infection	SE385 (MRSE)	>2.5 log₁₀ CFU/g greater reduction in liver bacterial concentration	-	[5][6]

Table 2: Biofilm Penetration and Minimum Inhibitory/Eradication Concentrations

Parameter	Daptomycin	Vancomycin	Citation
Biofilm Penetration	0.2% to 10%	0.2% to 1%	[7]
MBEC (Clinical Isolates)	8 to 16 µg/ml	64 to 128 µg/ml	[1]
MIC (Planktonic Bacteria)	0.5 mg/liter	1 mg/liter	[7]

Data from these studies highlight daptomycin's ability to achieve bactericidal effects at clinically relevant concentrations, a feat vancomycin often fails to accomplish in mature biofilm models.[1][2] Furthermore, daptomycin's enhanced penetration into the biofilm matrix is a key factor in its superior efficacy.[7]

Experimental Protocols

The findings presented are based on established and reproducible experimental models designed to simulate human infections.

In Vitro Pharmacodynamic Biofilm Model

An in vitro model was utilized to compare the relative potencies and maximal efficacies of daptomycin and vancomycin against MRSA biofilms.[7]

• Bacterial Strains and Biofilm Formation: The reference MRSA strain ATCC 33591 and seven clinical isolates were used. Biofilms were grown in 96-well microtiter plates.

• Antibiotic Exposure: Mature biofilms were exposed to a range of concentrations of daptomycin and vancomycin.

• Efficacy Assessment:

  • Bacterial Viability: A resazurin (B115843) reduction assay was used to measure metabolic activity.

  • Biomass Quantification: Crystal violet staining was employed to quantify the biofilm biomass.

  • Antibiotic Penetration: Confocal microscopy with fluorescently labeled antibiotics (Bodipy-FL-daptomycin and Bodipy-FL-vancomycin) was used to determine the extent of drug penetration into the biofilm.[7]

Experimental Endocarditis Model

This model simulates the pharmacokinetic and pharmacodynamic conditions of infective endocarditis.[1][2]

• Bacterial Strains: Two clinical MRSA isolates from patients with infective endocarditis were used.

• Model Setup: A high-inoculum, stationary-phase infection model was used to simulate human pharmacokinetics of daptomycin (6 mg/kg/day) and vancomycin (1.25 g every 12 hours).[1][2]

• Efficacy Assessment: The primary outcome was the change in the number of colony-forming units per gram (CFU/g) of vegetation over 72 hours. Bactericidal activity was defined as a ≥3-log₁₀ CFU/g reduction from the initial inoculum.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for comparing the efficacy of daptomycin and vancomycin against MRSA biofilms in an in vitro setting.

References

• 1. Activities of Daptomycin and Vancomycin Alone and in Combination with Rifampin and Gentamicin against Biofilm-Forming Methicillin-Resistant Staphylococcus aureus Isolates in an Experimental Model of Endocarditis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activities of daptomycin and vancomycin alone and in combination with rifampin and gentamicin against biofilm-forming methicillin-resistant Staphylococcus aureus isolates in an experimental model of endocarditis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activities of High-Dose Daptomycin, Vancomycin, and Moxifloxacin Alone or in Combination with Clarithromycin or Rifampin in a Novel In Vitro Model of Staphylococcus aureus Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Efficacy of Daptomycin versus Vancomycin in an Experimental Model of Foreign-Body and Systemic Infection Caused by Biofilm Producers and Methicillin-Resistant Staphylococcus epidermidis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of daptomycin versus vancomycin in an experimental model of foreign-body and systemic infection caused by biofilm producers and methicillin-resistant Staphylococcus epidermidis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]

Daptomycin and Rifampin: A Synergistic Alliance Against Staphylococcal Biofilms

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of antibiotic resistance in Staphylococcus species, coupled with their propensity to form resilient biofilms on both biological and inert surfaces, presents a formidable challenge in clinical settings. Biofilm-associated infections are notoriously difficult to eradicate due to the protective extracellular matrix that shields bacteria from antibiotics and host immune responses. This guide provides a comprehensive comparison of the synergistic effects of Daptomycin (B549167) and Rifampin against staphylococcal biofilms, supported by experimental data and detailed methodologies.

Superior Efficacy of Combination Therapy

Numerous in vitro and in vivo studies have demonstrated that the combination of Daptomycin and Rifampin exhibits superior efficacy in eradicating staphylococcal biofilms compared to monotherapy with either agent. This synergy is crucial for overcoming the high tolerance of biofilm-embedded bacteria to conventional antibiotic treatments.

Quantitative Analysis of In Vitro Synergy

The synergistic activity of Daptomycin and Rifampin has been quantified using various in vitro models. Key metrics include the reduction in the Minimum Biofilm Eradication Concentration (MBEC) and the logarithmic reduction in viable bacterial counts (CFU/mL).

Study Focus	Staphylococcus Species	Model	Key Findings	Reference
MBEC Reduction	S. aureus (MRSA)	Calgary Biofilm Device	The MBEC of Daptomycin was significantly lower in the presence of Rifampin.[1]	[1]
MBEC Reduction	S. aureus (MRSA)	Simulated Endocardial Vegetation Model	Daptomycin MBECs ranged from 8 to 16 µg/ml, which are clinically achievable, whereas vancomycin (B549263) MBECs were 64 to 128 µg/ml and not clinically achievable with traditional doses.[2]	[2]
Bacterial Viability	S. aureus (MRSA)	In Vitro PK/PD Model	Daptomycin combined with Rifampin was bactericidal against both planktonic and biofilm-embedded bacteria, achieving the limit of detection at 72 hours.[3]	[3]
Bacterial Viability	S. epidermidis	Flow Cell Model	The viable cell count after treatment with Daptomycin/Rifampin was significantly lower than with either drug alone or in combination with vancomycin.[4]	[4]
Bactericidal Activity	E. faecalis	Biofilm Time-Kill Assay	The combination of Daptomycin and Rifampin produced bactericidal activity with a 3.0 ± 0.2 log10 CFU/cm2 reduction from baseline.[5]	[5]

In Vivo Evidence of Synergistic Efficacy

Animal models of staphylococcal biofilm infections have corroborated the in vitro findings, demonstrating the clinical potential of Daptomycin-Rifampin combination therapy.

Animal Model	Staphylococcus Species	Key Findings	Reference
Rat Subcutaneous Pouch Model	S. aureus	The combination of Daptomycin and Rifampin showed significantly higher efficacy in preventing prosthesis biofilm formation compared to each single compound.[1]	[1]
Guinea Pig Foreign-Body Infection Model	S. aureus (MRSA)	Daptomycin (30 mg/kg) in combination with Rifampin cured 67% of cage-associated infections, compared to 0% for Daptomycin monotherapy. This combination also completely prevented the emergence of Rifampin resistance.[6]	[6]
Murine Implant-Associated Osteomyelitis Model	S. aureus	Rifampicin-containing combinations were the most effective in reducing the bacterial load in the infected bone surrounding the implant.[7]	[7]
Rabbit Knee Prosthesis Infection Model	S. aureus (MRSA)	Adding Rifampin to Daptomycin resulted in a 100% cure rate, compared to 17% for Daptomycin alone.[8]	[8]

Experimental Protocols

To facilitate the replication and validation of these findings, detailed methodologies for key experiments are provided below.

Biofilm Formation Assay

This protocol describes the formation of staphylococcal biofilms in a 96-well plate format, suitable for high-throughput screening.

• Bacterial Culture Preparation: Inoculate a single colony of Staphylococcus spp. into Tryptic Soy Broth (TSB) and incubate overnight at 37°C.

• Inoculum Preparation: Dilute the overnight culture in fresh TSB to a final concentration of approximately 1 x 10^5 CFU/mL.

• Biofilm Growth: Add 200 µL of the bacterial suspension to each well of a flat-bottomed 96-well microtiter plate.

• Incubation: Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

• Washing: Gently wash the wells twice with phosphate-buffered saline (PBS) to remove planktonic bacteria.

• Quantification: The biofilm biomass can be quantified using methods such as crystal violet staining or by determining the number of viable cells (CFU/mL) after sonication and plating.

Checkerboard Synergy Assay

The checkerboard assay is a common method to assess the synergistic, additive, indifferent, or antagonistic effects of two antimicrobial agents.

• Preparation of Antibiotic Dilutions: Prepare serial twofold dilutions of Daptomycin and Rifampin in a 96-well microtiter plate. Daptomycin is typically diluted along the y-axis, and Rifampin along the x-axis.

• Inoculation: Add a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL) to each well containing the antibiotic combinations.

• Incubation: Incubate the plate at 35°C for 18-24 hours.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antibiotic combination that inhibits visible bacterial growth.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated using the formula: FIC Index = FIC of Daptomycin + FIC of Rifampin, where FIC = MIC of drug in combination / MIC of drug alone.

  • Synergy: FIC index ≤ 0.5

  • Indifference/Additivity: 0.5 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Biofilm Time-Kill Curve Assay

This dynamic assay provides information on the rate and extent of bacterial killing within a pre-formed biofilm when exposed to antimicrobial agents.

• Biofilm Formation: Form staphylococcal biofilms on a suitable surface (e.g., coupons, beads, or 96-well plates) as described previously.

• Antibiotic Exposure: After washing to remove planktonic cells, expose the biofilms to Daptomycin, Rifampin, and their combination at clinically relevant concentrations. Include a growth control without antibiotics.

• Sampling: At predetermined time points (e.g., 0, 4, 8, 24, 48 hours), remove the coupons or a subset of wells.

• Bacterial Quantification: Disrupt the biofilms by sonication or vortexing and determine the number of viable bacteria (CFU/cm² or CFU/well) by serial dilution and plating.

• Data Analysis: Plot the log10 CFU/cm² versus time for each treatment group. Synergy is typically defined as a ≥2-log10 decrease in CFU/cm² by the combination compared with the most active single agent.[9][10]

Visualizing the Experimental Workflow and Mechanisms

Diagrams generated using Graphviz (DOT language) illustrate the key experimental workflows and the proposed mechanism of synergy.

Experimental Workflow for Synergy Testing.

Proposed Mechanism of Daptomycin-Rifampin Synergy.

Key Pathways in Staphylococcal Biofilm Formation.

Conclusion

The combination of Daptomycin and Rifampin represents a potent therapeutic strategy against challenging staphylococcal biofilm-associated infections. The synergistic interaction not only enhances bactericidal activity but also mitigates the development of resistance to Rifampin. The data and protocols presented in this guide provide a solid foundation for further research and development in this critical area of infectious disease. Future studies should continue to explore optimal dosing regimens and the clinical application of this promising combination therapy.

References

• 1. Daptomycin and rifampin alone and in combination prevent vascular graft biofilm formation and emergence of antibiotic resistance in a subcutaneous rat pouch model of staphylococcal infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Activities of High-Dose Daptomycin, Vancomycin, and Moxifloxacin Alone or in Combination with Clarithromycin or Rifampin in a Novel In Vitro Model of Staphylococcus aureus Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rifampicin enhances activity of daptomycin and vancomycin against both a polysaccharide intercellular adhesin (PIA)-dependent and -independent Staphylococcus epidermidis biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biofilm Time-Kill Curves to Assess the Bactericidal Activity of Daptomycin Combinations against Biofilm-Producing Vancomycin-Resistant Enterococcus faecium and faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of Daptomycin in Implant-Associated Infection Due to Methicillin-Resistant Staphylococcus aureus: Importance of Combination with Rifampin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rifampicin-containing combinations are superior to combinations of vancomycin, linezolid and daptomycin against Staphylococcus aureus biofilm infection in vivo and in vitro [pubmed.ncbi.nlm.nih.gov]
• 8. Role of Rifampin against Staphylococcal Biofilm Infections In Vitro, in Animal Models, and in Orthopedic-Device-Related Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Novel Approach Utilizing Biofilm Time-Kill Curves To Assess the Bactericidal Activity of Ceftaroline Combinations against Biofilm-Producing Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]

Unveiling Daptomycin's Assault: A Biophysical Guide to Validating Membrane Disruption

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of key biophysical assays used to validate the membrane-disrupting action of the potent lipopeptide antibiotic, Daptomycin (B549167). Objectively comparing methodologies and presenting supporting experimental data, this guide aims to facilitate the selection of appropriate techniques for studying antibiotic-membrane interactions.

Daptomycin's efficacy lies in its ability to target and disrupt the integrity of bacterial cell membranes, a mechanism that is calcium-dependent and selective for Gram-positive bacteria. Understanding the intricacies of this membrane disruption is paramount for the development of new antibiotics and for combating emerging resistance. This guide delves into a suite of powerful biophysical techniques that offer unique insights into the molecular-level interactions between Daptomycin and bacterial membrane mimics.

Comparative Analysis of Biophysical Assays

A variety of biophysical methods can be employed to elucidate the membrane-disrupting properties of Daptomycin. Each technique offers distinct advantages and provides complementary information, from the thermodynamics of binding to the visualization of membrane damage. The following table summarizes and compares these key assays.

Assay	Principle	Key Parameters Measured	Model System	Information Gained	Alternative/Complementary Assays
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of a ligand (Daptomycin) to a macromolecule (lipid vesicles).	Binding Affinity (Kd), Enthalpy (ΔH), Entropy (ΔS), Stoichiometry (n)	Large Unilamellar Vesicles (LUVs) or Small Unilamellar Vesicles (SUVs)	Provides a complete thermodynamic profile of the binding interaction, revealing the driving forces behind Daptomycin-membrane association.	Surface Plasmon Resonance (SPR)
Liposome (B1194612) Leakage Assay	Monitors the release of an encapsulated fluorescent dye from liposomes upon membrane permeabilization by Daptomycin.	Percentage of dye leakage over time, Effective Concentration (EC50)	LUVs or SUVs containing a self-quenching fluorescent dye (e.g., calcein)	Directly demonstrates the membrane-disrupting capability of Daptomycin and allows for quantification of its lytic activity.	Electrophysiology (patch-clamp)
Surface Plasmon Resonance (SPR)	Detects changes in the refractive index at a sensor surface upon binding of an analyte (Daptomycin) to an immobilized ligand (lipid bilayer).	Association rate constant (ka), Dissociation rate constant (kd), Equilibrium dissociation constant (KD)	Supported Lipid Bilayers (SLBs)	Provides real-time kinetic data on the binding and dissociation of Daptomycin to the membrane surface.	Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D)
Atomic Force Microscopy (AFM)	A high-resolution imaging technique that visualizes the topography of a surface at the nanoscale.	Membrane morphology, presence of defects (pores, pits), membrane roughness	Supported Lipid Bilayers (SLBs) or native bacterial membranes	Directly visualizes the physical damage induced by Daptomycin on the membrane surface, providing insights into the mechanism of disruption.	Transmission Electron Microscopy (TEM)
Solid-State Nuclear Magnetic Resonance (ssNMR)	Provides atomic-resolution information on the structure and dynamics of molecules in a solid or semi-solid state.	Daptomycin conformation, lipid dynamics, peptide-lipid interactions	Multilamellar Vesicles (MLVs) or oriented lipid bilayers	Reveals the structural changes in both Daptomycin and the lipid bilayer upon interaction, at an atomic level.	Circular Dichroism (CD) Spectroscopy
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized light to determine the secondary structure of molecules.	Conformational changes in Daptomycin upon membrane binding	LUVs or SUVs	Provides information on how the structure of Daptomycin changes when it interacts with the membrane, which is crucial for its function.	Fluorescence Spectroscopy
Fluorescence Microscopy	Visualizes the localization and dynamic behavior of fluorescently labeled molecules.	Localization of Daptomycin on the membrane, formation of domains	Giant Unilamellar Vesicles (GUVs) or live bacteria	Allows for the direct observation of Daptomycin's interaction with and effect on membrane organization in a more "life-like" context.	Confocal Laser Scanning Microscopy (CLSM)

Quantitative Data Summary

The following tables present a summary of quantitative data obtained from various biophysical studies on Daptomycin's interaction with model bacterial membranes. These values can vary depending on the specific experimental conditions, such as lipid composition, temperature, and buffer conditions.

Table 1: Thermodynamic Parameters of Daptomycin Binding to Model Membranes (ITC)

Lipid Composition	Binding Affinity (Kd, µM)	Enthalpy (ΔH, kcal/mol)	Stoichiometry (n)	Reference
DOPG	1.72 ± 0.08	-5.26 ± 0.05	1.72 ± 0.03	[1]
Cardiolipin	26.23 ± 1.35	-	-	[1]

DOPG: 1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol). Data obtained at 25°C in the presence of 5 mM CaCl2[1].

Table 2: Liposome Leakage Induced by Daptomycin

Liposome Composition	Dye	Daptomycin Conc. (µM)	% Leakage	Reference
DMPC:DMPG (3:1)	Calcein (B42510)	Varies	Concentration-dependent	[2]
DMPC:DMPG (1:1)	Pyranine	Varies	Concentration-dependent	[3]

DMPC: 1,2-dimyristoyl-sn-glycero-3-phosphocholine; DMPG: 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol). The percentage of leakage is dependent on the Daptomycin to lipid ratio and incubation time.

Table 3: Kinetic and Affinity Constants for Daptomycin-Membrane Interaction (SPR)

Model Membrane	Association Rate (ka, M-1s-1)	Dissociation Rate (kd, s-1)	Dissociation Constant (KD, µM)	Reference
Gram-positive mimic	High affinity	-	-	[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental results. Below are representative protocols for key biophysical assays used to study Daptomycin's membrane-disrupting action.

Isothermal Titration Calorimetry (ITC)

Objective: To determine the thermodynamic parameters of Daptomycin binding to lipid vesicles.

Materials:

• Isothermal Titration Calorimeter

• Daptomycin solution (e.g., 50-150 µM in buffer)[1]

• Large Unilamellar Vesicles (LUVs) suspension (e.g., 10 mM total lipid, with desired composition such as DOPC:DOPG 3:1) in the same buffer[1]

• Buffer (e.g., 20 mM HEPES, 150 mM NaCl, 5 mM CaCl₂, pH 7.4)[1]

Procedure:

• Prepare Daptomycin solution and LUV suspension in the same degassed buffer.

• Load the Daptomycin solution into the sample cell of the calorimeter.

• Load the LUV suspension into the injection syringe.

• Set the experimental parameters (e.g., temperature at 25°C, stirring speed at 750-1000 rpm)[1].

• Perform an initial injection of a small volume (e.g., 0.4 µL) to avoid artifacts, followed by a series of injections (e.g., 18 injections of 2 µL each) at regular intervals (e.g., 150 s)[1].

• Record the heat changes associated with each injection.

• Analyze the data by integrating the heat pulses and fitting to a suitable binding model (e.g., one-site binding model) to obtain Kd, ΔH, and n.

Liposome Leakage Assay (Calcein)

Objective: To quantify the membrane permeabilization activity of Daptomycin.

Materials:

• Fluorometer

• LUVs encapsulating a self-quenching concentration of calcein (e.g., 50-80 mM) in buffer.

• Daptomycin solutions of varying concentrations.

• Triton X-100 solution (e.g., 2% v/v) for 100% leakage control.

• Buffer (e.g., 10 mM HEPES, 150 mM NaCl, 5 mM CaCl₂, pH 7.4).

Procedure:

• Prepare calcein-loaded LUVs by methods such as extrusion. The lipid composition should mimic bacterial membranes (e.g., POPC:POPG 3:1).

• Remove unencapsulated calcein by size-exclusion chromatography.

• Dilute the LUV suspension in the buffer to a suitable concentration in a cuvette.

• Record the baseline fluorescence (F0) of the LUV suspension.

• Add a specific concentration of Daptomycin to the cuvette and monitor the increase in fluorescence over time (Ft) as calcein is released and its self-quenching is relieved.

• After the reaction reaches a plateau or at a defined time point, add Triton X-100 to lyse all vesicles and measure the maximum fluorescence (F100).

• Calculate the percentage of leakage at time t using the formula: % Leakage = [(Ft - F0) / (F100 - F0)] * 100

Visualizing the Mechanisms

Diagrams generated using Graphviz provide a clear visual representation of experimental workflows and the proposed mechanism of Daptomycin's action.

Caption: Proposed mechanism of Daptomycin's membrane-disrupting action.

Caption: Experimental workflow for Isothermal Titration Calorimetry (ITC).

Caption: Experimental workflow for a liposome leakage assay.

By employing a combination of these biophysical techniques, researchers can gain a multifaceted understanding of Daptomycin's mechanism of action, paving the way for the rational design of novel antimicrobial agents.

References

• 1. Binding Studies Reveal Phospholipid Specificity and Its Role in the Calcium-Dependent Mechanism of Action of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Daptomycin Leakage Is Selective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Lipid membrane-binding properties of daptomycin using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]

Daptomycin cross-resistance patterns with other lipopeptide antibiotics

A detailed analysis of cross-resistance patterns between daptomycin (B549167) and other lipopeptide antibiotics, providing researchers, scientists, and drug development professionals with essential experimental data and methodologies.

Daptomycin, a cyclic lipopeptide antibiotic, remains a critical tool in the fight against multidrug-resistant Gram-positive pathogens. However, the emergence of daptomycin resistance necessitates a thorough understanding of its cross-resistance profiles with other lipopeptide antibiotics. This guide provides a comparative analysis of these patterns, supported by experimental data and detailed protocols to aid in ongoing research and development efforts.

Comparative Susceptibility Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) data for daptomycin and other lipopeptide antibiotics against daptomycin-susceptible and daptomycin-resistant strains of Staphylococcus aureus and Enterococcus faecium. This data highlights the varying degrees of cross-resistance observed.

Antibiotic	Organism	Daptomycin Susceptibility	Daptomycin MIC (µg/mL)	Other Lipopeptide MIC (µg/mL)	Reference Lipopeptide
Daptomycin	S. aureus	Susceptible	0.25	-	-
S. aureus	Resistant (mutant)	64	-	-
Friulimicin B	S. aureus	Susceptible	0.25	0.5	Friulimicin B
S. aureus	Daptomycin-Resistant Mutant	64	2-4	Friulimicin B
Surotomycin	E. faecium	Vancomycin-Resistant	>64 (Vancomycin)	2-16 (after serial passage)	Surotomycin
MX-2401 (Amphomycin analog)	S. aureus	Daptomycin-Resistant	Not specified	No cross-resistance observed	MX-2401
E. faecium	Daptomycin-Resistant	Not specified	No cross-resistance observed	MX-2401

Mechanisms of Daptomycin Resistance and Cross-Resistance

Daptomycin exerts its bactericidal effect by binding to the bacterial cell membrane in a calcium-dependent manner, leading to membrane depolarization and cell death.[1] Resistance to daptomycin is a complex process involving multiple genetic mutations that primarily alter the bacterial cell envelope.[2][3]

Key mechanisms include:

• Alterations in Cell Membrane Phospholipid Composition: Mutations in genes such as mprF (multiple peptide resistance factor), pgsA, and cls lead to changes in the phospholipid content of the cell membrane.[4] Specifically, an increase in the synthesis and translocation of the positively charged phospholipid lysyl-phosphatidylglycerol (L-PG) by MprF is a common mechanism.[5] This results in an increased net positive surface charge, leading to electrostatic repulsion of the positively charged calcium-daptomycin complex.[3][5]

• Cell Wall Modifications: Daptomycin resistance can also be associated with a thickened cell wall and alterations in teichoic acid metabolism, mediated by mutations in the dlt operon.[4]

• Mutations in Two-Component Systems: Changes in regulatory systems like LiaFSR and YycFG, which are involved in the cell envelope stress response, are also implicated in daptomycin resistance in enterococci.[6]

Cross-Resistance Patterns:

• Friulimicin B: While structurally similar to daptomycin, friulimicin B has a distinct molecular mode of action, inhibiting cell wall biosynthesis by binding to bactoprenol (B83863) phosphate.[7][8] However, some studies have shown that daptomycin-resistant S. aureus mutants with specific mprF mutations can also exhibit reduced susceptibility to friulimicin B, suggesting a potential for cross-resistance through shared resistance mechanisms affecting the cell membrane.

• Surotomycin: Surotomycin is another lipopeptide that was in development for the treatment of Clostridioides difficile infection. Studies have indicated that mutations in genes associated with daptomycin resistance in enterococci are similar to those found in surotomycin-resistant strains, suggesting a shared mechanism of action and a potential for cross-resistance.[9] However, one study on E. faecium showed no cross-resistance to other antibiotics, including vancomycin (B549263) and ampicillin, after serial passage with surotomycin.[10]

• Amphomycin and its analogs (e.g., MX-2401): Amphomycin and its semi-synthetic analog MX-2401 have a different mechanism of action from daptomycin, inhibiting peptidoglycan synthesis by binding to the carrier lipid undecaprenylphosphate (C55-P).[2][5][9] This distinct mechanism suggests a low potential for cross-resistance. Studies have shown that MX-2401 demonstrates potent activity against daptomycin-resistant strains, with no evidence of cross-resistance.[2][5][9][11]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antimicrobial susceptibility testing.

a. Preparation of Materials:

• Bacterial Strains: Daptomycin-susceptible and resistant isolates of S. aureus or Enterococcus spp.

• Antibiotics: Stock solutions of daptomycin, friulimicin B, surotomycin, and MX-2401 prepared according to the manufacturer's instructions.

• Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) supplemented with calcium to a final concentration of 50 mg/L for daptomycin and other calcium-dependent lipopeptides.

• Equipment: 96-well microtiter plates, multichannel pipettes, incubator, spectrophotometer.

b. Inoculum Preparation:

• Select 3-5 well-isolated colonies of the test organism from an 18-24 hour agar (B569324) plate.

• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

c. Assay Procedure:

• Prepare serial two-fold dilutions of each antibiotic in CAMHB in the 96-well plates. The final volume in each well should be 50 µL.

• Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100 µL.

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

d. Interpretation of Results:

• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Serial Passage Experiment for Inducing a Daptomycin-Resistant Mutant

This method is used to select for antibiotic-resistant mutants in vitro.

a. Materials:

• As per the MIC determination protocol.

b. Procedure:

• Determine the baseline MIC of daptomycin for the susceptible parent strain.

• Inoculate a tube of CAMHB containing a sub-inhibitory concentration of daptomycin (e.g., 0.5x MIC) with the parent strain.

• Incubate overnight at 35-37°C.

• On the following day, determine the MIC of the culture from the tube with the highest daptomycin concentration that showed growth.

• Use the culture from this tube to inoculate a new series of tubes with increasing concentrations of daptomycin.

• Repeat this process for a predetermined number of passages (e.g., 15-30 days) or until a significant increase in the daptomycin MIC is observed.

• The resulting resistant mutant can then be tested for cross-resistance to other lipopeptide antibiotics using the MIC determination protocol.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The Role of mprF Mutations in Seesaw Effect of Daptomycin-Resistant Methicillin-Resistant Staphylococcus aureus Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gain-of-Function Mutations in the Phospholipid Flippase MprF Confer Specific Daptomycin Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of action and limited cross-resistance of new lipopeptide MX-2401 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimicrobial properties of MX-2401, an expanded-spectrum lipopeptide active in the presence of lung surfactant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Sentinel Surveillance Reveals Emerging Daptomycin-Resistant ST736 Enterococcus faecium and Multiple Mechanisms of Linezolid Resistance in Enterococci in the United States [frontiersin.org]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. Antimicrobial Properties of MX-2401, an Expanded-Spectrum Lipopeptide Active in the Presence of Lung Surfactant - PMC [pmc.ncbi.nlm.nih.gov]

Daptomycin vs. Linezolid for Vancomycin-Resistant Enterococci (VRE) Bacteremia: A Comparative Guide

An objective analysis of two critical last-line antibiotics in the treatment of vancomycin-resistant enterococcal bloodstream infections, supported by clinical efficacy and safety data.

Vancomycin-resistant enterococci (VRE) represent a significant challenge in healthcare settings, causing bloodstream infections (bacteremia) associated with high rates of morbidity and mortality. With limited therapeutic options, clinicians primarily rely on daptomycin (B549167) and linezolid (B1675486). This guide provides a detailed comparison of these two agents for researchers, scientists, and drug development professionals, focusing on quantitative clinical data, experimental methodologies, and key differentiating factors.

Executive Summary

The choice between daptomycin and linezolid for VRE bacteremia is complex, with clinical evidence presenting a nuanced picture. Historically, meta-analyses of early, mostly retrospective studies suggested higher mortality rates associated with daptomycin compared to linezolid[1]. However, this trend appears heavily influenced by daptomycin dosing, with standard, lower doses (e.g., 6 mg/kg) being associated with poorer outcomes[2][3]. More recent and larger cohort studies, along with subgroup analyses focusing on high-dose daptomycin (≥8-10 mg/kg), indicate that its efficacy becomes comparable, and in some cases superior, to linezolid[4][5]. Linezolid offers the advantage of being the only agent specifically FDA-approved for VRE infections, but its bacteriostatic nature and potential for myelosuppression are key considerations[3]. Daptomycin provides rapid bactericidal activity, which may be preferable in severe infections like endocarditis, but it is not FDA-approved for this indication and carries a risk of muscle toxicity[1][3].

Comparative Efficacy Data

The clinical efficacy of daptomycin and linezolid has been evaluated in numerous retrospective cohort studies and meta-analyses. The following tables summarize key quantitative outcomes from this body of research.

Table 1: Mortality Outcomes

A critical endpoint in evaluating antibiotic efficacy is patient mortality. Data from large cohort studies and meta-analyses are presented below. It is crucial to note the daptomycin dose used in these studies, as it significantly impacts outcomes.

Outcome	Daptomycin	Linezolid	Odds Ratio (OR) / Risk Ratio (RR) (95% CI)	Source / Notes
30-Day All-Cause Mortality	33.5% (109/325)	42.9% (137/319)	RR: 1.17 (1.04–1.32) for Linezolid vs. Daptomycin	Britt et al. (2015), Veterans Affairs national cohort. Daptomycin median dose was 5.93 mg/kg.[1][6]
30-Day All-Cause Mortality (Meta-analysis)	Higher Mortality	Lower Mortality	OR: 1.61 (1.08–2.40) for Daptomycin vs. Linezolid	Balli et al. (2013), meta-analysis of 10 retrospective studies. Most studies used standard-dose daptomycin.[1]
14-Day In-Hospital Mortality	29.0% (9/31)	17.7% (11/62)	Not Statistically Significant (p=0.21)	Narayanan et al. (2017), retrospective cohort. Daptomycin median dose was 6.14 mg/kg.[7]
Infection-Related Mortality (Meta-analysis)	Higher Mortality	Lower Mortality	OR: 3.61 (1.42–9.20) for Daptomycin vs. Linezolid	Balli et al. (2013), meta-analysis.[1]

Note: The Britt et al. study found lower mortality with daptomycin, contrasting with earlier meta-analyses that were largely based on studies using lower daptomycin doses.

Table 2: Clinical and Microbiological Outcomes

Clinical response and the successful eradication of the pathogen are fundamental measures of treatment success.

Outcome	Daptomycin	Linezolid	Odds Ratio (OR) / Risk Ratio (RR) (95% CI)	Source / Notes
Microbiologic Failure	56.9%	67.0%	RR: 1.10 (1.02–1.18) for Linezolid vs. Daptomycin	Britt et al. (2015), Veterans Affairs national cohort.[6]
Clinical Failure (Composite)	74.2% (23/31)	46.8% (29/62)	aOR: 2.89 (1.08–7.75) for Daptomycin vs. Linezolid	Moise et al. (2019), single-center cohort. Daptomycin dose was 6 mg/kg.[2]
Bacteremia Relapse (Meta-analysis)	Higher Trend	Lower Trend	OR: 2.51 (0.94–6.72) for Daptomycin vs. Linezolid	Balli et al. (2013), meta-analysis. Difference was not statistically significant.[1]
Microbiological Cure (Meta-analysis)	Similar	Similar	OR: 0.82 (0.53-1.28) for Daptomycin vs. Linezolid	Chuang et al. (2019), meta-analysis.

Note: "Clinical Failure" is often a composite endpoint including mortality, persistent bacteremia, and relapse.

Key Experimental Protocols

The majority of comparative data comes from retrospective cohort studies. Below is a representative methodology synthesized from these studies, particularly mirroring the design of large national cohort analyses.

Study Design: Retrospective, multicenter, cohort study.

Patient Population:

• Inclusion Criteria: Adult patients (≥18 years) hospitalized with at least one positive blood culture for VRE (E. faecium or E. faecalis). Patients must have received at least 48 hours of monotherapy with either intravenous daptomycin or intravenous/oral linezolid.

• Exclusion Criteria: Polymicrobial bacteremia, receipt of both daptomycin and linezolid concurrently, and treatment duration of less than 48 hours.

Data Collection:

• Patient demographics, baseline comorbidities (e.g., Charlson Comorbidity Index), severity of illness scores (e.g., APACHE II), and source of bacteremia were collected from electronic health records.

• Microbiological data, including species identification and antimicrobial susceptibility testing results (e.g., daptomycin MIC), were obtained from laboratory databases.

• Dosing regimens, duration of therapy, and adjunctive treatments were extracted from pharmacy records.

Outcome Definitions:

• Primary Outcome (e.g., Treatment Failure): A composite endpoint often including:

  • 30-Day All-Cause Mortality: Death from any cause within 30 days of the first positive blood culture.

  • Microbiologic Failure: Persistence of positive blood cultures for VRE for ≥7 days after initiating therapy.

  • 60-Day Recurrence: A new VRE bacteremia episode within 60 days after the initial infection, following at least one negative blood culture.

• Secondary Outcomes: Individual components of the primary outcome, hospital length of stay, and incidence of adverse events.

Statistical Analysis:

• Baseline characteristics between the two treatment groups were compared using appropriate statistical tests (e.g., chi-square for categorical data, t-test for continuous data).

• To control for confounding variables inherent in retrospective studies, multivariable regression models (e.g., logistic or Poisson regression) were used to determine the independent association of the chosen antibiotic with the outcomes. Propensity score matching is also frequently used to balance baseline characteristics between treatment groups.

Visualizing Study and Decision Workflows

To better understand the clinical research and decision-making context, the following diagrams illustrate a typical study workflow and key factors influencing drug selection.

Workflow of a retrospective cohort study.

Key factors in choosing between linezolid and daptomycin.

Safety and Tolerability Profile

Adverse events are a significant differentiator between the two agents.

Table 3: Common Adverse Events

Adverse Event	Daptomycin	Linezolid	Odds Ratio (OR) / Risk Ratio (RR) (95% CI)	Source / Notes
Thrombocytopenia	Lower Risk	Higher Risk	OR: 0.78 (0.61–0.99) for Daptomycin vs. Linezolid	Chuang et al. (2019), meta-analysis. A well-known risk with prolonged linezolid therapy.
Creatine Phosphokinase (CPK) Elevation	Higher Risk	Lower Risk	OR: 0.82 (0.46-1.47) for Daptomycin vs. Linezolid	Chuang et al. (2019), meta-analysis. Risk is dose-dependent for daptomycin.
Serotonin Syndrome	No significant risk	Potential Risk	-	Linezolid is a weak monoamine oxidase inhibitor; risk increases with concomitant serotonergic agents.

Conclusion

The decision to use daptomycin or linezolid for VRE bacteremia requires careful consideration of patient-specific factors, local antimicrobial susceptibility patterns, and an understanding of the nuances of the clinical data.

• Linezolid remains a reliable option, backed by an FDA-approved indication and consistent dosing. Its primary limitations are its bacteriostatic mechanism and the risk of hematologic toxicity with prolonged use.

• Daptomycin , when used at high doses (≥8-10 mg/kg), appears to be at least as effective as linezolid and may be associated with improved survival in some cohorts. Its bactericidal nature is advantageous for severe infections. However, clinicians must monitor for muscle toxicity (CPK elevation).

The existing evidence, derived almost exclusively from retrospective data, underscores the urgent need for a prospective, randomized controlled trial to definitively establish the optimal treatment for VRE bacteremia. Until such data are available, treatment decisions must be individualized, weighing the bactericidal benefit and evolving efficacy data for high-dose daptomycin against the established role and distinct toxicity profile of linezolid.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Comparison of linezolid and daptomycin for the treatment of vancomycin-resistant enterococcal bacteremia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. drgermophile.com [drgermophile.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Comparison of the Effectiveness and Safety of Linezolid and Daptomycin in Vancomycin-Resistant Enterococcal Bloodstream Infection: A National Cohort Study of Veterans Affairs Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]

Daptomycin vs. Teicoplanin: A Comparative Efficacy Analysis in Wound Infection Models

In the landscape of antibiotic development and research, particularly for treating complex wound infections caused by resilient Gram-positive pathogens like Methicillin-Resistant Staphylococcus aureus (MRSA), the comparative evaluation of antimicrobial agents is crucial. This guide provides a detailed comparison of the efficacy of two prominent antibiotics, Daptomycin (B549167) and Teicoplanin, based on available data from a murine wound infection model and an in-vitro pharmacokinetic model.

Comparative Efficacy Data

The following tables summarize the key quantitative findings from studies comparing the antibacterial effects of Daptomycin and Teicoplanin.

Table 1: In-Vivo Efficacy in a Murine MRSA-Infected Burn Wound Model

Treatment Group	Bacterial Load (log10 CFU/g tissue)	Outcome
Infected Control	High (specific values not detailed in snippets)	Persistent infection
Daptomycin	Significantly reduced compared to control and Teicoplanin	Highest inhibition of infection
Teicoplanin	Reduced compared to control, but less effective than Daptomycin	Lower antimicrobial effect than Daptomycin

Data synthesized from a study on a murine model with MRSA-infected burn wounds.[1]

Table 2: In-Vitro Antibacterial Effects against MRSA and VRSA

Antibiotic	Bacterial Strain	Inoculum Size (CFU/mL)	Antibacterial Effect
Daptomycin	MRSA	10^6 and 10^8	Bactericidal
VRSA	10^6 and 10^8	Active
Teicoplanin	MRSA	10^6 and 10^8	(Not specified as bactericidal or static)
VRSA	10^6 and 10^8	Static

This in-vitro study concluded that a 6 mg/kg dose of daptomycin is superior to vancomycin (B549263) and teicoplanin against MRSA and VRSA strains.[2][3]

Experimental Protocols

A detailed understanding of the experimental methodologies is essential for interpreting the efficacy data.

Murine MRSA-Infected Burn Wound Model

This in-vivo study aimed to evaluate the role of Daptomycin in wound healing in the context of an MRSA infection.

• Animal Model : The specific strain of mice used is not detailed in the provided snippets.

• Infection : A burn wound was created on the animals. The wound was then infected with a clinical isolate of Methicillin-Resistant Staphylococcus aureus (MRSA).

• Treatment Groups :

  • Uninfected control group (with and without Daptomycin treatment).

  • Infected control group (no treatment).

  • Infected group treated with intraperitoneal Daptomycin.

  • Infected group treated with intraperitoneal Teicoplanin.

• Outcome Measures :

  • Quantitative Culture : To determine the bacterial load in the wound tissue.

  • Histological Evaluation : To assess tissue repair, collagen organization, and re-epithelialization.

  • Immunohistochemical Expression : To measure wound healing markers.[4]

In-Vitro Pharmacokinetic Model of Infection

This study compared the antibacterial effects of Daptomycin, vancomycin, and Teicoplanin against MRSA and Vancomycin-Resistant S. aureus (VRSA).

• Bacterial Strains : Five clinical MRSA isolates and one VRSA isolate were used.

• Inocula : Two different inoculum sizes were tested: 10^6 and 10^8 CFU/mL.

• Drug Regimens Simulated :

  • Daptomycin: 6 mg/kg once daily.

  • Teicoplanin: 400 mg once daily.

  • Vancomycin: 1 g twice daily.

• Outcome Measures :

  • Area-Under-the-Bacterial Kill Curve (AUBKC) over 24 hours.

  • Log change in viable count at 24 hours (Δ24) .[2][3]

Mechanism of Action

The differing mechanisms of action of Daptomycin and Teicoplanin contribute to their varying efficacy profiles.

Daptomycin , a cyclic lipopeptide antibiotic, has a unique mechanism that involves binding to bacterial cell membranes in a calcium-dependent manner.[5][6] This binding leads to a rapid depolarization of the cell membrane, causing an efflux of potassium ions and subsequent disruption of DNA, RNA, and protein synthesis, ultimately resulting in bacterial cell death.[5][6]

Teicoplanin is a glycopeptide antibiotic that inhibits the synthesis of the bacterial cell wall.[7][8] It binds to the D-alanyl-D-alanine (D-Ala-D-Ala) terminus of the peptidoglycan precursors, which prevents the transglycosylation and transpeptidation reactions necessary for cell wall cross-linking.[9][10] This interference with cell wall synthesis leads to cell lysis.

Visualizing the Pathways and Processes

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Mechanisms of Action for Daptomycin and Teicoplanin.

Caption: Workflow of the Murine Wound Infection Model.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparative antibacterial effects of daptomycin, vancomycin and teicoplanin studied in an in vitro pharmacokinetic model of infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. Daptomycin - Infectious Diseases - MSD Manual Professional Edition [msdmanuals.com]
• 6. Daptomycin - Wikipedia [en.wikipedia.org]
• 7. Teicoplanin - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. droracle.ai [droracle.ai]
• 10. What is the mechanism of Teicoplanin? [synapse.patsnap.com]

Daptomycin's Immunomodulatory Synergy: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of daptomycin's immunomodulatory effects when combined with other agents, supported by experimental data. The following sections detail quantitative outcomes, experimental methodologies, and the signaling pathways involved.

Daptomycin (B549167), a cyclic lipopeptide antibiotic, exhibits complex immunomodulatory properties that can be significantly enhanced when used in combination with other therapeutic agents. These synergistic interactions, particularly with β-lactam antibiotics and immunomodulators like vitamin E, offer promising avenues for combating challenging infections, such as those caused by methicillin-resistant Staphylococcus aureus (MRSA). This guide synthesizes key findings on these combination therapies, focusing on their impact on the host immune response.

Quantitative Analysis of Immunomodulatory Effects

The immunomodulatory effects of daptomycin in combination therapies have been quantified across several studies, primarily focusing on cytokine expression, immune cell populations, and the expression of key immune receptors.

Combination Agent	Organism/Model	Key Immunomodulatory Effect	Quantitative Finding	Reference
β-Lactams	MRSA Bacteremia (Clinical Study)	Bolstered innate immune response	Reduced odds of clinical failure (OR: 0.386)	[1]
MRSA	Increased NLRP3 inflammasome activation	Altered peptidoglycan under β-lactam challenge leads to increased IL-1β-mediated bacterial clearance.	[2]
Vitamin E	MRSA-infected wounds (Mouse Model)	Increased specific leukocyte populations	Significant increase in Gr-1+ and CD49b+ cells.	[3][4]
MRSA-infected wounds (Mouse Model)	Enhanced Natural Killer (NK) cell activity	Significant increase in NK activity and cytotoxicity compared to daptomycin or vitamin E alone.	[3]
MRSA Biofilm	Mononuclear Cells (in vitro)	Upregulation of Toll-like Receptor 2	2.5-fold greater TLR2 mRNA levels compared to MRSA biofilms alone.	[5]
LPS	THP-1 Monocytes (in vitro)	Downregulation of Toll-like Receptors	Downregulation of mRNA levels for TLR1, TLR2, and TLR6.	[6]

Experimental Protocols

Understanding the methodologies behind these findings is crucial for their interpretation and replication.

Daptomycin and MRSA Biofilms: Mononuclear Cell Response

This in vitro experiment aimed to assess the immunomodulatory effects of daptomycin on mononuclear cells (MNCs) in response to MRSA biofilms.[5]

• Biofilm Activity Assay: The metabolic activity of MRSA biofilms, both with and without daptomycin treatment, was evaluated using the XTT reduction assay.

• Immune Response Analysis:

  • Pathogen Recognition and Signal Transduction: Real-time polymerase chain reaction (RT-PCR) was used to quantify the mRNA expression levels of Toll-like Receptor 2 (TLR2) and the NLRP3 inflammasome in MNCs exposed to MRSA biofilms and daptomycin.

  • Cytokine Modulation: Enzyme-linked immunosorbent assay (ELISA) was employed to measure the protein concentrations of various cytokines (IFN-γ, TNF-α, IL-8, IL-6, IL-1β, and IL-10) released by the MNCs.

Daptomycin and Vitamin E: Murine Wound Infection Model

This in vivo study investigated the synergistic effect of vitamin E and daptomycin in a mouse model of MRSA-infected wounds.[3][4][7]

• Animal Model: A cutaneous wound was surgically created on mice, which was then inoculated with a culture of MRSA.

• Treatment Groups: Mice were divided into several groups: a control group (no treatment), a group pre-treated with vitamin E alone, groups treated with daptomycin alone, and a group pre-treated with vitamin E followed by daptomycin treatment after infection.

• Outcome Measures:

  • Bacterial Load: The number of colony-forming units (CFU) of MRSA recovered from the wound site was determined to assess antibacterial efficacy.

  • Immunological Analysis: The study likely involved flow cytometry to analyze the populations of specific immune cells (Gr-1+ and CD49b+) in response to the different treatment regimens. NK cell activity and cytotoxicity were also assessed.

Signaling Pathways and Experimental Workflows

The immunomodulatory effects of daptomycin in combination therapies are underpinned by specific cellular signaling pathways.

Figure 1: Daptomycin's potentiation of TLR2 signaling in response to MRSA biofilms.

Figure 2: Proposed pathway for enhanced bacterial clearance with Daptomycin and β-lactams.

Figure 3: Workflow for the in vivo murine wound infection model.

References

• 1. Daptomycin Plus β-Lactam Combination Therapy for Methicillin-resistant Staphylococcus aureus Bloodstream Infections: A Retrospective, Comparative Cohort Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Frontiers | The Interplay between Daptomycin and the Immune System [frontiersin.org]
• 4. The Interplay between Daptomycin and the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Linezolid, vancomycin and daptomycin modulate cytokine production, Toll-like receptors and phagocytosis in a human in vitro model of sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vitamin E improves the in vivo efficacy of tigecycline and daptomycin in an animal model of wounds infected with meticillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Daptomycin's bactericidal activity against stationary phase bacteria

For researchers, scientists, and drug development professionals, understanding an antibiotic's efficacy against non-replicating, or stationary phase, bacteria is critical. These persistent cells are often associated with chronic and recurrent infections. This guide provides a comparative analysis of daptomycin's bactericidal activity against stationary phase bacteria, supported by experimental data and detailed protocols.

Daptomycin (B549167), a cyclic lipopeptide antibiotic, demonstrates significant bactericidal activity against Gram-positive bacteria, including the formidable methicillin-resistant Staphylococcus aureus (MRSA). A key differentiator for daptomycin is its effectiveness against bacteria in the stationary phase of growth, a state where many other antibiotics fail.[1][2] This unique characteristic is attributed to its mechanism of action, which involves the disruption of the bacterial cell membrane's functional integrity.[3]

Comparative Bactericidal Activity: Daptomycin vs. Other Antibiotics

Time-kill curve assays are a standard method to assess the bactericidal activity of an antimicrobial agent over time. The data consistently shows daptomycin's superiority in eradicating stationary phase S. aureus compared to several other classes of antibiotics.

In a study evaluating the bactericidal activity of various antibiotics at a concentration of 100 µg/mL against high-inoculum (1010 CFU/mL) stationary-phase S. aureus, daptomycin demonstrated a rapid and progressive reduction in bacterial viability.[3] It achieved a 3-log10 reduction in colony-forming units (CFU)/mL within 8 hours.[3] In contrast, other antibiotics such as nafcillin, ciprofloxacin, and vancomycin (B549263) showed little to no bactericidal activity under the same conditions.[2][3] Gentamicin did exhibit bactericidal activity, but required a longer period of 24 hours to achieve a 3-log10 reduction.[3]

Another study comparing daptomycin with vancomycin against stationary-phase MRSA revealed that daptomycin exhibited faster, concentration-dependent killing.[4]

Table 1: Comparative Bactericidal Activity against Stationary Phase S. aureus

Antibiotic (Concentration)	Time to Achieve ≥3-log10 Reduction in CFU/mL	Reference
Daptomycin (100 µg/mL)	8 hours	[3]
Gentamicin (100 µg/mL)	24 hours	[3]
Nafcillin (100 µg/mL)	> 24 hours (no bactericidal activity observed)	[3]
Ciprofloxacin (100 µg/mL)	> 24 hours (no bactericidal activity observed)	[3]
Vancomycin (100 µg/mL)	> 24 hours (no bactericidal activity observed)	[3]

Further studies have quantified the log10 reduction in CFU/mL at specific time points, reinforcing daptomycin's efficacy. High doses of daptomycin have been shown to be as effective as rifampin in experimental foreign-body infections with MRSA, and superior to vancomycin and linezolid.[5]

Table 2: Log10 CFU/mL Reduction in Stationary Phase MRSA after 24 hours

Antibiotic	Initial Inoculum (log10 CFU/mL)	Final Inoculum (log10 CFU/mL)	Log10 Reduction	Reference
Daptomycin	~8.5	~5.5	~3.0	[5]
Rifampin	~8.5	~6.0	~2.5	[5]
Vancomycin	~8.5	~7.5	~1.0	[5]
Linezolid	~8.5	~8.0	~0.5	[5]
Control	~8.5	~8.5	0	[5]

The bactericidal activity of daptomycin against stationary-phase bacteria is concentration-dependent. Higher concentrations are required to achieve a bactericidal effect against stationary-phase cultures compared to exponentially growing bacteria. For instance, a concentration of 32 µg/mL was needed to achieve a 3-log reduction in a high-inoculum stationary-phase culture of methicillin-sensitive S. aureus.[2][3]

Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed experimental protocols are essential.

Protocol 1: Preparation of Stationary Phase Bacterial Cultures

• Inoculation: A single colony of the bacterial strain (e.g., S. aureus) is inoculated into a culture tube containing an appropriate broth medium, such as Cation-adjusted Mueller-Hinton Broth (CAMHB).[6][7]

• Overnight Growth: The culture is incubated overnight (typically 16-18 hours) at 37°C with agitation (e.g., 200 rpm). This allows the bacterial population to reach the stationary phase.[7][8]

• Verification of Stationary Phase: The stationary phase can be confirmed by measuring the optical density (OD) of the culture at regular intervals. A plateau in the OD reading indicates that the culture has entered the stationary phase.[9] The viable cell count (CFU/mL) should also remain relatively constant.

Protocol 2: Time-Kill Assay for Stationary Phase Bacteria

• Culture Preparation: An overnight stationary phase culture is diluted in fresh, pre-warmed CAMHB to achieve a high-density inoculum, typically around 108 to 1010 CFU/mL.[3]

• Antibiotic Addition: The antibiotic of interest (e.g., daptomycin, vancomycin) is added to the bacterial suspension at the desired concentration(s). A control tube with no antibiotic is included.[3]

• Incubation: The tubes are incubated at 37°C with shaking (200 rpm).[3]

• Sampling: Aliquots are removed from each tube at specified time points (e.g., 0, 2, 4, 8, and 24 hours).[3]

• Viable Cell Counting: The aliquots are serially diluted in a suitable buffer (e.g., phosphate-buffered saline). The dilutions are then plated onto an appropriate agar (B569324) medium (e.g., Tryptic Soy Agar).[3]

• Incubation and Colony Counting: The plates are incubated overnight at 37°C, and the number of colonies is counted to determine the CFU/mL at each time point.

• Data Analysis: The log10 CFU/mL is plotted against time to generate a time-kill curve. Bactericidal activity is generally defined as a ≥3-log10 (99.9%) reduction in the initial CFU/mL.[10]

Signaling Pathways in Bacterial Stationary Phase

The transition of bacteria into the stationary phase is a complex process governed by intricate signaling pathways that allow the cells to adapt to nutrient limitation and other stressors. Understanding these pathways provides context for why some antibiotics are less effective against these persistent cells.

The RpoS (σS) Regulon

The alternative sigma factor RpoS (σS) is a master regulator of the stationary phase in many Gram-negative bacteria and has analogous systems in Gram-positive bacteria.[11][12] Under nutrient-limiting conditions, RpoS levels increase and direct the RNA polymerase to transcribe genes involved in stress resistance, leading to a more resilient cellular state.[13]

RpoS (σS) regulatory pathway in stationary phase.

The Stringent Response

The stringent response is a highly conserved stress response pathway in bacteria, triggered by nutrient starvation, particularly amino acid limitation.[14][15] This pathway is mediated by the alarmones guanosine (B1672433) tetraphosphate (B8577671) (ppGpp) and guanosine pentaphosphate (pppGpp), which globally reprogram transcription and translation, leading to a dormant-like state.[16]

The stringent response pathway in bacteria.

The CsrA Regulatory System

The Carbon Storage Regulator (CsrA) is a post-transcriptional regulator that plays a crucial role in controlling gene expression during the transition between exponential and stationary phases.[17][18] CsrA typically represses genes associated with the stationary phase and activates genes involved in rapid growth.[19]

The CsrA regulatory system in bacteria.

Experimental Workflow

The overall workflow for validating the bactericidal activity of an antibiotic against stationary phase bacteria is a multi-step process.

Workflow for antibiotic efficacy testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Bactericidal action of daptomycin against stationary-phase and nondividing Staphylococcus aureus cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bactericidal Action of Daptomycin against Stationary-Phase and Nondividing Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro pharmacodynamic effects of concentration, pH, and growth phase on serum bactericidal activities of daptomycin and vancomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Growth Of Bacterial Cultures [qiagen.com]
• 7. genelink.com [genelink.com]
• 8. labprotocols.dnalc.org [labprotocols.dnalc.org]
• 9. Bacterial Growth Curve Protocol - Creative Biogene [microbiosci.creative-biogene.com]
• 10. Comparative In Vitro Activities of Daptomycin and Vancomycin against Resistant Gram-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rpoS - Wikipedia [en.wikipedia.org]
• 12. Frontiers | Function, Evolution, and Composition of the RpoS Regulon in Escherichia coli [frontiersin.org]
• 13. Regulation of Proteolysis of the Stationary-Phase Sigma Factor RpoS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stringent response - Wikipedia [en.wikipedia.org]
• 15. bio.libretexts.org [bio.libretexts.org]
• 16. Microbial Primer: what is the stringent response and how does it allow bacteria to survive stress? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Post-transcriptional global regulation by CsrA in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Role of CsrA in stress responses and metabolism important for Salmonella virulence revealed by integrated transcriptomics - PMC [pmc.ncbi.nlm.nih.gov]

Daptomycin and Beta-Lactam Combination Therapy: A Synergistic Approach Against Enterococcus faecalis

A comprehensive analysis of experimental data reveals a potent synergistic relationship between daptomycin (B549167) and various beta-lactam antibiotics in combating Enterococcus faecalis infections, offering a promising therapeutic strategy for challenging clinical scenarios, including endocarditis and infections caused by vancomycin-resistant strains (VRE).

The combination of daptomycin, a cyclic lipopeptide antibiotic, with beta-lactams has demonstrated enhanced bactericidal activity and the potential to overcome daptomycin non-susceptibility.[1][2] This guide provides a detailed comparison of the performance of this combination therapy, supported by experimental data, detailed methodologies, and visual representations of the underlying mechanisms and workflows.

Quantitative Data Summary

The synergistic effect of combining daptomycin with beta-lactams is evident in the significant reduction of the minimum inhibitory concentration (MIC) of daptomycin required to inhibit the growth of E. faecalis.

Table 1: In Vitro Daptomycin MIC Reduction in the Presence of Beta-Lactams against E. faecalis

Beta-Lactam Agent	E. faecalis Strain(s)	Daptomycin MIC Alone (µg/mL)	Daptomycin MIC in Combination (µg/mL)	Fold Reduction	Reference
Ceftaroline (B109729)	15 E. faecalis strains	Not specified	Not specified (Most significant reduction)	Not specified	[1]
Ampicillin	E. faecalis isolate	4	Not specified (significantly increased daptomycin binding)	Not specified	[3]
Ceftriaxone	Not specified	Not specified	Not specified	Not specified	[1]
Ertapenem	Not specified	Not specified	Not specified	Not specified	[1]
Cefepime	Not specified	Not specified	Not specified	Not specified	[1]

Note: While specific fold reductions for all combinations were not consistently available across all reviewed literature, ceftaroline was repeatedly highlighted as demonstrating the most potent synergistic activity in reducing daptomycin MICs.[1][4]

Table 2: Time-Kill Assay Results for Daptomycin in Combination with Beta-Lactams against E. faecalis

Combination Therapy	E. faecalis Strain(s)	Bacterial Reduction at 24h (log10 CFU/mL)	Synergy Demonstrated	Reference
Daptomycin + Ceftaroline	R6981, R7808	>2 log10 reduction compared to single agents	Yes	[1][4]
Daptomycin + Ertapenem	R6981, R7808	>2 log10 reduction compared to single agents	Yes	[1][4]
Daptomycin + Cefepime	R6981, R7808	>2 log10 reduction compared to single agents	Yes	[1][4]
Daptomycin + Ceftriaxone	R6981, R7808	>2 log10 reduction compared to single agents	Yes	[1][4]
Daptomycin + Ampicillin	R6981, R7808	>2 log10 reduction compared to single agents	Yes	[1][4]
Daptomycin + Cefazolin	R6981, R7808	No significant reduction	No	[1][4]
Daptomycin + Cefotaxime	R7808	Synergistic	Yes	[1][4]
Daptomycin + Cefotaxime	R6981	Not synergistic	No	[1]

Mechanism of Synergy

The enhanced efficacy of daptomycin in the presence of beta-lactams is primarily attributed to a mechanism involving the alteration of the bacterial cell surface. Beta-lactams, by targeting penicillin-binding proteins (PBPs), induce changes in the cell wall that lead to a reduction in the net positive surface charge. This alteration facilitates the binding of the cationic daptomycin-calcium complex to the anionic phospholipids (B1166683) of the bacterial cell membrane, a critical step for its bactericidal action.[1][2] This increased binding of daptomycin ultimately leads to membrane depolarization and cell death. Some studies also suggest that this combination can restore the activity of endogenous cationic antimicrobial peptides.[2]

References

• 1. β-Lactam combinations with daptomycin provide synergy against vancomycin-resistant Enterococcus faecalis and Enterococcus faecium - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Treatment of High-Level Gentamicin-Resistant Enterococcus faecalis Endocarditis with Daptomycin plus Ceftaroline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

A Comparative Analysis of Daptomycin Formulations for Research Applications

For researchers, scientists, and drug development professionals, selecting the appropriate formulation of an active pharmaceutical ingredient is a critical step that can significantly impact experimental outcomes. This guide provides a comparative analysis of commercially available and research-level formulations of Daptomycin, a cyclic lipopeptide antibiotic with potent activity against Gram-positive bacteria. The information presented herein is supported by experimental data and detailed methodologies to aid in the informed selection of Daptomycin formulations for research and development purposes.

Daptomycin's unique mechanism of action, which involves the disruption of bacterial cell membrane potential in a calcium-dependent manner, makes it a valuable tool in combating antibiotic-resistant pathogens.[1][2] Understanding the characteristics of different Daptomycin formulations is crucial for ensuring reproducibility and accuracy in research findings. This guide will focus on the comparison of the original lyophilized formulation and the more recent room-temperature stable (RF) formulation, as well as emerging formulations such as liposomal Daptomycin.

Commercially Available Daptomycin Formulations: A Head-to-Head Comparison

For most research applications, Daptomycin is available as a lyophilized powder for reconstitution. The two primary commercially available formulations are the original Daptomycin for injection (often referred to by the brand name Cubicin®) and a newer, more stable formulation, Daptomycin RF (Cubicin RF®).[3][4] While both formulations contain the same active pharmaceutical ingredient and are considered therapeutically equivalent, they possess key differences in their handling and storage properties that are pertinent to a research setting.[3][4]

Data Presentation: Comparison of Daptomycin and Daptomycin RF

Feature	Original Daptomycin Formulation (e.g., Cubicin®)	Daptomycin RF Formulation (e.g., Cubicin RF®)	Reference(s)
Storage Temperature	Refrigerated (2-8°C)	Room Temperature (20-25°C)	[4][5]
Reconstitution Time	Approximately 10-15 minutes	Approximately 2 minutes	[4][6]
Reconstitution Diluent	0.9% Sodium Chloride Injection	Sterile Water for Injection or Bacteriostatic Water for Injection	[5][7]
Antibacterial Activity	Equivalent to Daptomycin RF	Equivalent to Original Daptomycin	[3]
Pharmacokinetics	Equivalent to Daptomycin RF	Equivalent to Original Daptomycin
In Vivo Bioequivalence	Not Applicable	Considered self-evident due to being a parenteral solution with the same active ingredient concentration as the approved product.	[3]
Excipients	Does not contain sucrose	Contains sucrose	[5]

Emerging Research Formulation: Liposomal Daptomycin

Beyond the commercially available formulations for intravenous use, researchers have been exploring novel delivery systems to enhance the therapeutic profile of Daptomycin. One such approach is the encapsulation of Daptomycin within liposomes. These lipid-based nanoparticles can offer advantages such as improved drug solubility, targeted delivery, and potentially enhanced efficacy, particularly for topical applications.

Data Presentation: Characteristics of a Research-Grade Liposomal Daptomycin Formulation

Feature	Value	Reference(s)
Mean Particle Size	55.4 nm	[8][9]
Polydispersity Index	0.15	[8][9]
Entrapment Efficiency	87.85% ± 2.15%	[8]
Drug Loading	5.61% ± 0.14%	[8]

Experimental Protocols

To ensure the accurate comparison of different Daptomycin formulations, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Stability Testing by High-Performance Liquid Chromatography (HPLC)

This method is used to determine the chemical stability of Daptomycin in a given formulation over time and under different storage conditions.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and a buffer such as ammonium (B1175870) dihydrogen phosphate.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV absorbance at 223 nm.

• Procedure:

  • Prepare a standard stock solution of Daptomycin of known concentration.

  • Reconstitute or prepare the Daptomycin formulation to be tested at a specific concentration.

  • Store the formulation under desired conditions (e.g., refrigerated, room temperature).

  • At specified time points, withdraw an aliquot of the sample, dilute it to a suitable concentration, and inject it into the HPLC system.

  • Quantify the Daptomycin concentration by comparing the peak area of the sample to that of the standard. A decrease in the peak area over time indicates degradation.

  • Forced degradation studies can be performed by exposing the formulation to stress conditions such as acid, base, oxidation, and heat to assess the stability-indicating nature of the method.[10]

In Vitro Efficacy Testing by Broth Microdilution

This assay is used to determine the Minimum Inhibitory Concentration (MIC) of a Daptomycin formulation against a specific bacterial strain.

• Materials:

  • 96-well microtiter plates.

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Bacterial inoculum standardized to approximately 5 x 10^5 CFU/mL.

  • Daptomycin formulation to be tested.

• Critical Consideration: Calcium Supplementation: The antibacterial activity of Daptomycin is dependent on the presence of calcium ions.[11] Therefore, the CAMHB must be supplemented with CaCl2 to a final concentration of 50 mg/L.[11][12][13]

• Procedure:

  • Perform serial two-fold dilutions of the Daptomycin formulation in the calcium-supplemented CAMHB in the wells of a 96-well plate.

  • Inoculate each well with the standardized bacterial suspension.

  • Include a positive control (bacteria with no antibiotic) and a negative control (broth with no bacteria).

  • Incubate the plates at 35-37°C for 16-20 hours.

  • The MIC is the lowest concentration of Daptomycin that completely inhibits visible bacterial growth.

Solubility Assay

This method determines the maximum concentration of Daptomycin that can be dissolved in a particular solvent or buffer.

• Procedure (Shake-Flask Method):

  • Add an excess amount of Daptomycin powder to a known volume of the solvent (e.g., water, DMSO, ethanol) in a sealed container.[2]

  • Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge or filter the suspension to remove undissolved solid.

  • Quantify the concentration of Daptomycin in the supernatant using a suitable analytical method, such as HPLC or UV-Vis spectrophotometry.

Mandatory Visualizations

Daptomycin's Mechanism of Action

The following diagram illustrates the key steps in the calcium-dependent antibacterial action of Daptomycin.

Caption: Daptomycin's calcium-dependent mechanism of action.

Experimental Workflow for Comparative Analysis

The following diagram outlines a logical workflow for the comparative analysis of different Daptomycin formulations.

Caption: Workflow for comparing Daptomycin formulations.

References

• 1. Daptomycin - Wikipedia [en.wikipedia.org]
• 2. agscientific.com [agscientific.com]
• 3. researchgate.net [researchgate.net]
• 4. Daptomycin: a comparison of two intravenous formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugs.com [drugs.com]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. globalrph.com [globalrph.com]
• 8. Preparation and characterization of flexible nanoliposomes loaded with daptomycin, a novel antibiotic, for topical skin therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation and characterization of flexible nanoliposomes loaded with daptomycin, a novel antibiotic, for topical skin therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sefh.es [sefh.es]
• 11. In Vitro Activities of Daptomycin against 2,789 Clinical Isolates from 11 North American Medical Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Daptomycin Disposal Protocols

For researchers, scientists, and drug development professionals, the proper disposal of Daptomycin is a critical component of laboratory safety and environmental responsibility. Adherence to established procedures is essential to mitigate risks and ensure compliance with regulatory standards. This guide provides a comprehensive overview of the necessary steps for the safe handling and disposal of Daptomycin waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Daptomycin with appropriate personal protective equipment (PPE) to prevent accidental exposure. Daptomycin may cause damage to organs through prolonged or repeated exposure.[1][2][3]

Table 1: Personal Protective Equipment (PPE) for Daptomycin Handling

Category	Recommended Equipment	Specifications
Eye Protection	Safety goggles with side-shields	Must conform to EN 166 (EU) or NIOSH (US) standards.[4]
Hand Protection	Chemical-impermeable gloves	Inspected prior to use and compliant with EU Directive 89/686/EEC and EN 374 standard.[4]
Respiratory Protection	NIOSH-approved respirator or full-face respirator	Required if exposure limits are exceeded, if dust formation is likely, or if experiencing irritation.[3][4]
Protective Clothing	Fire/flame resistant and impervious clothing	To be worn to avoid skin contact.[4]

In the event of accidental contact, immediately wash the affected skin with soap and plenty of water, and rinse eyes with pure water for at least 15 minutes.[4] Seek medical attention if you feel unwell.[1][2]

Daptomycin Disposal Procedures

The primary methods for Daptomycin disposal are designed to prevent environmental contamination and ensure the complete destruction of the active pharmaceutical ingredient.

Unused or Expired Daptomycin:

The recommended method for disposing of bulk or unused Daptomycin is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4] It is crucial to ensure that Daptomycin waste is not discharged into sewer systems or allowed to contaminate water, foodstuffs, or feed.[4]

Contaminated Materials and Packaging:

Proper disposal of materials that have come into contact with Daptomycin is equally important.

Table 2: Disposal Methods for Daptomycin-Related Waste

Waste Type	Disposal Procedure
Unused/Expired Daptomycin	- Removal to a licensed chemical destruction plant.[4] - Controlled incineration with flue gas scrubbing.[4]
Contaminated Labware (e.g., vials, syringes)	- Place in a suitable, closed, and labeled container for disposal.[4][5]
Contaminated PPE	- Dispose of as hazardous waste in accordance with local, regional, and national regulations.
Empty Packaging	- Triple-rinse containers.[4] - Puncture the packaging to render it unusable.[4] - Offer for recycling or reconditioning, or dispose of in a sanitary landfill.[4] - Combustible packaging materials can be incinerated.[4]

Spill Management

In the event of a Daptomycin spill, the following steps should be taken to ensure safety and proper cleanup:

• Evacuate and Secure the Area: Keep unnecessary personnel away from the spill area.[4]

• Ensure Adequate Ventilation. [4]

• Wear Appropriate PPE: Refer to Table 1 for guidance.

• Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1][2][5]

• Clean the Spill:

  • For solid spills, sweep or vacuum up the spillage and collect it in a suitable, closed container for disposal.[1][2][6] Avoid creating dust.[1][4][6]

  • Do not use compressed air for cleaning surfaces.[1][2][6]

• Dispose of Cleanup Materials: All materials used for cleanup should be disposed of as hazardous waste.

• Decontaminate the Area: Thoroughly clean the spill area.[5]

Discharge into the environment must be avoided.[4] If a significant spill occurs that cannot be contained, local authorities should be notified.[1][2][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Daptomycin and related materials.

Caption: Daptomycin Disposal Workflow.

References

• 1. merck.com [merck.com]
• 2. merck.com [merck.com]
• 3. eugiaus.com [eugiaus.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. camberpharma.com [camberpharma.com]
• 6. msd.com [msd.com]
• 7. merck.com [merck.com]

Safeguarding Your Research: Essential Protocols for Handling Daptomycin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Daptomycin, a cyclic lipopeptide antibiotic. Adherence to these procedures is critical to mitigate risks and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE) for Daptomycin Handling

When working with Daptomycin, a comprehensive approach to personal protection is necessary to prevent exposure. The following table summarizes the recommended PPE.

Body Part	Required PPE	Specifications and Best Practices
Eyes	Safety glasses with side shields or goggles. A faceshield is recommended if there is a potential for direct contact with dusts, mists, or aerosols.[1][2][3]	Eye protection must meet standards such as EN166 (EU) or ANSI Z87.1 (US).[4]
Skin and Body	A work uniform or laboratory coat is required.[1][2][3] For bulk processing or where skin contact is possible, impervious protective clothing is recommended.[4]	Gowns should be made of a low-permeability, lint-free fabric with a solid front, long sleeves, and tight-fitting cuffs.[5]
Hands	Chemical-resistant, impervious gloves (e.g., Nitrile) are required.[4][6] Double gloving is recommended when compounding, administering, and disposing of the drug.[5]	Gloves must be inspected before use and changed regularly or immediately if torn, punctured, or contaminated.[5][6] One glove should be placed under the gown cuff and the second over it.[5]
Respiratory	Use in a well-ventilated area is required.[6][7] If ventilation is inadequate or exposure limits may be exceeded, a NIOSH/MSHA approved respirator should be used.[2] A full-face respirator should be used if exposure limits are exceeded or irritation is experienced.[6]	A positive pressure air-supplied respirator is recommended for uncontrolled release or unknown exposure levels.[2]

Procedural Guidance for Safe Handling and Disposal

Handling:

• Preparation: Handle Daptomycin in a well-ventilated area.[6] Minimize the generation and accumulation of dust.[4][7][8]

• Personal Hygiene: Wash hands thoroughly before and after handling the compound and after removing PPE.[5][6] Do not eat, drink, or smoke in areas where Daptomycin is handled or stored.[2][3][5]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6] Store in properly labeled containers according to national regulations.[1][2][7][9]

Disposal:

• Waste Container: Dispose of contents and containers in an approved waste disposal plant.[1][2][7] Place waste in an appropriately labeled, sealed container for disposal.[8]

• Method of Disposal: Disposal can be achieved through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[6] All disposal practices must be in accordance with local, state, and federal regulations.[8]

• Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning. Alternatively, they can be punctured to render them unusable and then disposed of in a sanitary landfill.[6]

Emergency Procedures

In the event of an accidental release or exposure, the following steps should be taken immediately:

• Spill: Evacuate the area.[1][7] Use personal protective equipment.[1][2][7] For dry spills, sweep or vacuum up the spillage and collect it in a suitable container for disposal.[2][7][10] Avoid generating dust.[7][10] Prevent further leakage if it is safe to do so.[1][2][7]

• Skin Contact: Immediately flush the skin with soap and plenty of water.[7]

• Eye Contact: Rinse well with water.[7]

• Inhalation: Remove the individual to fresh air.[7]

• Medical Attention: In all cases of exposure or if you feel unwell, seek immediate medical advice.[1][7]

Daptomycin Handling Workflow

The following diagram illustrates the key stages of the Daptomycin handling process, from preparation to final disposal, emphasizing the necessary safety precautions at each step.

References

• 1. merck.com [merck.com]
• 2. merck.com [merck.com]
• 3. merck.com [merck.com]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. msd.com [msd.com]
• 8. camberpharma.com [camberpharma.com]
• 9. merck.com [merck.com]
• 10. msd.com [msd.com]